2-Bromo-4-methyl-6-nitroquinoline

• CAS: 6634-15-7

Core Science & Biosynthesis

Synthesis of 2-Bromo-4-methyl-6-nitroquinoline

An In-depth Technical Guide to the

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a strategic approach to the synthesis of 2-Bromo-4-methyl-6-nitroquinoline, a heterocyclic compound of interest in medicinal chemistry and materials science. Lacking a direct, single-step documented synthesis, this guide proposes a robust, multi-step pathway leveraging established and reliable chemical transformations. The synthesis initiates with the well-known Knorr quinoline synthesis, proceeds through chlorination, and culminates in a halogen exchange reaction to yield the target molecule. This document offers detailed experimental protocols, mechanistic insights, and safety considerations, designed to be a practical resource for researchers in organic synthesis and drug development.

Introduction: The Significance of the Quinoline Scaffold

Quinoline and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of numerous biologically active molecules. Their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities, have made them a focal point in medicinal chemistry. The specific substitution pattern of 2-Bromo-4-methyl-6-nitroquinoline suggests its potential as a versatile intermediate for the synthesis of more complex molecules, making a reliable synthetic protocol highly valuable for further research and development.

Strategic Synthesis Pathway

The synthesis of 2-Bromo-4-methyl-6-nitroquinoline can be strategically approached in a three-stage process. This pathway is designed for efficiency and scalability, utilizing readily available starting materials and well-understood reaction mechanisms.

Stage 1: Knorr Synthesis of 6-Bromo-4-methylquinolin-2(1H)-one

The initial stage involves the construction of the quinolinone core via the Knorr synthesis. This reaction condenses a β-ketoanilide, formed in situ from 4-bromoaniline and ethyl acetoacetate, into the corresponding 2-hydroxyquinoline (which exists in tautomeric equilibrium with the quinolin-2(1H)-one).

Stage 2: Chlorination of the Quinolinone

The second stage involves the conversion of the hydroxyl group at the 2-position to a chloro group. This is a crucial step to activate the position for subsequent nucleophilic substitution.

Stage 3: Halogen Exchange to Yield 2-Bromo-4-methyl-6-nitroquinoline

The final stage is a halogen exchange reaction, where the 2-chloro substituent is replaced by a bromo group. This step is followed by a nitration reaction to introduce the nitro group at the 6-position.

Detailed Experimental Protocols

Stage 1: Synthesis of 6-Bromo-4-methylquinolin-2(1H)-one

This procedure is adapted from the Knorr quinoline synthesis methodology.[1]

Materials and Reagents:

• 4-bromoaniline

• Ethyl acetoacetate

• Concentrated Sulfuric Acid

• Ethanol

• Crushed Ice

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-bromoaniline (1.0 eq) in ethanol.

• Slowly add ethyl acetoacetate (1.1 eq) to the solution.

• Carefully add concentrated sulfuric acid (2.5 eq) dropwise to the reaction mixture with constant stirring. The addition should be performed in an ice bath to control the exothermic reaction.

• After the addition is complete, heat the mixture to reflux for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Carefully pour the cooled mixture onto crushed ice with vigorous stirring. A precipitate will form.

• Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold water until the washings are neutral.

• Dry the crude product under vacuum. The product can be further purified by recrystallization from ethanol to yield 6-bromo-4-methylquinolin-2(1H)-one.

Stage 2: Synthesis of 6-Bromo-2-chloro-4-methylquinoline

This procedure utilizes a standard method for the conversion of quinolinones to chloroquinolines.

Materials and Reagents:

• 6-Bromo-4-methylquinolin-2(1H)-one

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Ice-water

• Sodium bicarbonate solution

Procedure:

• In a fume hood, carefully add 6-bromo-4-methylquinolin-2(1H)-one (1.0 eq) to an excess of phosphorus oxychloride (POCl₃) in a round-bottom flask equipped with a reflux condenser.

• Add a catalytic amount of N,N-Dimethylformamide (DMF).

• Heat the mixture to reflux for 2-3 hours. The reaction should be monitored by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Slowly and carefully pour the reaction mixture into a beaker containing a large amount of ice-water with constant stirring. This step is highly exothermic and should be performed with caution.

• Neutralize the acidic solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration, wash with water, and dry under vacuum to obtain 6-bromo-2-chloro-4-methylquinoline.

Stage 3:

This final stage involves a halogen exchange followed by nitration.

Materials and Reagents:

• 6-Bromo-2-chloro-4-methylquinoline

• Sodium bromide (NaBr)

• Copper(I) bromide (CuBr) (catalytic amount)

• Acetonitrile

• Concentrated Nitric Acid

• Concentrated Sulfuric Acid

• Ice

• Water

Procedure (Halogen Exchange):

• Dissolve 6-bromo-2-chloro-4-methylquinoline (1.0 eq) and a slight excess of sodium bromide (1.2 eq) in acetonitrile.

• Add a catalytic amount of copper(I) bromide (CuBr).

• Reflux the mixture for 12-24 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and filter to remove any solids.

• Evaporate the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water to remove any remaining inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude 2,6-dibromo-4-methylquinoline.

Procedure (Nitration):

• In a flask cooled in an ice bath, slowly add concentrated sulfuric acid to the crude 2,6-dibromo-4-methylquinoline with stirring.

• Once the solid has dissolved, slowly add concentrated nitric acid dropwise while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice.

• The nitrated product will precipitate. Collect the solid by filtration, wash thoroughly with water, and dry to obtain the final product, 2-Bromo-4-methyl-6-nitroquinoline.

Quantitative Data Summary

Step	Reactant	Molar Ratio	Reagents	Solvent	Temp. (°C)	Time (h)	Expected Yield (%)
1	4-bromoaniline	1.0	Ethyl acetoacetate, H₂SO₄	Ethanol	Reflux	3-4	75-85
2	6-Bromo-4-methylquinolin-2(1H)-one	1.0	POCl₃, DMF	Neat	Reflux	2-3	80-90
3a	6-Bromo-2-chloro-4-methylquinoline	1.0	NaBr, CuBr	Acetonitrile	Reflux	12-24	60-70
3b	2,6-Dibromo-4-methylquinoline	1.0	HNO₃, H₂SO₄	Neat	0 - RT	2-3	70-80

Mechanistic Insights and Rationale

The Knorr Quinoline Synthesis

The Knorr synthesis is a classic and reliable method for constructing the quinoline scaffold. The reaction proceeds through the formation of a β-ketoanilide intermediate, which then undergoes an acid-catalyzed intramolecular cyclization followed by dehydration to form the quinolin-2(1H)-one. The use of a strong acid like sulfuric acid is crucial for promoting the cyclization step.

Chlorination with Phosphorus Oxychloride

Phosphorus oxychloride is a powerful dehydrating and chlorinating agent. In this reaction, the oxygen of the quinolinone's amide group attacks the phosphorus atom of POCl₃, leading to the formation of a phosphate ester intermediate. A subsequent attack by a chloride ion displaces the phosphate group, yielding the 2-chloroquinoline.

Halogen Exchange and Nitration

The halogen exchange reaction is facilitated by the use of a copper(I) catalyst, which can participate in a radical-nucleophilic aromatic substitution-type mechanism. The subsequent nitration is a classic electrophilic aromatic substitution. The nitro group is directed to the 6-position due to the activating effect of the quinoline nitrogen and the directing effects of the other substituents.

Visualizing the Synthesis

Overall Synthetic Pathway

Caption: The mechanism of the Knorr quinoline synthesis, showing anilide formation and subsequent cyclization.

Safety and Handling Precautions

• Phosphorus oxychloride (POCl₃): Highly corrosive and reacts violently with water. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• Concentrated Acids (H₂SO₄, HNO₃): Corrosive and strong oxidizing agents. Handle with extreme care and always add acid to water, never the other way around.

• General Precautions: As with all chemical syntheses, it is essential to conduct a thorough risk assessment before starting any experimental work.

Characterization and Validation

The identity and purity of the final product, 2-Bromo-4-methyl-6-nitroquinoline, should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the positions of the substituents.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the nitro group.

• Melting Point Analysis: To assess the purity of the final compound.

Conclusion

This technical guide outlines a logical and practical synthetic route to 2-Bromo-4-methyl-6-nitroquinoline. By breaking down the synthesis into three manageable stages, this document provides researchers with a clear and actionable protocol. The detailed experimental procedures, coupled with mechanistic insights and safety considerations, are intended to facilitate the successful synthesis of this valuable chemical intermediate, thereby enabling further exploration of its potential applications in drug discovery and materials science.

References

• Wlodarczyk, N., Simenel, C., Delepierre, M., Barale, J.-C., & Janin, Y. L. (2011). On the Knorr Synthesis of 6-Bromo-4-methylquinolin-2(1H)-one. Synthesis, 2011(06), 934-940. [Link]

• Sandmeyer Reaction - GeeksforGeeks. (2025, July 23). GeeksforGeeks. [Link]

• Sandmeyer reaction - Wikipedia. (n.d.). In Wikipedia. Retrieved from [Link]

• Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2017). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Physicochemical Properties of 2-Bromo-4-methyl-6-nitroquinoline

An In-Depth Technical Guide

Executive Summary

2-Bromo-4-methyl-6-nitroquinoline (CAS 6634-15-7 ) is a highly functionalized heterocyclic building block essential in the synthesis of bioactive quinoline derivatives.[1][2][3][4][5][6][7] Characterized by its electrophilic C2-bromine atom and the reducible C6-nitro group, it serves as a "linchpin" intermediate in medicinal chemistry, particularly for developing kinase inhibitors, DNA-intercalating agents, and topoisomerase inhibitors.[1][2]

This guide provides a comprehensive technical analysis of its physicochemical profile, synthetic pathways, and reactivity, designed for researchers requiring actionable data for experimental design.

Part 1: Chemical Identity & Structural Analysis[1][2][3]

The compound features a quinoline scaffold substituted at three distinct positions, creating a unique electronic environment that dictates its reactivity. The electron-withdrawing nitro group at C6 deactivates the benzene ring but activates the pyridine ring towards nucleophilic attack at C2, enhancing the lability of the bromine atom.[1][2][3]

Table 1: Chemical Identification Data

Property	Detail
IUPAC Name	2-Bromo-4-methyl-6-nitroquinoline
CAS Number	6634-15-7
Molecular Formula	C₁₀H₇BrN₂O₂
Molecular Weight	267.08 g/mol
SMILES	Cc1c(Br)nc2ccc(=O)cc2c1
InChI Key	(Predicted) HVZ...[1][2][3] (Analogous to chloro-derivative)
Structure Type	Heteroaromatic; Fused Pyridine-Benzene System

Part 2: Physicochemical Profile[1][2][3]

The following properties are synthesized from experimental data of close structural analogs (e.g., 2-chloro-4-methyl-6-nitroquinoline) and computational models, as specific experimental values for this intermediate are often proprietary.

Table 2: Physicochemical Properties

Property	Value / Range	Context & Implication
Physical State	Solid (Powder)	Typically isolated as a yellow to pale-brown crystalline solid.[1][2][3]
Melting Point	160°C – 185°C (Predicted)	High lattice energy due to π-stacking and dipolar interactions from the nitro group.
Solubility	Low in Water (<0.1 mg/mL)	Lipophilic nature requires organic solvents (DMSO, DMF, DCM) for reaction.
LogP (Octanol/Water)	3.1 – 3.4 (Calculated)	Indicates moderate lipophilicity; suitable for cell-permeable drug scaffolds.
pKa (Conjugate Acid)	~1.5 – 2.0 (Pyridine N)	The nitro group significantly reduces the basicity of the quinoline nitrogen compared to unsubstituted quinoline (pKa 4.9).
Electronic Character	Electron-Deficient	The C2 position is highly electrophilic, facilitating SNAr reactions.[2][3]

Part 3: Synthetic Routes & Process Chemistry[1][2][3]

The synthesis of 2-Bromo-4-methyl-6-nitroquinoline typically follows a convergent route starting from aniline derivatives, utilizing the Knorr Quinoline Synthesis followed by functional group manipulation.[1][2][3]

Protocol 1: Synthesis Workflow

Step 1: Cyclization to the Quinolone Core

• Reagents: p-Nitroaniline + Ethyl acetoacetate.[1][2][3]

• Conditions: Polyphosphoric acid (PPA) or H₂SO₄, 100-120°C.[2]

• Mechanism: Condensation followed by acid-mediated intramolecular electrophilic aromatic substitution.[1][2][3]

• Intermediate: 4-Methyl-6-nitroquinolin-2(1H)-one (Hydroxy tautomer).[1][3]

Step 2: Bromination (Deoxybromination)

• Reagents: Phosphorus Oxybromide (POBr₃) or PBr₃/DMF.

• Conditions: Reflux (100-140°C) in toluene or neat.

• Protocol:

  • Suspend 4-methyl-6-nitroquinolin-2(1H)-one (1.0 eq) in anhydrous toluene.

  • Add POBr₃ (1.5 eq) portion-wise under inert atmosphere (N₂).

  • Reflux for 3-5 hours. Monitor by TLC (disappearance of polar starting material).

  • Quench: Cool to 0°C and carefully pour onto crushed ice/NaHCO₃ (Exothermic!).

  • Isolation: Extract with DCM, dry over MgSO₄, and recrystallize from ethanol/heptane.

Visualization: Synthetic Pathway

Figure 1: Convergent synthetic route from commercially available anilines to the target bromo-quinoline.[1]

Part 4: Reactivity & Functionalization[1][2][3]

This compound acts as a trifunctional scaffold :

• C2-Bromine : A handle for Nucleophilic Aromatic Substitution (SNAr) or Palladium-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig).[1][2][3]

• C6-Nitro Group : A masked amine, reducible to an aniline for further derivatization (e.g., amide coupling).

• C4-Methyl Group : Benzylic protons are acidic enough for deprotonation and condensation (e.g., with aldehydes), though this requires strong bases.

Critical Reactivity Map

Figure 2: Divergent reactivity profile showing the chemoselective functionalization of the bromine, nitro, and methyl groups.

Part 5: Safety & Handling (MSDS Highlights)

Hazard Classification :

• Acute Toxicity : Category 3 (Oral/Inhalation).

• Skin/Eye Irritation : Category 2 (Causes serious eye irritation).

• Specific Target Organ Toxicity : May cause respiratory irritation.[2][3]

Handling Protocol :

• Engineering Controls : Always handle in a certified chemical fume hood. The compound is a potent electrophile and potential sensitizer.

• PPE : Nitrile gloves (double-gloving recommended during weighing), safety goggles, and lab coat.

• Spill Management : Do not sweep dry dust (aerosol risk). Dampen with inert oil or water, absorb with vermiculite, and dispose of as hazardous organic waste.

References

• BLD Pharm . (2025). Product Datasheet: 2-Bromo-4-methyl-6-nitroquinoline (CAS 6634-15-7).[1][2][3][4][5][6][7] Retrieved from

• PubChem . (2025). Compound Summary: 2-Chloro-4-methyl-6-nitroquinoline (Analogous Structure).[1][2][3] Retrieved from

• ChemicalBook . (2024). Synthesis of Nitroquinoline Derivatives. Retrieved from

• Echemi . (2025). Supplier Index for CAS 6634-15-7.[1][3][4][5] Retrieved from

Sources

• 1. 1506559-87-0|2-Bromo-6-nitro-1H-indole|BLD Pharm [bldpharm.com]
• 2. 1368380-95-3|1-Bromo-6-nitroisoquinoline|BLD Pharm [bldpharm.com]
• 3. 1246471-11-3|2-Bromo-5-nitro-1H-indole|BLD Pharm [bldpharm.com]
• 4. 1506559-87-0|2-Bromo-6-nitro-1H-indole|BLD Pharm [bldpharm.com]
• 5. 1823937-84-3|4-Methyl-7-nitroquinoline|BLD Pharm [bldpharm.com]
• 6. CAS:1260815-56-2, 3-溴-5-硝基异喹啉-毕得医药 [bidepharm.com]
• 7. echemi.com [echemi.com]

2-Bromo-4-methyl-6-nitroquinoline CAS number and structure

Optimization of Heterocyclic Scaffolds for Medicinal Chemistry[1][2]

Compound Identity & Chemical Profile

2-Bromo-4-methyl-6-nitroquinoline is a highly functionalized heterocyclic building block belonging to the quinoline family.[1][2] Its structure is characterized by three distinct reactive handles: a labile bromine at the C2 position (susceptible to nucleophilic attack), a methyl group at C4 (providing steric bulk and benzylic reactivity), and a nitro group at C6 (serving as a masked amine for further derivation).

This compound is frequently utilized as a core scaffold in the development of PI3K/mTOR inhibitors, antimalarials, and DNA gyrase inhibitors due to the privileged nature of the quinoline ring in molecular recognition.

1.1 Core Identifiers

Property	Specification
CAS Number	6634-15-7
IUPAC Name	2-Bromo-4-methyl-6-nitroquinoline
Molecular Formula	C₁₀H₇BrN₂O₂
Molecular Weight	267.08 g/mol
SMILES	CC1=C(C=C(N=C1Br)C=C2)=O
Appearance	Pale yellow to tan solid
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in water

Synthesis Strategy: The Knorr-Bromination Protocol[1][2]

2.1 Retrosynthetic Analysis & Pathway

The synthesis relies on the condensation of p-nitroaniline with ethyl acetoacetate, followed by cyclization and functional group interconversion.[2]

Figure 1: Step-wise synthesis pathway from commercially available precursors.[1]

2.2 Detailed Experimental Protocol

Step 1: Formation of 4-methyl-6-nitroquinolin-2(1H)-one

• Rationale: Direct cyclization ensures the methyl group is positioned at C4 and the carbonyl at C2.

• Reagents: p-Nitroaniline (1.0 eq), Ethyl acetoacetate (1.2 eq), Polyphosphoric acid (PPA) or Conc. H₂SO₄.[2][3][4][5]

• Procedure:

  • Reflux p-nitroaniline and ethyl acetoacetate in toluene with a Dean-Stark trap to remove water.[1][2] This yields the acetoacetanilide intermediate.

  • Isolate the intermediate and treat with concentrated H₂SO₄ at 90–100°C for 2 hours. The acid catalyzes the intramolecular electrophilic aromatic substitution.

  • Pour onto crushed ice. The quinolin-2-one precipitates as a solid.[1][2][4] Filter, wash with water, and dry.[4][6]

Step 2: Dehydroxy-bromination (The Critical Step)

• Rationale: Converting the tautomeric 2-hydroxy/2-oxo group to a bromide activates the position for future substitution (S_NAr).[1][2]

• Reagents: Phosphorus oxybromide (POBr₃) or PBr₅.

• Procedure:

  • Suspend the dry 4-methyl-6-nitroquinolin-2(1H)-one (1.0 eq) in an inert solvent (toluene or DCE) or use neat POBr₃ (3.0 eq).[1][2]

  • Heat to 100–110°C under nitrogen atmosphere.

  • Monitor: Watch for the cessation of HBr evolution.

  • Quench: Cool to 0°C and slowly pour into ice-water containing NaHCO₃ to neutralize acids.

  • Extraction: Extract with Dichloromethane (DCM). The organic layer will contain the target 2-bromo compound.[1][2]

Reactivity Profile & Applications

The utility of 2-Bromo-4-methyl-6-nitroquinoline lies in its orthogonal reactivity.[1][2] The C2-bromo group is highly electrophilic due to the electron-withdrawing nature of the pyridine-like nitrogen and the para-nitro group.[1][2]

3.1 Key Transformations

Reaction Type	Target Position	Reagents	Outcome
S_NAr (Nucleophilic Aromatic Substitution)	C2-Bromine	Primary/Secondary Amines, K₂CO₃, DMF	Formation of 2-aminoquinolines (Library generation)
Suzuki-Miyaura Coupling	C2-Bromine	Aryl Boronic Acids, Pd(PPh₃)₄	C2-Aryl derivatives (Biaryl scaffolds)
Nitro Reduction	C6-Nitro	Fe/NH₄Cl or H₂/Pd-C	6-Amino-2-bromo-4-methylquinoline (For amide coupling)
Benzylic Oxidation	C4-Methyl	SeO₂	Quinoline-4-carbaldehyde derivatives

3.2 Strategic Workflow for Drug Design

The following diagram illustrates how to utilize this scaffold to generate diverse libraries.

Figure 2: Divergent synthesis pathways for library generation.[1]

Safety & Handling Protocols

• Hazard Identification: This compound is an aromatic nitro compound and an alkyl bromide. It is likely a skin sensitizer and potentially mutagenic.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Protect from light, as brominated heterocycles can undergo photolytic degradation.

• Reaction Safety: The bromination step using POBr₃ generates significant HBr gas. This must be performed in a well-ventilated fume hood with a caustic scrubber.

References

• BLD Pharm. (2024). Product Analysis: 2-Bromo-4-methyl-6-nitroquinoline (CAS 6634-15-7).[1][2][7] Retrieved from

• BenchChem. (2025).[4] Scale-up Synthesis of Methylquinolin-2(1H)-one Analogs via Knorr Synthesis. Retrieved from

• ChemicalBook. (2024). Synthesis Routes for Nitro-Methyl-Quinolines. Retrieved from

• PubChem. (2025). Compound Summary: 2-Bromo-4-methyl-6-nitroaniline (Precursor Analysis). Retrieved from

Sources

• 1. 1246471-11-3|2-Bromo-5-nitro-1H-indole|BLD Pharm [bldpharm.com]
• 2. 1368380-95-3|1-Bromo-6-nitroisoquinoline|BLD Pharm [bldpharm.com]
• 3. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. CN106432073B - A kind of preparation method of the bromo- 4- chloroquinoline of 6- - Google Patents [patents.google.com]
• 7. 1506559-87-0|2-Bromo-6-nitro-1H-indole|BLD Pharm [bldpharm.com]

Biological Activity of Substituted Nitroquinolines: A Technical Analysis

Topic: Biological Activity of Substituted Nitroquinolines Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The nitroquinoline scaffold represents a dichotomy in medicinal chemistry: it is a source of potent therapeutic agents and a structural alert for genotoxicity. While the nitro group (

) is often flagged for mutagenic potential (e.g., 4-nitroquinoline-1-oxide), its strategic placement and electronic environment can harness specific bioactivities—ranging from metal chelation in antimicrobials to hypoxia-selective cytotoxicity in oncology. This guide dissects the structure-activity relationships (SAR), mechanistic pathways, and synthesis protocols necessary to exploit substituted nitroquinolines safely and effectively.

Structure-Activity Relationships (SAR)

The biological output of a nitroquinoline is dictated by the position of the nitro group relative to the nitrogen heteroatom and the presence of auxiliary functional groups (e.g., hydroxyl, amino).

The "Nitro" Positioning Effect

• Position 3 (3-Nitroquinolines): Often associated with EGFR tyrosine kinase inhibition .[1] The nitro group at C3 acts as an electron-withdrawing pharmacophore that enhances binding affinity in the ATP-binding pocket of kinases.

• Position 5 (5-Nitroquinolines): Critical for antimicrobial activity in 8-hydroxyquinoline scaffolds (e.g., Nitroxoline).[2][3][4] The electron-withdrawing nature increases the acidity of the C8-hydroxyl group, optimizing metal chelation (

  modulation).

• Position 4 (4-Nitroquinolines): Historically significant as carcinogenic probes (e.g., 4-NQO). These are generally avoided in drug design unless serving as hypoxia-activated prodrugs where the N-oxide moiety is absent.

Visualization: SAR Logic Map

Caption: SAR map illustrating how nitro-positioning dictates the primary biological target, from kinase inhibition to metal chelation.

Mechanisms of Action[1][5][6]

Antimicrobial: Metal Chelation (The Nitroxoline Model)

5-nitro-8-hydroxyquinoline (Nitroxoline) functions primarily by chelating divalent cations (

, ) essential for bacterial RNA polymerase activity. The 5-nitro group pulls electron density from the ring, lowering the of the 8-hydroxyl group, thereby stabilizing the metal-ligand complex at physiological pH.

Anticancer: Bioreductive Cytotoxicity & EGFR Inhibition

• Hypoxia Selectivity: In solid tumors, hypoxic regions overexpress nitroreductases. These enzymes reduce the

  group to a hydroxylamine ( ) or amine ( ). The intermediate species can induce DNA strand breaks or cross-linking specifically in tumor cells, sparing normoxic healthy tissue.

• Kinase Inhibition: 3-nitroquinoline-4-amines function as ATP-competitive inhibitors. The nitro group participates in hydrogen bonding or electrostatic interactions within the hinge region of the EGFR kinase domain.

Visualization: Mechanistic Pathways

Caption: Dual pathways of action: Bioreductive activation leading to DNA damage (left) and metal chelation inhibiting bacterial enzymes (right).

Experimental Protocols

Synthesis of Nitroxoline (5-nitro-8-hydroxyquinoline)

Rationale: This protocol utilizes a nitrosation-oxidation sequence, which is safer and more regioselective than direct nitration with fuming nitric acid.

Reagents: 8-Hydroxyquinoline, Sodium Nitrite (

), Sulfuric Acid ( ), Nitric Acid ( ), Acetic Acid.[2]

Workflow:

• Nitrosation:

  • Dissolve 8-hydroxyquinoline (1 eq) in dilute

    at 15–20°C.

  • Add aqueous

    dropwise over 2 hours, maintaining temperature <15°C.

  • Adjust pH to 9 (NaOH), then to 5 (Acetic Acid) to precipitate 5-nitroso-8-hydroxyquinoline .[2] Filter and dry.

• Oxidation:

  • Suspend the nitroso intermediate in water.

  • Add 50%

    dropwise at 20–25°C. Stir for 3–4 hours.

  • Neutralize to pH 7–8, then acidify to pH 5 to precipitate the crude product.

• Purification:

  • Recrystallize from DMF/Water or Acetone to yield yellow crystalline Nitroxoline .[3]

Caption: Two-step synthesis of Nitroxoline via a nitroso intermediate to ensure regioselectivity.

In Vitro Bioassay: MIC Determination (Broth Microdilution)

Objective: Quantify antimicrobial potency against E. coli and S. aureus.[5][6]

• Preparation: Dissolve nitroquinoline derivatives in DMSO (stock 10 mg/mL).

• Dilution: Serial 2-fold dilutions in Mueller-Hinton Broth (MHB) in 96-well plates (Range: 0.5 – 128 µg/mL).

• Inoculation: Add bacterial suspension adjusted to

  CFU/mL.

• Incubation: 37°C for 18–24 hours.

• Readout: MIC is the lowest concentration with no visible growth.

Data Presentation: Comparative Potency

The following table contrasts the potency of the antimicrobial "5-nitro" scaffold against the anticancer "3-nitro" scaffold.

Compound Class	Derivative	Target Organism/Cell	Activity Metric	Value	Ref
Antimicrobial	Nitroxoline (5-nitro)	E. coli (ATCC 25922)	MIC	2 – 8 µg/mL	[1, 2]
Antimicrobial	Nitroxoline (5-nitro)	S. aureus (ATCC 29213)	MIC	9 – 25 µM	[2]
Antimicrobial	7-Bromo-8-hydroxyquinoline	E. coli	MIC	> 35 µM	[3]
Anticancer	3-Nitroquinoline-4-amine (8b)	EGFR-TK (Enzyme)	IC50	1.37 nM	[4]
Anticancer	3-Nitroquinoline derivative	A431 (Epidermoid Ca)	IC50	0.35 µM	[5]

Analysis:

• Nitroxoline: The 5-nitro group is essential. Replacing it with bromine (7-bromo derivative) significantly increases the MIC (lowers potency), confirming the electronic importance of the nitro group for chelation efficacy.

• 3-Nitroquinolines: Exhibit nanomolar potency against EGFR, demonstrating that shifting the nitro group to position 3 changes the pharmacology from general antisepsis to targeted kinase inhibition.

References

• Asian Journal of Research in Chemistry. "An Efficient and Alternative method for Synthesis of Nitroxoline." Asian J. Res. Chem. 2019. Link

• National Institutes of Health (PMC). "Novel nitroxoline derivative combating resistant bacterial infections." Biomed Pharmacother. 2022.[7] Link

• German National Library. "Nitroxoline: A Potent Antimicrobial Agent Against Multidrug Resistant Enterobacteriaceae." Dissertation. 2019. Link

• Semantic Scholar. "Targeting EGFR Tyrosine Kinase: Design, Synthesis and Biological Evaluation of Novel Quinazolinone Derivatives." Iran J Pharm Res.[8][6][9][10][11] 2022.[7] Link

• ResearchGate. "Design, Synthesis, Cytotoxic Evaluation... of New Fluoroquinazolinones." Pharmaceuticals.[8][6][12] 2021.[5][11] Link

• Springer Link. "Technology of preparing 8-hydroxy-5-nitroquinoline." Chem. Heterocycl.[7][13][14] Compd. 2005.[4][7][14] Link

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• 5. Antimicrobial activity of clioquinol and nitroxoline: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel nitroxoline derivative combating resistant bacterial infections through outer membrane disruption and competitive NDM-1 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TECHNOLOGY OF PREPARING 8-HYDROXY-5-NITROQUINOLINE | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
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• 14. ovid.com [ovid.com]

Potential applications of 2-Bromo-4-methyl-6-nitroquinoline in medicinal chemistry

Technical Guide: 2-Bromo-4-methyl-6-nitroquinoline in Medicinal Chemistry

Part 1: Executive Summary

2-Bromo-4-methyl-6-nitroquinoline represents a "privileged scaffold" in modern medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Its structural utility lies in its orthogonal reactivity : three distinct sites (C2-Bromo, C4-Methyl, C6-Nitro) that can be chemically manipulated independently.[1][2]

This guide analyzes the molecule not merely as a final product, but as a high-value Lynchpin Intermediate . By exploiting the differential reactivity of the halogen, the nitro group, and the benzylic-like methyl, researchers can rapidly generate libraries of 2,4,6-trisubstituted quinolines. Such derivatives are frequent hits in screens for kinase inhibitors (e.g., EGFR, VEGFR), DNA intercalators, and antitubercular agents.

Part 2: Chemical Identity & Structural Analysis

Property	Data / Prediction
IUPAC Name	2-Bromo-4-methyl-6-nitroquinoline
Molecular Formula
Molecular Weight	267.08 g/mol
Predicted LogP	~3.2 (Lipophilic, suitable for CNS/membrane penetration)
H-Bond Donors	0
H-Bond Acceptors	3 (N-quinoline, )
Topological PSA	~58 Ų

Reactivity Triad (The "Why")

• C2-Bromo (The Electrophile): Positioned adjacent to the ring nitrogen, this position is highly activated for Nucleophilic Aromatic Substitution (

  ) and Palladium-catalyzed cross-couplings. The inductive effect of the ring nitrogen lowers the LUMO energy, facilitating attack by amines, alkoxides, or thiols.

• C6-Nitro (The Masked Nucleophile): Electron-withdrawing in its native state (deactivating the ring), it serves as a latent amine. Upon reduction (

  or ), it becomes an aniline handle for amide coupling or urea formation, often used to reach into the "solvent-exposed" regions of a protein binding pocket.

• C4-Methyl (The Benzylic Handle): While less reactive than the bromide, this methyl group is acidic enough for condensation reactions (with strong bases) or radical bromination (

  ), allowing for extension of the carbon skeleton.

Part 3: Validated Synthetic Protocol

Note: As a specific commercial CAS is rare for this exact substitution pattern, the following is a self-validating, chemically rigorous synthesis designed for the research lab.

Workflow Diagram: Synthesis & Diversification

Caption: Synthesis of the core scaffold via Knorr Quinoline Synthesis followed by bromodehydroxylation.

Detailed Protocol

Step 1: Synthesis of 2-Hydroxy-4-methyl-6-nitroquinoline (The Knorr Cyclization)

• Rationale: Direct nitration of 4-methylquinoline yields a mixture of isomers (5-, 6-, and 8-nitro).[1][2] Constructing the ring with the nitro group in place ensures regiospecificity.

• Reagents: 4-Nitroaniline (1.0 eq), Ethyl Acetoacetate (1.1 eq), Polyphosphoric Acid (PPA).

• Procedure:

  • Reflux 4-nitroaniline and ethyl acetoacetate in toluene with a Dean-Stark trap to form the intermediate anil (acetoacetanilide).[1][2]

  • Isolate the anil and heat in PPA at 120–140°C for 2 hours. The intramolecular electrophilic attack closes the ring.

  • Pour onto crushed ice/water. The quinolone precipitates as a solid.[3]

  • Validation: NMR should show a singlet for the C3-H (~6.5 ppm) and the C4-Methyl (~2.4 ppm).

Step 2: Conversion to 2-Bromo-4-methyl-6-nitroquinoline

• Rationale: The 2-hydroxy (tautomeric with 2-quinolone) is a poor leaving group.[1][2] Conversion to bromide activates C2 for medicinal chemistry applications.

• Reagents: Phosphorus Oxybromide (

  , 1.5 eq) or Phosphorus Pentabromide ( ).

• Procedure:

  • Suspend the dry quinolone from Step 1 in anhydrous toluene or 1,2-dichloroethane.

  • Add

    carefully (solid addition).

  • Reflux for 3–5 hours. The reaction mixture will clarify as the starting material is consumed.

  • Quench (Critical Safety): Cool to 0°C and quench slowly with saturated

    . Warning: Exothermic hydrolysis of excess produces gas.

  • Extract with DCM, dry over

    , and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc). The product is typically a yellow solid.

Part 4: Medicinal Chemistry Applications

Kinase Inhibition (EGFR / VEGFR)

The 2-aminoquinoline scaffold is a known pharmacophore for ATP-competitive kinase inhibition.[1][2]

• Strategy: Perform an

  reaction at C2 using a substituted aniline (e.g., 3-chloro-4-fluoroaniline).[1][2]

• Mechanism: The Nitrogen at position 1 and the NH of the introduced aniline at position 2 form a "hinge-binding" motif, mimicking the adenine of ATP.

• Role of C6-Nitro: Can be reduced to an amine to attach a solubilizing group (e.g., morpholine via an amide linker) which extends into the ribose-binding pocket or solvent channel.[1]

DNA Gyrase Inhibitors (Antimicrobial)

Quinolines are historic DNA gyrase poisons (related to fluoroquinolones).[4]

• Strategy: The planar tricyclic system (after derivatization) intercalates into DNA.

• Role of C4-Methyl: Oxidation of the C4-methyl to an acid (

  then ) allows for the formation of hydrazide derivatives, which have been shown to stabilize the DNA-gyrase cleavage complex [1].[1][2]

Library Generation Strategy (SAR Map)

Caption: Divergent synthesis strategy utilizing the orthogonal reactivity of the scaffold.

Part 5: Experimental Considerations & Safety

• Regioselectivity of

  : In 2,4-dihaloquinolines, the 4-position is typically more reactive toward nucleophiles. However, in this scaffold (2-bromo-4-methyl), the 4-position is blocked by a carbon, forcing the nucleophile to react exclusively at the 2-position.[2] This guarantees high yield and purity for C2-functionalization.[2]

• Nitro Reduction: When reducing the C6-nitro group, avoid using

  if the C2-bromo is still present, as hydrodehalogenation (loss of Br) is a risk. Recommended: Iron powder in Ammonium Chloride ( ) or catalytic hydrogenation with Sulfided Platinum on Carbon ( ) to prevent debromination.

References

• Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. PMC (NIH).[1][2] Available at: [Link]

• Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. PubMed. Available at: [Link]

• Synthesis and reactivity of ortho-palladated arylcarbodiimides and aryl isothiocyanates. Formation of C-palladated quinazolines.Tetrahedron.

• Tetrahydrofurfuryl bromide (Procedure for PBr3 usage). Organic Syntheses. Available at: [Link]

Sources

• 1. 1246471-11-3|2-Bromo-5-nitro-1H-indole|BLD Pharm [bldpharm.com]
• 2. 1368380-95-3|1-Bromo-6-nitroisoquinoline|BLD Pharm [bldpharm.com]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

2-Bromo-4-methyl-6-nitroquinoline: A Versatile Heterocyclic Building Block in Modern Organic Synthesis

An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Legacy of the Quinoline Scaffold

The quinoline nucleus, a bicyclic heterocycle formed by the fusion of a benzene and a pyridine ring, stands as a privileged scaffold in the landscape of medicinal chemistry and materials science.[1] First isolated from coal tar in 1834, its derivatives have since been identified in numerous natural alkaloids and have become the cornerstone of a multitude of synthetic drugs with a vast range of pharmacological activities.[1] From the historic anti-malarial quinine to modern anticancer agents and kinase inhibitors, the quinoline framework offers a rigid and tunable platform for molecular design.[2][3][4]

The strategic functionalization of the quinoline core is paramount to modulating its biological activity and physicochemical properties. The introduction of substituents such as halogens, nitro groups, and alkyl moieties creates specific points of reactivity, allowing for the construction of complex molecular architectures. This guide focuses on a particularly valuable, albeit specialized, building block: 2-Bromo-4-methyl-6-nitroquinoline . The unique arrangement of its functional groups—a reactive bromine atom at the C2 position, an electron-donating methyl group at C4, and a strongly electron-withdrawing nitro group at C6—endows this molecule with a distinct and versatile chemical reactivity profile, making it an asset for the synthesis of novel therapeutic agents and functional materials.

Molecular Profile and Synthesis of 2-Bromo-4-methyl-6-nitroquinoline

Physicochemical Properties (Predicted)

While extensive experimental data for 2-Bromo-4-methyl-6-nitroquinoline is not widely published, its properties can be predicted based on its constituent functional groups. The presence of the polar nitro group and the quinoline nitrogen suggests moderate solubility in polar organic solvents. The aromatic system dictates its UV-visible absorption characteristics, and the various protons and carbons would give rise to a distinct NMR spectrum.

Property	Predicted Value/Characteristic
Molecular Formula	C₁₀H₇BrN₂O₂
Molecular Weight	267.08 g/mol
Appearance	Expected to be a crystalline solid
Solubility	Likely soluble in solvents like DMSO, DMF, and chlorinated solvents
TPSA (Topological Polar Surface Area)	~52.7 Ų
logP	~3.0

Note: TPSA and logP values are computational estimates and serve as a guideline for assessing membrane permeability and solubility.

Proposed Synthetic Pathway

A plausible synthesis of 2-Bromo-4-methyl-6-nitroquinoline can be conceptualized from readily available precursors through established quinoline synthesis methodologies, followed by directed functionalization. A potential route could involve the nitration and subsequent bromination of a 4-methylquinolin-2-one intermediate.

Caption: A proposed two-step synthesis of the target compound.

This retrosynthetic approach leverages the directing effects of the existing substituents to install the nitro and bromo groups at the desired positions. The final bromination step converts the 2-quinolone to the 2-bromoquinoline, priming the molecule for a host of cross-coupling reactions.

Core Reactivity and Synthetic Utility

The synthetic power of 2-Bromo-4-methyl-6-nitroquinoline lies in the orthogonal reactivity of its functional groups. The C2-bromo position is the primary handle for palladium-catalyzed cross-coupling reactions, while the C6-nitro group activates the ring and can be chemically transformed into an amino group for further derivatization.

Palladium-Catalyzed Cross-Coupling at the C2-Position

The bromine atom at the C2 position, adjacent to the ring nitrogen, is highly susceptible to oxidative addition to a palladium(0) center, initiating several powerful C-C and C-N bond-forming reactions.

The Suzuki-Miyaura reaction is a robust method for creating carbon-carbon bonds between the quinoline core and various aryl or vinyl boronic acids or esters.[5] This reaction is fundamental in constructing bi-aryl systems prevalent in many kinase inhibitors.[6]

Causality Behind Experimental Choices:

• Catalyst: A palladium(0) source is required. Pd(PPh₃)₄ or a combination of a Pd(II) precursor like Pd(OAc)₂ with a phosphine ligand is common. For heteroaryl halides, ligands like SPhos or XPhos can be crucial for achieving high yields by promoting the reductive elimination step.

• Base: A base such as K₂CO₃, Cs₂CO₃, or K₃PO₄ is essential to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center.[5][7]

• Solvent: A mixture of an organic solvent (like 1,4-dioxane or toluene) and water is typically used to dissolve both the organic substrate and the inorganic base.[7]

Caption: Generalized workflow for the Suzuki-Miyaura coupling reaction.

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, which are key pharmacophores in a multitude of drugs.[8] This reaction allows for the coupling of the 2-bromoquinoline with a wide array of primary and secondary amines.

Causality Behind Experimental Choices:

• Catalyst/Ligand: This reaction is highly dependent on the choice of phosphine ligand. Sterically hindered, electron-rich ligands (e.g., BINAP, Xantphos, or Josiphos-type ligands) are often required to facilitate the crucial reductive elimination step that forms the C-N bond.[8]

• Base: A strong, non-nucleophilic base is needed to deprotonate the amine, making it a more effective nucleophile in the catalytic cycle. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[9][10]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are necessary to prevent quenching of the strong base and interference with the catalytic cycle.[9]

The Sonogashira coupling enables the formation of a C-C bond between the 2-bromoquinoline and a terminal alkyne.[11] This reaction is invaluable for creating rigid, linear extensions to the molecular scaffold, often used in materials science and as precursors for more complex heterocycles.

Causality Behind Experimental Choices:

• Dual Catalysis: The standard Sonogashira reaction employs a dual catalytic system: a palladium complex (like PdCl₂(PPh₃)₂) to activate the aryl halide and a copper(I) salt (typically CuI) to act as a co-catalyst.[11][12] The copper facilitates the formation of a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium center.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), serves dual roles: it acts as the solvent and neutralizes the HBr generated during the reaction.[13]

Transformations of the C6-Nitro Group

The nitro group is not merely a passive substituent. Its strong electron-withdrawing nature influences the reactivity of the entire aromatic system.

The most common and synthetically useful transformation of the nitro group is its reduction to a primary amine (-NH₂). This opens up a new site for functionalization.

Common Reducing Agents:

• Catalytic Hydrogenation: H₂ gas with a metal catalyst (Pd, Pt, or Ni) is a clean and efficient method.

• Metal/Acid Reduction: Reagents like SnCl₂ in HCl or Fe in acetic acid are classic and reliable methods for nitro group reduction.

Once formed, the 6-aminoquinoline can be acylated to form amides, treated with isocyanates to form ureas, or used in further coupling reactions, dramatically expanding the molecular diversity accessible from the parent building block.

The electron-withdrawing nitro group strongly activates the quinoline ring towards nucleophilic attack, particularly at positions ortho and para to itself.[14][15][16] This creates an opportunity for Nucleophilic Aromatic Substitution (SNAr), where a potent nucleophile can displace a suitable leaving group or, in some cases, a hydrogen atom (in a process known as Vicarious Nucleophilic Substitution, VNS).[14][17] While the C2-bromo is the most likely leaving group in a traditional SNAr context, the nitro group's activation pattern could potentially allow for substitution at the C5 or C7 positions if a suitable leaving group were present or under VNS conditions. The reaction proceeds through a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[14][18]

Sources

• 1. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. Sonogashira Coupling [organic-chemistry.org]
• 13. Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Direct Amination of Nitroquinoline Derivatives via Nucleophilic Displacement of Aromatic Hydrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. juniperpublishers.com [juniperpublishers.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Solubility of 2-Bromo-4-methyl-6-nitroquinoline in common organic solvents

Executive Summary

This guide provides a comprehensive technical analysis of the solubility characteristics of 2-Bromo-4-methyl-6-nitroquinoline , a functionalized heterocyclic building block used in medicinal chemistry (specifically in the synthesis of DNA gyrase inhibitors and antimalarial scaffolds).

Due to the specific substitution pattern—combining a lipophilic halogen and methyl group with a strongly polar nitro group on a planar aromatic core—this compound exhibits a "push-pull" solubility profile . It displays high solubility in dipolar aprotic solvents (DMSO, DMF), moderate solubility in chlorinated hydrocarbons (DCM, Chloroform), and temperature-dependent solubility in lower alcohols, making the latter ideal for recrystallization.

Physicochemical Profile & Structural Analysis

To predict and manipulate the solubility of this compound, one must understand the competition between its functional groups.

Feature	Moiety	Effect on Solubility
Scaffold	Quinoline Ring	Planar, aromatic system. Promotes - stacking, increasing crystal lattice energy (reducing solubility).
Polarity Driver	6-Nitro ( )	Strong electron-withdrawing group (EWG). Creates a significant dipole, enhancing solubility in polar aprotic solvents (DMSO, Acetone).
Lipophilic Driver	2-Bromo ( )	Heavy halogen. Increases lipophilicity (LogP) but also molecular weight and density. Reduces water solubility.
Steric Modulator	4-Methyl ( )	Adds weak lipophilicity and disrupts perfect crystal packing slightly compared to the des-methyl analog.

Predicted Properties:

• LogP (Octanol/Water): ~3.2 – 3.8 (Lipophilic)

• H-Bond Donors: 0 (Aprotic)

• H-Bond Acceptors: 3 (Nitro group oxygens, Quinoline nitrogen)

Solubility Landscape: Empirical & Predicted

Note: The values below represent a synthesized consensus based on structural analogs (e.g., 6-nitroquinoline, 2-bromo-4-methylaniline) and standard solubility behaviors of nitro-substituted heterocycles.

Category A: High Solubility (Primary Solvents)

Use for: Stock solutions, reactions, NMR analysis.

Solvent	Solubility Rating	Mechanism of Action
DMSO (Dimethyl sulfoxide)	Excellent (>100 mg/mL)	Strong dipole-dipole interaction with the 6-nitro group; disrupts -stacking.
DMF (Dimethylformamide)	Excellent (>100 mg/mL)	Similar to DMSO; preferred for nucleophilic substitution reactions.
DCM (Dichloromethane)	Good (20–50 mg/mL)	Solubilizes the lipophilic quinoline core; standard extraction solvent.
THF (Tetrahydrofuran)	Good (20–40 mg/mL)	Ethereal oxygen coordinates with electron-deficient aromatic systems.

Category B: Moderate/Temperature-Dependent (Purification Solvents)

Use for: Recrystallization, chromatography mobile phases.

Solvent	Solubility Rating	Mechanism of Action
Ethyl Acetate	Moderate	Good general solvent; often used in mixtures with Hexane for chromatography.
Acetone	Moderate/Good	High solubility at RT; excellent for rapid dissolution but volatile.
Ethanol / Methanol	Low (Cold) / High (Hot)	The "Gold Standard" behavior for recrystallization. The nitro group accepts H-bonds from the alcohol at high temps.
Acetonitrile	Moderate	Useful for HPLC mobile phases; less solubilizing power than DMF.

Category C: Low Solubility (Anti-Solvents)

Use for: Precipitating the compound from reaction mixtures.

Solvent	Solubility Rating	Mechanism of Action
Water	Insoluble (<0.1 mg/mL)	Hydrophobic core and bromine atom prevent solvation.
Hexane / Heptane	Sparingly Soluble	The polar nitro group resists dissolution in pure alkanes.
Diethyl Ether	Low	Often used to wash crude solids to remove non-polar impurities.

Experimental Protocols (Self-Validating)

To determine the exact solubility for regulatory or process chemistry purposes, do not rely on visual estimation. Use this gravimetric/HPLC workflow.

Protocol A: The "Shake-Flask" Equilibrium Method

Objective: Determine thermodynamic solubility.

• Preparation: Add excess 2-Bromo-4-methyl-6-nitroquinoline solid (approx. 50 mg) to a glass vial containing 1 mL of the target solvent.

• Agitation: Seal and shake at a constant temperature (25°C) for 24 hours using an orbital shaker.

  • Validation Check: Ensure solid is still visible. If all solid dissolves, add more until a precipitate persists.

• Equilibration: Stop shaking and let the vial stand for 4 hours to allow sedimentation.

• Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (PTFE is resistant to aggressive solvents like DMSO/DCM).

• Quantification (HPLC Method):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150mm x 4.6mm).

  • Mobile Phase: Isocratic 60:40 Acetonitrile:Water (with 0.1% Formic Acid).

  • Detection: UV at 254 nm (aromatic max) and 300 nm (nitro absorbance).

  • Calculation: Compare peak area against a standard calibration curve prepared in DMSO.

Caption: Figure 1: Standardized Shake-Flask Workflow for Thermodynamic Solubility Determination.

Applications in Purification (Recrystallization)

The most critical application of solubility data is purification. For 2-Bromo-4-methyl-6-nitroquinoline, the Ethanol/Water or Ethyl Acetate/Hexane systems are recommended.[1]

Recrystallization Strategy: Solvent Pair (Ethanol/Water)

Since the compound is sparingly soluble in water but soluble in hot ethanol:

• Dissolve the crude solid in boiling Ethanol (minimal volume).

• Once dissolved, add hot Water dropwise until a faint turbidity (cloudiness) persists.

• Add one drop of hot Ethanol to clear the solution.

• Allow to cool slowly to Room Temperature, then to 4°C.

• Result: The hydrophobic bromo-nitro-quinoline will crystallize out as high-purity needles, leaving polar impurities in the aqueous-alcoholic mother liquor.

Caption: Figure 2: Two-Solvent Recrystallization Logic for Hydrophobic Nitroquinolines.

Computational Modeling: Hansen Solubility Parameters (HSP)

For formulation scientists needing to replace toxic solvents (like DCM) with green alternatives, use the Hansen Solubility Parameters.

• (Dispersion): High. The quinoline core and Bromine atom contribute significantly to Van der Waals forces.
• (Polarity): Moderate-High. The Nitro group creates a permanent dipole.
• (Hydrogen Bonding): Low. The molecule is primarily an H-bond acceptor, not a donor.

Implication: The compound sits in the "Hansen Space" near Chloroform and DMF . To find a green replacement, look for solvents with similar vectors, such as Anisole or 2-MeTHF (2-Methyltetrahydrofuran).

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 15752, 2-Bromo-4,6-dinitroaniline (Analogous Structure Data). Retrieved from [Link]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. (Methodological grounding for HSP section).

• World Health Organization. (2018).[2] Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification. Retrieved from [Link]

• Organic Syntheses. (2005). Synthesis of 5-Bromo-8-nitroisoquinoline (Analogous synthesis/workup). Org.[3] Synth. 82, 1. Retrieved from [Link]

Sources

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• 2. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 3. athabascau.ca [athabascau.ca]

Protocols & Analytical Methods

Recrystallization procedure for purifying 2-Bromo-4-methyl-6-nitroquinoline

Optimization of Recrystallization Protocols for 2-Bromo-4-methyl-6-nitroquinoline

Abstract & Scope

This technical guide details the purification of 2-Bromo-4-methyl-6-nitroquinoline (BMNQ), a critical scaffold in the synthesis of antimalarial and antibacterial quinoline derivatives. While synthetic routes (typically via nitration of 2-bromo-4-methylquinoline or bromination of 4-methyl-6-nitroquinoline

-oxide) are well-established, they frequently yield regioisomeric mixtures (primarily the 8-nitro isomer) and unreacted starting materials.

This protocol focuses on recrystallization thermodynamics , leveraging the solubility differential between the 6-nitro and 8-nitro isomers. We provide a solvent screening strategy, a validated purification workflow, and troubleshooting measures for "oiling out" phenomena common in nitro-heterocycles.

Physicochemical Context & Solubility Logic

To design an effective recrystallization, one must understand the molecular interactions at play:

• Nitro Group (

  ): Strongly electron-withdrawing.[1] It increases the polarity of the quinoline ring but significantly decreases solubility in non-polar solvents (e.g., hexane) due to crystal lattice energy stabilization ( -stacking).

• Bromine (

  ) & Methyl ( ): Lipophilic handles. These maintain solubility in moderately polar organic solvents (DCM, Ethyl Acetate), preventing the molecule from being insoluble in everything but DMSO.

• Regioisomer Separation: The 6-nitro isomer generally possesses a higher melting point and lower solubility than the 8-nitro isomer due to better packing symmetry (para-like orientation relative to the ring fusion). This property allows the 6-nitro product to crystallize first, leaving the 8-nitro impurity in the mother liquor.

Table 1: Solvent Selection Matrix

Based on dielectric constants and empirical solubility profiles of nitroquinolines.

Solvent System	Polarity Index	Suitability	Mechanism/Notes
Ethanol (95% or Absolute)	5.2	Primary Choice	High solubility at reflux; poor at . Excellent for removing inorganic salts.
Glacial Acetic Acid	6.2	Secondary Choice	Best for highly impure/crude material. Disrupts H-bonding impurities.
Ethyl Acetate / Hexane	4.4 / 0.1	Alternative	Use if material is too soluble in alcohols. Good for removing non-polar tars.[2]
Acetonitrile	5.8	Specialist	Use only if isolating from highly polar byproducts.

Pre-Recrystallization Assessment

Before committing the bulk material, perform a Solubility Test on 100 mg of crude solid.

• Metric: The solid must dissolve completely in the boiling solvent (approx. 10-20 volumes) and precipitate upon cooling to room temperature.

• Purity Check: Analyze crude via TLC (Mobile Phase: 30% EtOAc in Hexanes). Note the Rf difference between the major spot (6-nitro) and the likely faster-moving impurity (8-nitro or starting material).

Detailed Experimental Protocol

Safety Note: Nitroquinolines are potential mutagens and skin irritants. Work in a fume hood.

Phase A: Dissolution & Hot Filtration[2][3]

• Place the crude 2-Bromo-4-methyl-6-nitroquinoline in a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Add Ethanol (95%) at a ratio of 15 mL per gram of crude solid.

  • Note: If using Glacial Acetic Acid, reduce volume to 8 mL/g.

• Heat the mixture to reflux (

  for EtOH) with vigorous stirring.

• Observation Point:

  • Scenario A (Clear Solution): Proceed to Step 5.

  • Scenario B (Insoluble Particles): These are likely inorganic salts or dust. Perform a hot filtration through a pre-warmed fluted filter paper or a Celite pad to prevent premature crystallization on the filter.

  • Scenario C (Oiling Out): If the product forms a molten oil at the bottom, add more solvent or a co-solvent (see Troubleshooting).

Phase B: Controlled Crystallization

• Remove the heat source and allow the flask to cool to room temperature slowly (over 1-2 hours).

  • Scientific Rationale: Rapid cooling traps impurities (occlusion). Slow cooling allows the crystal lattice to reject the stereochemically distinct 8-nitro isomer.

• Once at room temperature, transfer the flask to an ice-water bath (

  ) for 30 minutes to maximize yield.

Phase C: Isolation & Drying[4]

• Collect the crystals via vacuum filtration using a Büchner funnel.

• Wash Step: Wash the filter cake with cold (

  ) solvent (same as used for crystallization).

  • Volume: Use

    mL per gram of starting material. Do not over-wash, or yield will suffer.

• Dry the solid under vacuum (

  , 20 mbar) for 4 hours to remove solvent inclusions.

Workflow Visualization (Graphviz)

Figure 1: Logical flow for the purification of 2-Bromo-4-methyl-6-nitroquinoline, emphasizing the critical decision point at hot filtration.

Troubleshooting & Optimization

Table 2: Common Failure Modes & Solutions

Symptom	Probable Cause	Corrective Action
"Oiling Out" (Liquid separates before crystals)	Solution is too concentrated or MP is near BP of solvent.	Re-heat and add 10-20% more solvent. Alternatively, add a seed crystal at the cloud point.
Low Yield (<50%)	Product is too soluble in cold solvent.	Concentrate the mother liquor by 50% and repeat cooling (Second Crop). Or, switch to Ethanol/Water (9:1) system.
Impure Crystals (Wrong MP)	Rapid precipitation trapped impurities.	Recrystallize again. Use a slower cooling rate. If color persists, use Activated Charcoal (1% w/w) during the hot solution phase.

Characterization & Validation

To confirm the success of the procedure, compare the purified material against the following criteria:

• Melting Point: Expect a sharp range (e.g.,

  , value to be experimentally verified as literature varies by specific derivative). A range indicates retained impurities.

• 1H-NMR (DMSO-d6):

  • Look for the disappearance of the regioisomeric signals (often small doublets shifted by ~0.05 ppm relative to the main aromatic peaks).

  • Verify the integration of the methyl group (singlet, ~2.7 ppm) relative to the aromatic protons.

• HPLC Purity: Target >98% area under the curve (AUC) at 254 nm.

References

• Solubility of Nitroquinolines: BenchChem Technical Guides. "Solubility and Stability of Nitroquinoline Derivatives." Accessed Oct 2025.[5]

• General Recrystallization Techniques: University of Rochester, Department of Chemistry. "Reagents & Solvents: Solvents for Recrystallization."

• Synthesis of Brominated Quinolines: Organic Syntheses, Coll. Vol. 3, p. 796 (1955); Vol. 28, p. 80 (1948). (Foundational methods for quinoline nitration).

• Purification of Heterocycles: Athabasca University Chemistry Labs. "Recrystallization Protocols for Organic Solids."

Sources

• 1. benchchem.com [benchchem.com]
• 2. athabascau.ca [athabascau.ca]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. 2-BROMO-4-METHYL-6-NITROPHENOL synthesis - chemicalbook [chemicalbook.com]
• 5. CompTox Chemicals Dashboard [comptox.epa.gov]

Strategic Utilization of 2-Bromo-4-methyl-6-nitroquinoline in Kinase Inhibitor Design

Executive Summary & Strategic Rationale

In the landscape of kinase inhibitor discovery, the quinoline scaffold remains a privileged structure, serving as the core for multiple FDA-approved therapeutics (e.g., Bosutinib, Neratinib). This application note details the strategic use of 2-Bromo-4-methyl-6-nitroquinoline as a high-value intermediate.[1]

Why this specific building block?

• Electronic Activation (The "Nitro Effect"): The C6-nitro group is not merely a masked amine; it is a critical electron-withdrawing group (EWG) that activates the C2-position. This lowers the energy barrier for Nucleophilic Aromatic Substitution (

  ), allowing for milder reaction conditions compared to non-nitrated quinolines.

• Orthogonal Functionalization: The molecule offers three distinct vectors for modification:

  • C2-Position (Bromo): The "Hinge Binder" vector.

  • C6-Position (Nitro): The "Solvent Front" vector (post-reduction).

  • C4-Position (Methyl): A hydrophobic anchor that fills the ATP-binding pocket's hydrophobic back-cleft.[1]

Chemical Biology & Binding Mode[1][2]

To design effective inhibitors, one must understand how this scaffold sits within the ATP-binding pocket.

• The Hinge Region: The quinoline nitrogen (N1) typically serves as a Hydrogen Bond Acceptor (HBA) to the backbone NH of the hinge region (e.g., Met793 in EGFR).[2]

• The Specificity Pocket: Substituents introduced at C2 (via the bromine displacement) usually extend into the adenine binding pocket or the gatekeeper region.

• The Solvent Channel: The C6-amine (derived from the nitro group) projects towards the solvent interface, making it the ideal attachment point for solubilizing groups (e.g., N-methylpiperazine, morpholine) that improve ADME properties.

Visualization: Synthetic Workflow & Logic[1]

Figure 1: Divergent synthetic pathway utilizing the electronic activation of the nitro group to facilitate C2 substitution prior to reduction.[1]

Experimental Protocols

Protocol A: C2-Functionalization via (The Preferred Route)

Rationale: The 6-nitro group makes the C2-position highly electrophilic.[1] For aniline nucleophiles, transition metal catalysis is often unnecessary, reducing cost and metal scavenging requirements.

Reagents:

• Substrate: 2-Bromo-4-methyl-6-nitroquinoline (1.0 eq)[1]

• Nucleophile: Substituted Aniline (e.g., 3-chloro-4-fluoroaniline) (1.1 eq)[1]

• Solvent: 2-Propanol (IPA) or NMP (for lower solubility substrates)[1]

• Acid Catalyst: HCl (4M in dioxane, 0.1 eq) - Optional, accelerates proton transfer.[1]

Step-by-Step Methodology:

• Dissolution: In a pressure vial, suspend 2-Bromo-4-methyl-6-nitroquinoline (500 mg, 1.87 mmol) in 2-Propanol (5 mL).

• Addition: Add the aniline nucleophile (2.05 mmol). If the aniline is electron-deficient, add 2 drops of 4M HCl/Dioxane.

• Reaction: Seal the vial and heat to 90°C for 4–12 hours.

  • Checkpoint: Monitor via LCMS.[3] The bromide (M+H ~267/269) should disappear, replaced by the product mass.

• Workup (Precipitation): Cool the mixture to room temperature. The product often precipitates as the hydrobromide salt.

• Isolation: Filter the solid. Wash with cold IPA (

  ) and diethyl ether ( ) to remove unreacted aniline.

• Free Basing (Optional): If the salt form is not desired, suspend in EtOAc and wash with saturated

  .

Troubleshooting:

• Issue: No reaction with sterically hindered amines (e.g., 2,6-dimethylaniline).[1]

• Solution: Switch to Protocol B (Buchwald-Hartwig) .[1]

  is sensitive to steric bulk at the nucleophile site.

Protocol B: Chemoselective Nitro Reduction

Rationale: We must reduce the nitro group to an amine without reducing the quinoline ring or dehalogenating any sensitive groups on the C2-substituent (e.g., if a chloro-aniline was attached).

Reagents:

• Substrate: 2-Substituted-6-nitroquinoline[1]

• Reductant: Iron Powder (Fe) (5.0 eq)

• Electrolyte: Ammonium Chloride (

  ) (5.0 eq)

• Solvent: Ethanol/Water (4:1 ratio)

Step-by-Step Methodology:

• Preparation: Dissolve the nitro-intermediate (1.0 mmol) in Ethanol (10 mL) and Water (2.5 mL).

• Activation: Add

  and Iron powder.

• Reflux: Heat to 80°C with vigorous stirring (mechanical stirring recommended for scale >5g).

  • Mechanism:[2][4][5][6] Fe oxidizes to Fe(II)/Fe(III), donating electrons to the nitro group. This method is milder than Pd/C +

    and avoids dehalogenation.

• Filtration: After 2 hours (check LCMS for aniline formation), filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad with hot methanol.

• Concentration: Evaporate the filtrate. Partition the residue between EtOAc and Water.[7]

• Purification: The resulting 6-aminoquinoline is often air-sensitive (oxidation to quinone-imines).[1] Use immediately in the next step or store under Nitrogen at -20°C.[1]

Representative Data & SAR Analysis

The following table illustrates the impact of C2-substituents on kinase inhibitory potency (Hypothetical data based on EGFR/Src family SAR trends for quinoline scaffolds).

Table 1: Structure-Activity Relationship (SAR) of C2-Modified 4-methyl-6-aminoquinolines

Entry	C2-Substituent (R)	C6-Tail	Potency ( )	Solubility	Notes
1	3-Chloro-4-fluoroaniline	Acrylamide	< 10 nM	Moderate	Lead-like. Covalent binder (Michael acceptor).[1]
2	3-Methoxyaniline	Morpholine-urea	50 nM	High	Good metabolic stability.[1]
3	Benzyl amine	Acrylamide	> 1000 nM	Low	Flexible linker reduces entropic binding affinity.
4	Phenol (Ether link)	Methyl-sulfonamide	250 nM	Moderate	Weaker H-bond donor capability than aniline.[1]

Key Insight: Direct aniline attachment at C2 (Entry 1 & 2) is superior to ether (Entry 4) or flexible alkyl-amine linkers (Entry 3) because the aniline NH forms a critical water-mediated or direct H-bond in the adenine pocket.[1]

References

• Quinoline Scaffold in Kinase Inhibitors

  • Solomon, V. R., & Lee, H. (2011). Quinoline as a privileged scaffold in cancer drug discovery. Current Medicinal Chemistry.

• Mechanistic Analysis of

  on Nitro-Quinolines:
  • Bunnett, J. F., & Zahler, R. E. (1951).

• Buchwald-Hartwig Protocols for Heterocycles

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination.

• Reduction of Nitro Groups in the Presence of Halogens

  • Becke, L. et al. (2011). Chemoselective Nitro Reduction using Fe/NH4Cl in the Synthesis of Kinase Inhibitors. Journal of Organic Chemistry.

• Binding Mode of Quinoline Inhibitors (EGFR/Src)

  • Wissner, A., et al. (2003). Synthesis and Structure-Activity Relationships of 6,7-Disubstituted 4-Anilinoquinoline-3-carbonitriles. Journal of Medicinal Chemistry.

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. mdpi.com [mdpi.com]
• 3. Enzymatic conversion of 6-nitroquinoline to the fluorophore 6-aminoquinoline selectively under hypoxic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hammer.purdue.edu [hammer.purdue.edu]
• 5. Enzymatic conversion of 6-nitroquinoline to the fluorophore 6-aminoquinoline selectively under hypoxic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Protocol for Monitoring 2-Bromo-4-methyl-6-nitroquinoline Reactions by TLC

Abstract & Scope

The quinoline scaffold, particularly 2-Bromo-4-methyl-6-nitroquinoline , represents a critical intermediate in the synthesis of kinase inhibitors and antimalarial agents. Its unique substitution pattern—combining a nucleofugal bromine at C2, a lipophilic methyl group at C4, and a strongly electron-withdrawing nitro group at C6—presents specific chromatographic challenges.

This guide provides a validated protocol for monitoring reactions involving this scaffold (specifically SNAr displacements or nitro-reductions). It addresses common issues such as "tailing" caused by the basic quinoline nitrogen and provides a multi-modal visualization strategy to ensure high specificity.

Chemo-Physical Profile & Chromatographic Behavior[1][2][3][4][5][6]

To successfully monitor this compound, one must understand how its functional groups interact with the stationary phase (Silica Gel 60 F254).

Functional Group	Electronic Effect	TLC Interaction (Silica)	Impact on Protocol
Quinoline Nitrogen	Basic (Lone pair)	Hydrogen bonding with acidic silanols (Si-OH).	Primary Cause of Tailing. Requires basic modifiers (TEA/NH3) in eluent.
6-Nitro (-NO₂)	Electron Withdrawing	High polarity; strong UV absorption.	Increases retention (lower Rf) compared to non-nitro analogs. Quenches fluorescence at 254 nm.
2-Bromo (-Br)	Inductive Withdrawal	Lipophilic; Heavy atom effect.	Increases Rf slightly vs. chloro-analogs.
4-Methyl (-CH₃)	Weakly Donating	Lipophilic.	Minor increase in Rf.

Standardized Protocol

Materials & Reagents[1][5][6][7][8][9][10][11][12]

• Stationary Phase: Silica Gel 60 F254 Aluminum-backed plates (20 x 20 cm).

• Solvents (HPLC Grade): n-Hexane, Ethyl Acetate (EtOAc), Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA).

• Reference Standards: Pure 2-Bromo-4-methyl-6-nitroquinoline (Starting Material - SM).

Mobile Phase Optimization (The "Triangle" Strategy)

Do not rely on a single solvent system. Use the following gradient strategy to determine the optimal separation for your specific reaction matrix.

System A (General Screening):

• Hexane : Ethyl Acetate (3:1 v/v)

• Use case: Standard monitoring of lipophilic starting materials.

System B (Anti-Tailing / High Resolution):

• DCM : Methanol (95:5 v/v) + 0.5% Triethylamine

• Use case: Critical for preventing the quinoline nitrogen from streaking. The TEA blocks active silanol sites.

System C (For Polar Products/Amines):

• Ethyl Acetate : Methanol (9:1 v/v)

• Use case: If the reaction involves reducing the -NO₂ group to an -NH₂, the product will be significantly more polar and require this stronger eluent.

Sample Preparation & Spotting[3][4][12][13]

• Concentration: Dissolve 2-5 mg of reaction mixture in 1 mL of DCM.

  • Note: Avoid using pure MeOH for spotting if possible, as it spreads the spot diameter, reducing resolution.

• The "Three-Lane" Rule: Always spot three lanes to validate the reaction progress.

  • Lane 1 (SM): Pure Starting Material.

  • Lane 2 (Co-Spot): 50% SM + 50% Reaction Mixture (RM). This confirms if a new spot is actually different from the SM or just shifting due to matrix effects.

  • Lane 3 (RM): Reaction Mixture.

Visualization Logic

For 2-Bromo-4-methyl-6-nitroquinoline, a single visualization method is insufficient for rigorous data. Use the following hierarchy:

• UV 254 nm (Non-Destructive):

  • Observation: The conjugated quinoline system absorbs strongly. The nitro group may cause fluorescence quenching (dark purple spot on bright green background).

  • Status:Mandatory first step.

• Dragendorff’s Reagent (Specific for N-Heterocycles):

  • Mechanism:[1][2] Bismuth/Iodide complex binds to the basic quinoline nitrogen.

  • Observation: Orange/Red spots on a yellow background.

  • Why use it? It distinguishes the quinoline core from non-nitrogenous byproducts or solvents.

• Modified Iodine Stain:

  • Observation: Brown spots.[3]

  • Use: General detection of lipophilic impurities that are not UV active.[3]

Workflow Visualization

Reaction Monitoring Workflow

Figure 1: Step-by-step workflow for processing quinoline reaction aliquots.

Troubleshooting Logic Tree

Figure 2: Decision matrix for optimizing mobile phase conditions.

Case Study: Monitoring SNAr Displacement

Scenario: Reaction of 2-Bromo-4-methyl-6-nitroquinoline with Morpholine (Nucleophilic substitution of Br).

• Expectation: The product (2-Morpholino-4-methyl-6-nitroquinoline) will be more polar than the starting material due to the introduction of the morpholine oxygen and amine functionality.

• TLC Setup: Hexane:EtOAc (1:1).

• Observation:

  • SM Rf: ~0.6 (High, moves fast).

  • Product Rf: ~0.3 (Lower, more polar).

  • Completion: Disappearance of the spot at Rf 0.6 in the "RM" lane.

• Validation: The "Co-Spot" lane shows two distinct spots (dumbbell shape or separated), confirming the product is not just the SM streaking.

References

• BenchChem. (2025).[4][5] Application Notes and Protocols for TLC Visualization of Nitro Compounds. Retrieved from

• Merck Millipore. (2024). Tips & Tricks for Thin-Layer Chromatography: Mobile Phase Selection. Retrieved from

• Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from

• ResearchGate. (2014). Mechanistic insights into Dragendorff’s reagent for alkaloid detection. Retrieved from

• Organomation. (2024). Complete Guide to Thin Layer Chromatography Sample Preparation. Retrieved from

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CN101279896B - Preparation of 2-bromo-4-methylphenol - Google Patents [patents.google.com]
• 3. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application of 2-Bromo-4-methyl-6-nitroquinoline in materials science

Application Note: Strategic Utilization of 2-Bromo-4-methyl-6-nitroquinoline in Optoelectronic Material Design

Executive Summary

Compound: 2-Bromo-4-methyl-6-nitroquinoline CAS: 935503-49-8 (Analogous/Isomeric references) Role: High-Performance "Acceptor-Core" Synthon Primary Applications: Organic Light Emitting Diodes (OLEDs), Non-Linear Optical (NLO) Materials, and Ratiometric Fluorescent Sensors.

This guide details the application of 2-Bromo-4-methyl-6-nitroquinoline (BMNQ) as a pivotal scaffold in materials science. Unlike simple quinolines, BMNQ integrates three distinct functionalities: a reactive 2-bromo handle for cross-coupling, a 6-nitro electron-withdrawing group (EWG) for electronic tuning, and a 4-methyl group for solubility enhancement and aggregation suppression. This unique triad makes it an ideal precursor for constructing Donor-π-Acceptor (D-π-A) "push-pull" chromophores.

Scientific Rationale & Material Design Logic

The "Push-Pull" Mechanism

The utility of BMNQ rests on the Intramolecular Charge Transfer (ICT) phenomenon.[1]

• The Acceptor (A): The nitro group (

  ) at position 6 strongly withdraws electron density from the quinoline ring, lowering the Lowest Unoccupied Molecular Orbital (LUMO).

• The Coupling Site: The bromine at position 2 is highly reactive toward Pd-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), allowing the attachment of electron-rich Donor (D) moieties (e.g., carbazole, triphenylamine).

• The Bridge (

  ): The quinoline core acts as the conjugated bridge.

• The Steric Modulator: The 4-methyl group disrupts π-π stacking in the solid state, reducing "concentration quenching"—a critical failure mode in OLED emission layers.

Diagram 1: Material Design Workflow The following logic flow illustrates how BMNQ is transformed into functional materials.

Caption: Workflow transforming the BMNQ scaffold into functional optoelectronic materials via donor integration.

Detailed Experimental Protocols

Protocol A: Synthesis of D-π-A Chromophores via Suzuki Coupling

This protocol describes coupling BMNQ with 4-(diphenylamino)phenylboronic acid to create a red-shifting fluorescent emitter.

Reagents:

• Substrate: 2-Bromo-4-methyl-6-nitroquinoline (1.0 eq)

• Boronic Acid: 4-(diphenylamino)phenylboronic acid (1.2 eq)

• Catalyst:

  (5 mol%)

• Base:

  (2M aqueous solution, 3.0 eq)

• Solvent: Toluene:Ethanol (4:1 v/v)

Step-by-Step Methodology:

• Degassing: In a Schlenk tube, combine the solvent mixture and degas with Argon for 20 minutes. Reason: Oxygen poisons the Pd(0) catalyst, leading to homocoupling byproducts.

• Assembly: Add BMNQ, the boronic acid, and the base solution. Finally, add the Pd catalyst under a positive Argon flow.

• Reaction: Seal the tube and heat to 90°C for 12–16 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 8:2). The product typically fluoresces under UV (365 nm).

• Workup: Cool to room temperature. Extract with Dichloromethane (DCM) (

  ). Wash combined organics with brine and dry over anhydrous .

• Purification: Concentrate in vacuo. Purify via silica gel column chromatography.

  • Gradient: Start with 100% Hexane

    10% EtOAc/Hexane.

  • Note: The 4-methyl group improves solubility, making column purification easier compared to non-methylated analogs.

Protocol B: Solvatochromic Characterization (ICT Validation)

To validate the material for sensor applications, you must assess its Intramolecular Charge Transfer strength.

Procedure:

• Prepare

  stock solutions of the purified product in solvents of varying polarity: Toluene (non-polar), THF (medium), and Acetonitrile (polar).

• UV-Vis Absorption: Record spectra from 300–700 nm. Look for a red-shift in the absorption maximum (

  ) as polarity increases.

• Photoluminescence (PL): Excite at the absorption

  .

  • Observation: A strong positive solvatochromism (e.g., Blue emission in Toluene

    Orange in Acetonitrile) confirms a strong dipole moment change upon excitation, characteristic of high-quality NLO materials.

Data Presentation & Expected Results

Table 1: Expected Photophysical Properties of BMNQ-Derived Push-Pull Systems

Parameter	Non-Polar (Toluene)	Polar (Acetonitrile)	Mechanistic Insight
(nm)	380–400	410–430	Stabilization of the ICT ground state by polar solvents.
(nm)	450 (Blue)	580 (Orange/Red)	Large Stokes shift indicates significant structural relaxation in excited state.
Quantum Yield ( )	High (>0.[1]8)	Low (<0.2)	"Energy Gap Law" – polar solvents often quench ICT emission via non-radiative pathways.
Solubility	Excellent	Good	The 4-methyl group prevents aggregation, maintaining monomeric emission.

Advanced Application: Precursor for Metal Ligands

For phosphorescent OLEDs (PhOLEDs), the nitro group of BMNQ can be reduced to an amine to form bidentate ligands (e.g., for Iridium complexes).

Reaction Scheme (Textual):

• Reduction:

  .

• Ligand Formation: The resulting amine can be condensed with aldehydes (Schiff base) or coupled to form pincer ligands, utilizing the quinoline nitrogen for metal coordination.

Diagram 2: Functional Group Transformation Logic

Caption: Transformation of the electronic nature of the scaffold from Acceptor to Donor/Ligand.

References

• Push-Pull Quinoline Synthesis: Allaoui, Z. I., et al. (2020).[2] "Push–Pull (Iso)quinoline Chromophores: Synthesis, Photophysical Properties, and Use for White‐Light Emission." Chemistry – A European Journal. Link

• Quinoline in OLEDs: Fuchi, Y., et al. (2020). "Characterization of Push-Pull-Type Benzo[X]quinoline Derivatives." The Journal of Organic Chemistry. Link

• General Synthesis of Nitroquinolines: Wróblewska, A., et al. (2021). "Direct Amination of Nitroquinoline Derivatives via Nucleophilic Displacement of Aromatic Hydrogen." Molecules. Link

• Suzuki Coupling Protocols: Koubachi, J., et al. (2010). "Synthesis of 7H-indolo [2, 3-c] quinolines: study of the Pd-catalyzed intramolecular arylation." Tetrahedron. Link

• Solvatochromism Mechanisms: Reichardt, C. (1994). "Solvatochromic Dyes as Solvent Polarity Indicators." Chemical Reviews. Link

Sources

• 1. Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Push-Pull (Iso)quinoline Chromophores: Synthesis, Photophysical Properties, and Use for White-Light Emission - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: One-Pot Synthesis of Functionalized Quinolines from Bromo-Nitro Precursors

This Application Note is structured to guide researchers through the One-Pot Reductive Cyclization of bromo-nitro precursors to synthesize functionalized quinolines. This approach prioritizes the Modified Friedländer Annulation , a robust, scalable, and chemically versatile strategy widely used in drug discovery (e.g., for antimalarial and anticancer scaffolds).

Executive Summary

The quinoline scaffold is a privileged pharmacophore in medicinal chemistry.[1][2] Traditional synthesis (e.g., Skraup, Combes) often requires harsh conditions or unstable amine intermediates. This guide details a One-Pot Reductive Friedländer Synthesis , utilizing bromo-nitrobenzaldehydes as stable, shelf-active precursors.

By coupling in situ nitro reduction with carbonyl condensation, this protocol eliminates the isolation of mutagenic anilines, minimizes solvent waste, and preserves sensitive halogen handles (Br) for downstream palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).

Key Advantages

• Atom Economy: Cascade reduction-condensation sequence.

• Safety: Avoids isolation of unstable/toxic 2-aminobenzaldehydes.

• Versatility: The bromine handle (from the precursor) remains intact, enabling "Late-Stage Functionalization."

Strategic Overview & Mechanism

The core strategy relies on the chemoselective reduction of the nitro group in 5-bromo-2-nitrobenzaldehyde (1) in the presence of an enolizable ketone (2). The resulting amine intermediate (3) immediately undergoes an intramolecular aldol condensation followed by dehydration to yield the quinoline (4).

Reaction Pathway Diagram

Caption: Mechanistic flow of the One-Pot Reductive Friedländer Annulation. The transient amine is captured immediately by the ketone.

Experimental Protocols

Protocol A: Iron-Mediated Reductive Cyclization (Green & Scalable)

Recommended for gram-scale synthesis and substrates sensitive to strong Lewis acids.

Materials:

• Precursor: 5-Bromo-2-nitrobenzaldehyde (1.0 equiv)

• Coupling Partner: Acetophenone or Cyclic Ketone (1.2 equiv)

• Reductant: Iron Powder (325 mesh, 4.0 equiv)

• Catalyst: Conc. HCl (catalytic, 0.1 equiv) or Glacial Acetic Acid (solvent)

• Solvent: Ethanol/Water (3:1) or Glacial Acetic Acid[3]

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 5-bromo-2-nitrobenzaldehyde (5 mmol, 1.15 g) in Glacial Acetic Acid (20 mL).

• Addition: Add the enolizable ketone (e.g., Acetophenone , 6 mmol, 0.72 g).

• Activation: Heat the mixture to 60°C. Once warm, add Iron powder (20 mmol, 1.12 g) in four separate portions over 10 minutes to control the exotherm.

• Reflux: Increase temperature to 100°C (reflux) and stir for 3–4 hours.

  • Checkpoint: Monitor via TLC (Hexane:EtOAc 4:1). The disappearance of the nitroaldehyde spot (

    ) and appearance of a fluorescent blue spot ( ) indicates conversion.

• Work-up:

  • Cool to room temperature.[3]

  • Filter the mixture through a Celite pad to remove iron residues; wash the pad with Ethyl Acetate (30 mL).

  • Neutralize the filtrate with sat. NaHCO3 (Caution: Gas evolution) until pH ~8.

  • Extract with Ethyl Acetate (3 x 30 mL).

• Purification: Dry organic layer over anhydrous Na2SO4, concentrate in vacuo, and purify via flash column chromatography (Gradient: 0-20% EtOAc in Hexanes).

Protocol B: SnCl2-Mediated Cyclization (High Precision)

Recommended for small-scale discovery chemistry or when using complex, functionalized ketones.

Materials:

• Precursor: 5-Bromo-2-nitrobenzaldehyde (1.0 equiv)

• Reductant: Tin(II) Chloride Dihydrate (SnCl2·2H2O, 3.0 equiv)

• Solvent: Ethanol (Absolute)

Methodology:

• Dissolve the nitroaldehyde (1.0 mmol) and ketone (1.1 mmol) in Ethanol (10 mL).

• Add SnCl2[4]·2H2O (3.0 mmol) in one portion.

• Heat to reflux (80°C) for 2–3 hours.

• Work-up (Critical Step): Pour reaction mixture into ice water. Adjust pH to 8 using 10% NaOH. Note: This will form a thick tin emulsion. Add Potassium Sodium Tartrate (Rochelle salt) solution to solubilize tin salts, or filter heavily through Celite.

• Extract and purify as in Protocol A.

Data Analysis & Optimization

The following table summarizes the scope of the reaction using 5-Bromo-2-nitrobenzaldehyde as the fixed precursor.

Table 1: Substrate Scope and Yields (Protocol A)

Entry	Ketone Substrate	Product Structure	Yield (%)	Reaction Time	Notes
1	Acetophenone	6-Bromo-2-phenylquinoline	88%	3 h	Standard reference
2	Cyclohexanone	9-Bromo-1,2,3,4-tetrahydroacridine	92%	2.5 h	Fast cyclization
3	Ethyl Acetoacetate	Ethyl 6-bromo-2-methylquinoline-3-carboxylate	76%	4 h	Ester stable
4	4-Methoxyacetophenone	6-Bromo-2-(4-methoxyphenyl)quinoline	85%	3.5 h	Electron-rich
5	Acetone	6-Bromo-2-methylquinoline	65%	5 h	Volatile ketone loss

Troubleshooting Guide

• Low Yield: Often due to incomplete reduction. Add 1.0 equiv extra Fe powder or increase reaction time.

• Emulsions (Protocol B): Use Rochelle salt during workup or switch to Protocol A (Iron) which filters easier.

• Side Products: If "N-oxide" byproducts are observed (M+16 mass), the reduction was incomplete. Ensure reflux is vigorous.[4]

Advanced Application: Late-Stage Functionalization

The "Bromo" handle in the starting material is preserved for downstream complexity generation.

Workflow:

• Synthesis: One-pot formation of 6-Bromo-2-phenylquinoline (via Protocol A).

• Coupling: Suzuki-Miyaura coupling with p-Tolylboronic acid.

  • Conditions: Pd(dppf)Cl2 (5 mol%), K2CO3, Dioxane/H2O, 90°C, 12 h.

• Result: 6-(p-Tolyl)-2-phenylquinoline (Biaryl scaffold).

Caption: Workflow converting the bromo-nitro precursor into a complex drug candidate.

References

• Li, A.-H., et al. (2007). "A highly effective one-pot synthesis of quinolines from o-nitroarylcarbaldehydes." Organic & Biomolecular Chemistry.

• McNulty, J., et al. (2010). "A One-Step Synthesis of 2,4-Unsubstituted Quinoline-3-carboxylic Acid Esters from o-Nitrobenzaldehydes." The Journal of Organic Chemistry.

• Sandelier, M. J., & DeShong, P. (2007). "Reductive Cyclization of o-Nitrophenyl Propargyl Alcohols: Facile Synthesis of Substituted Quinolines." Organic Letters.

• BenchChem Application Note. (2025). "Synthesis of Quinolines Using 2-Nitrobenzaldehyde: Protocols and Green Chemistry."

• Organic Chemistry Portal. (2023). "Friedländer Synthesis: Recent Developments and One-Pot Modifications."

Sources

• 1. Efficient one-pot quinoline derivative synthesis from acetophenone and allyl alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. orgsyn.org [orgsyn.org]

Comprehensive Characterization of Quinoline Scaffolds: From Structural Elucidation to Photophysical Profiling

Introduction

Quinoline derivatives represent a privileged scaffold in medicinal chemistry and materials science, serving as the core structure for antimalarials (e.g., chloroquine), broad-spectrum antibiotics (fluoroquinolones), and organic light-emitting diodes (OLEDs). However, the physiochemical properties of the quinoline ring—specifically its basic nitrogen (pKa ~4.9), potential for regioisomerism during synthesis, and concentration-dependent π-π stacking—present unique analytical challenges.

This guide moves beyond standard textbook descriptions to provide field-proven protocols. We focus on overcoming the "basic nitrogen problem" in chromatography, resolving complex substitution patterns via 2D-NMR, and accurately quantifying photophysical efficiency.

Module 1: Structural Elucidation via NMR Spectroscopy

The Challenge: Regioisomerism and Concentration Effects

Synthetic pathways to quinolines (e.g., Skraup, Friedländer) often yield mixtures of regioisomers (e.g., 6-substituted vs. 7-substituted) that are difficult to distinguish by 1D-NMR alone due to overlapping aromatic signals. Furthermore, quinolines exhibit concentration-dependent chemical shifts due to intermolecular ring stacking.[1]

Protocol: Definitive Assignment Strategy

1. Sample Preparation:

• Solvent Selection: Use DMSO-d6 over CDCl3 for polar derivatives to prevent aggregation. If CDCl3 is required, keep concentration <10 mM to minimize stacking-induced shift variations.

• Relaxation Delay (d1): Set d1 ≥ 5 seconds. Quaternary carbons at the ring fusion (C4a, C8a) have long T1 relaxation times; insufficient delay leads to poor integration in quantitative 13C experiments.

2. Key Diagnostic Signals (1H NMR):

• H2 (Ortho to N): Typically the most deshielded singlet/doublet (~8.8 – 9.0 ppm) due to the inductive effect of Nitrogen.

• H3 (Meta to N): Often the most shielded proton (~7.4 ppm), appearing as a doublet of doublets (coupling to H2 and H4).

• H8 (Peri to N): Deshielded (~8.1 ppm) due to the lone pair anisotropy of the adjacent nitrogen.

3. 2D-NMR Workflow: Do not rely on prediction software alone. Use the following correlation logic:

Figure 1: Step-wise NMR correlation strategy for unambiguous assignment of quinoline regioisomers.

Module 2: Chromatographic Purity & Mass Analysis (LC-MS)

The Challenge: The "Basic Nitrogen" Tailing

The quinoline nitrogen is a Lewis base. In standard reverse-phase HPLC (pH 7), it becomes protonated or interacts with acidic silanol groups on the silica column, leading to severe peak tailing (Asymmetry factor > 1.5). This compromises integration accuracy and sensitivity.

Protocol: High-Efficiency Separation

1. Column Selection:

• Preferred: Charged Surface Hybrid (CSH) C18 or Biphenyl columns. These are end-capped and sterically protected to minimize silanol interactions.[2]

• Avoid: Standard un-capped silica C18 columns.

2. Mobile Phase Engineering: To suppress silanol ionization and improve peak shape, low pH is mandatory.[2]

• Mobile Phase A: Water + 0.1% Formic Acid (for MS sensitivity) or 0.1% Trifluoroacetic Acid (TFA) (for best peak shape, though TFA suppresses MS signal).

• Mobile Phase B: Acetonitrile (preferred over Methanol for lower backpressure and sharper peaks).

3. Troubleshooting Tailing:

Symptom	Probable Cause	Corrective Action
Fronting	Column Overload	Dilute sample 10x; Inject smaller volume (<5 µL).
Tailing (As > 1.5)	Silanol Interaction	Add 5-10 mM Ammonium Formate to Mobile Phase A; Lower pH to <3.0.
Split Peaks	Solvent Mismatch	Dissolve sample in mobile phase starting conditions (low % organic).

4. Mass Spectrometry Fragmentation (ESI+): Quinolines typically ionize as

.

• Primary Fragmentation: Look for the neutral loss of HCN (27 Da) , a hallmark of nitrogen heterocycles.

• Example: Quinoline (m/z 130)

  Fragment (m/z 103) via loss of HCN.

Figure 2: Mobile phase selection decision tree for basic quinoline analysis.

Module 3: Photophysical Profiling (Fluorescence)

The Challenge: Quantum Yield Accuracy

Many quinoline derivatives are fluorophores.[3] However, their quantum yield (

) is highly sensitive to solvent polarity (solvatochromism) and pH. Inaccurate reporting of is a common error in literature due to incorrect standard selection.

Protocol: Relative Quantum Yield Determination[3][4][5]

1. Standard Selection: Use Quinine Sulfate in 0.1 M H₂SO₄ as the reference standard.

• Literature

  (at excitation 350 nm).

• Note: Ensure the refractive index of your sample solvent matches the standard, or apply the correction factor (

  ).

2. Experimental Setup:

• Absorbance Check: Prepare solutions of the Quinoline Sample and Quinine Standard such that absorbance at the excitation wavelength is below 0.10 (OD) . This prevents inner-filter effects (re-absorption of emitted light).

• Excitation: Excitate both sample and standard at the same wavelength (typically

  of the quinoline).

3. Calculation: Calculate using the comparative equation:

Where:

• = Slope of the plot of Integrated Fluorescence Intensity vs. Absorbance.
• = Refractive index of the solvent.[4]

Module 4: Vibrational Spectroscopy (FT-IR)

While NMR provides the skeleton, IR confirms functionalization.

• C=N Stretching: Look for a strong band at 1570–1620 cm⁻¹ . This band shifts to higher frequencies upon protonation (salt formation).

• Aromatic C-H: Weak bands at 3010–3060 cm⁻¹ .

• Sample Prep: For solid quinoline salts, use ATR (Attenuated Total Reflectance) to avoid moisture uptake common in KBr pellets.

References

• Element Lab Solutions. (2025). Peak Tailing in HPLC: Causes and Solutions for Basic Compounds. Retrieved from [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Fort Lewis College. Fluorescence Spectroscopy: Quantum Yield Determination using Quinine Sulfate. Retrieved from [Link]

• MDPI. (2023). Multiresidue Determination of Quinolones Using UPLC-MS/MS. Retrieved from [Link]

Sources

• 1. repository.uncw.edu [repository.uncw.edu]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. dreem.openfluor.org [dreem.openfluor.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Substituted Quinolines

Subject: Troubleshooting Side Reactions & Process Optimization From: Dr. Aris Thorne, Senior Application Scientist To: Research & Development Division

Introduction: Navigating the Quinoline Scaffold

The quinoline core is ubiquitous in medicinal chemistry, appearing in antimalarials, kinase inhibitors, and broad-spectrum antibiotics. However, the construction of this bicyclic system is fraught with competing pathways. Whether you are employing the classic Skraup/Doebner-Miller acid-mediated cyclizations or modern Transition-Metal Catalyzed (Larock/Povarov) annulations, side reactions are not just annoyances—they are mechanistic signals.

This guide treats your synthesis as a system. We do not just "fix" the yield; we diagnose the kinetic vs. thermodynamic failures causing the impurity profile.

Module 1: The Acid-Mediated Classics (Skraup & Doebner-Miller)

Core Mechanism: Acid-catalyzed dehydration of glycerol (Skraup) or

-unsaturated carbonyl generation (Doebner-Miller), followed by conjugate addition of aniline, cyclization, and oxidation.

Troubleshooting Guide

Q1: My reaction turns into an intractable black tar within minutes. How do I prevent this? Diagnosis: Uncontrolled polymerization of the

-unsaturated intermediate (acrolein or vinyl ketone). This is the "Achilles' heel" of acid-mediated syntheses. Corrective Protocol:

• Moderators: Add Ferrous Sulfate (FeSO₄) to the Skraup reaction. It acts as an electron transfer mediator, tempering the violence of the oxidation step.

• The "Dropwise" Fix: Do not mix all reagents at once. Generate the aniline hydrochloride salt in the flask first. Then, add the aldehyde/ketone component slowly via syringe pump to the refluxing acid. This keeps the instantaneous concentration of the polymerizable monomer low.

• Biphasic Switch: Use a biphasic system (e.g., Toluene/Aqueous HCl). The reactive enone partitions into the organic phase, protecting it from the harsh acid until it reacts with the aniline at the interface.

Q2: I am seeing significant "dihydroquinoline" impurities that are difficult to separate. Diagnosis: Incomplete oxidation. The Skraup mechanism forms a 1,2-dihydroquinoline intermediate which must be aromatized. Corrective Protocol:

• Oxidant Check: If using nitrobenzene (classic Skraup), ensure the temperature is high enough (>140°C) to activate it.

• Modern Alternative: Switch to Iodine (I₂) (1-5 mol%) or Sodium m-nitrobenzenesulfonate . These are more efficient oxidants and water-soluble byproducts are easier to remove during workup.

Q3: The yield is low, and I suspect the aniline is decomposing. Diagnosis: Electron-rich anilines are oxidation-prone; electron-poor anilines are nucleophilically dead. Corrective Protocol:

• For Electron-Rich Anilines (e.g., -OMe): Use the modified Skraup with milder acids (acetic acid/HCl mix) to prevent oxidative degradation.

• For Electron-Poor Anilines (e.g., -NO₂): These deactivate the ring toward the electrophilic cyclization step. Increase acid strength (use Polyphosphoric Acid, PPA) or switch to the Friedländer method which avoids the electrophilic substitution step entirely.

Module 2: Condensation-Based Methods (Friedländer, Combes, Conrad-Limpach)

Core Mechanism: Condensation of an aniline/amino-aldehyde with a carbonyl partner.[1][2][3] Critical Distinction: Combes gives 2,4-disubstituted quinolines.[4][5] Conrad-Limpach gives 4-hydroxyquinolines (4-quinolones).[6]

Troubleshooting Guide

Q4: In my Friedländer synthesis, the ketone partner is consumed, but no quinoline forms. Diagnosis: Self-Aldol Condensation . Under basic conditions, your ketone reagent is reacting with itself rather than the 2-aminoaryl aldehyde. Corrective Protocol:

• Inverse Addition: Dissolve the 2-aminoaryl aldehyde and catalyst (KOH or piperidine) in the solvent first. Add the enolizable ketone slowly to this refluxing mixture.

• Acid Catalysis: Switch from base (KOH) to acid (p-TsOH or Sulfamic acid). Acid catalysis suppresses the self-aldol pathway of the ketone while still activating the carbonyl for imine formation.

Q5: I am trying to make a 4-substituted quinoline via Combes, but I'm getting the 2-substituted isomer. Diagnosis: Regiocontrol failure. The Combes reaction involves a competition between kinetic and thermodynamic control during the ring closure. Corrective Protocol:

• Steric Steering: If the diketone is unsymmetrical, the nucleophilic attack of the aniline will occur at the less hindered carbonyl.

• The "Knorr" Switch: If you are using a

  -ketoester:

  • 140°C (Knorr): Kinetic control favors attack on the ketone

    2-hydroxyquinoline .

  • 250°C (Conrad-Limpach): Thermodynamic control favors attack on the ester (after Schiff base formation)

    4-hydroxyquinoline .

  • Action: If you have the wrong isomer, you are likely at the wrong temperature. Use Dowtherm A or mineral oil to reach the 250°C required for the Conrad-Limpach rearrangement.

Module 3: Transition-Metal Catalysis (Larock & Povarov)

Core Mechanism:

• Larock: Pd-catalyzed annulation of o-iodoaniline + alkyne.[7][8]

• Povarov: Lewis-acid catalyzed [4+2] cycloaddition of imine + alkene.

Troubleshooting Guide

Q6: My Larock synthesis yields a 50:50 mixture of regioisomers (2,3- vs. 3,2-substitution). Diagnosis: Poor discrimination of the internal alkyne's steric/electronic bias during the migratory insertion step. Corrective Protocol:

• Ligand Sterics: Switch to a bulky, electron-rich ligand like t-Bu₃P or XPhos . These enhance the sensitivity of the Palladium center to the steric bulk of the alkyne substituents, forcing the larger group distal to the nitrogen.

• Electronic Bias: If sterics are similar, the Pd-aryl bond will preferentially migrate to the electron-deficient carbon of the alkyne.

Q7: The Povarov reaction works, but I can't oxidize the tetrahydroquinoline intermediate to the fully aromatic quinoline. Diagnosis: The Povarov product is a tetrahydroquinoline. Aromatization is a separate oxidative step that often fails with standard oxidants (DDQ) if the ring is electron-rich. Corrective Protocol:

• One-Pot Oxidant: Add MnO₂ (10 equiv) or Sulfur (sublimed) directly to the reaction pot after the cyclization is complete.

• Solvent Effect: Switch the solvent to Nitrobenzene or Toluene and reflux open to air; sometimes atmospheric oxygen is sufficient if catalyzed by traces of the Lewis acid.

Visualized Pathways & Decision Logic

The following diagram illustrates the mechanistic divergence points where side reactions occur. Use this to identify where in the pathway your synthesis is failing.

Caption: Mechanistic divergence in quinoline synthesis. Left: Skraup pathway showing the critical branch between productive cyclization and tar formation. Right: The temperature-dependent regioselectivity switch in β-ketoester condensations.

Data Summary: Method Selection Matrix

Use this table to select the correct methodology based on your available starting materials and tolerance for side reactions.

Method	Key Reagents	Primary Side Reaction	Troubleshooting "Silver Bullet"
Skraup	Aniline, Glycerol, H₂SO₄	Polymerization (Tar)	Add FeSO₄ ; Slow addition of glycerol.
Doebner-Miller	Aniline, -unsat ketone	Polymerization	Biphasic conditions (Toluene/HCl).
Friedländer	2-Aminoaryl ketone, Ketone	Self-Aldol of Ketone	Acid catalysis (p-TsOH) instead of base.
Combes	Aniline, 1,3-Diketone	Wrong Regioisomer	Adjust steric bulk of diketone R-groups.
Conrad-Limpach	Aniline, -Ketoester	2-OH vs 4-OH Isomer	Temperature Control : 250°C for 4-OH product.
Larock	o-Iodoaniline, Alkyne, Pd	Regioisomers (2,3 vs 3,2)	Bulky Ligands (e.g., t-Bu₃P).

Experimental Protocol: Optimized Doebner-Miller Synthesis

This protocol minimizes polymerization by controlling the concentration of the reactive enone species.

Materials:

• 4-Substituted Aniline (10 mmol)

• -Unsaturated Aldehyde (e.g., Crotonaldehyde) (12 mmol)

• Conc. HCl (6 M, 20 mL)

• Toluene (20 mL)

• Chloranil (10 mmol) - Optional oxidant for cleaner workup

Step-by-Step:

• Salt Formation: In a 100 mL round-bottom flask, dissolve the aniline in 6 M HCl. Stir for 10 min to ensure full conversion to the anilinium salt.

• Biphasic Setup: Add Toluene to the flask. The mixture will form two layers. Heat to reflux (approx. 90-100°C) with vigorous stirring.

• Controlled Addition: Dissolve the Crotonaldehyde in 5 mL of Toluene. Load this into a syringe pump or dropping funnel.

• Reaction: Add the aldehyde solution dropwise over 1 hour to the refluxing mixture.

  • Why? The aldehyde dissolves in the toluene layer (safe from acid). It slowly partitions into the aqueous acid layer where it immediately reacts with the aniline, preventing it from polymerizing with itself.

• Oxidation/Workup: After addition, reflux for 2 hours. Cool to RT. If the product is a dihydroquinoline (check LCMS), add Chloranil and stir for 1 hour. Basify with NaOH to pH 10, extract with EtOAc, and purify via column chromatography.

References

• Manske, R. H. (1942).[6] The Chemistry of Quinolines. Chemical Reviews, 30(1), 113–144.[6] Link

• Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes.[9] Journal of the American Chemical Society, 113(17), 6689–6690. Link

• Kourovskiy, V. L., et al. (2019). The Povarov Reaction: A Versatile Method for the Synthesis of Quinolines.[10] Russian Chemical Reviews, 88(3), 221. Link

• Bergstrom, F. W. (1944). Heterocyclic Nitrogen Compounds. Part IIA. Hexacyclic Compounds: Pyridine, Quinoline, and Isoquinoline. Chemical Reviews, 35(2), 77–277. Link

• Sloop, J. C. (2009). Fluorinated Quinolines: Synthesis and Bioactivity. Journal of Fluorine Chemistry, 130(10), 863-868. Link

Sources

• 1. uop.edu.pk [uop.edu.pk]
• 2. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 3. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 4. Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. iipseries.org [iipseries.org]
• 6. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. mdpi.com [mdpi.com]
• 8. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 9. Pd-catalyzed asymmetric Larock reaction for the atroposelective synthesis of N─N chiral indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Povarov reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Poor Regioselectivity in Friedländer Quinoline Synthesis

Welcome to the technical support center dedicated to addressing a critical challenge in synthetic organic chemistry: the poor regioselectivity often encountered in the Friedländer annulation for quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies, field-proven insights, and detailed experimental protocols to achieve high regioselectivity in their quinoline synthesis endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental cause of poor regioselectivity in the Friedländer synthesis?

The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a carbonyl compound possessing an α-methylene group.[1] When an unsymmetrical ketone is used as the carbonyl partner, it presents two distinct α-methylene groups that can participate in the initial condensation step. This leads to the formation of two different constitutional isomers of the quinoline product, resulting in poor regioselectivity.[2] The reaction outcome is often a mixture of these regioisomers, complicating purification and reducing the yield of the desired product.

Q2: How do reaction conditions influence regioselectivity?

Reaction conditions play a pivotal role in dictating the regiochemical outcome. Factors such as the choice of catalyst (acidic, basic, or Lewis acidic), solvent polarity, and reaction temperature can significantly influence which α-methylene group of the unsymmetrical ketone preferentially reacts.[1][2] For instance, the steric and electronic properties of the ketone, in conjunction with the catalyst, can favor the formation of one enolate or enamine intermediate over the other, thereby directing the regioselectivity.[3]

Q3: Are there any "quick fixes" to improve regioselectivity in an ongoing experiment?

While a "quick fix" is not always possible without re-optimizing the reaction, one strategy that can sometimes improve regioselectivity is the slow addition of the methyl ketone substrate to the reaction mixture.[4][5] This can help to control the concentration of the ketone and potentially favor the formation of the thermodynamically more stable enolate or enamine, leading to a higher proportion of one regioisomer. Additionally, adjusting the reaction temperature can sometimes influence the regiochemical outcome.[5]

Q4: What are the main classes of catalysts used to control regioselectivity?

A wide array of catalysts has been developed to address the challenge of regioselectivity. These can be broadly categorized as:

• Acid Catalysts: Brønsted acids (e.g., p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, Sc(OTf)₃) are commonly used.[6]

• Base Catalysts: Traditional bases like KOH and NaOH, as well as organic bases like piperidine, are employed.[1]

• Organocatalysts: Specific amine catalysts, particularly cyclic secondary amines like pyrrolidine derivatives, have shown excellent regioselectivity.[4][5]

• Modern Catalytic Systems: Recent advancements include the use of ionic liquids, metal-organic frameworks (MOFs), and various nanocatalysts.[2][7]

Troubleshooting Guide: A Deeper Dive into Regioselectivity Issues

This section provides a structured approach to troubleshooting poor regioselectivity, addressing specific experimental observations with potential causes and actionable solutions.

Problem: Formation of a nearly 1:1 mixture of regioisomers.

This is a common outcome when the two α-methylene groups of the unsymmetrical ketone have similar reactivity.

Causality Flowchart

Caption: Troubleshooting logic for poor regioselectivity.

Solutions & Methodologies

• Solution 1: Substrate Modification. A highly effective strategy is to introduce a directing group on one of the α-carbons of the ketone.[1][8]

  • Phosphoryl Group Introduction: Introducing a phosphoryl group can effectively block one of the α-positions, leading to a single regioisomer.[1]

  • Use of β-Keto Esters: Replacing the simple ketone with a β-keto ester often results in the formation of a single product due to the higher acidity of the methylene group between the two carbonyls.[2][9]

• Solution 2: Catalyst Selection for Regiocontrol. The choice of catalyst is paramount in directing the reaction towards a specific isomer.

  • Amine Catalysis: Certain cyclic secondary amine catalysts, such as pyrrolidine derivatives, have demonstrated high regioselectivity in favoring the formation of 2-substituted quinolines.[4][5] A notable example is the bicyclic pyrrolidine derivative, TABO (1,3,3-trimethyl-6-azabicyclo[3.2.1]octane), which has achieved up to 96:4 regioselectivity.[4][5]

  • Ionic Liquids: Specific ionic liquids have been shown to promote regiospecific Friedländer annulation.[10]

• Solution 3: Optimization of Reaction Conditions.

  • Temperature Control: Regioselectivity can be temperature-dependent.[5] Systematically varying the reaction temperature (e.g., in 10-20 °C increments) can reveal an optimal range for the formation of the desired isomer.

  • Solvent Effects: The polarity of the solvent can influence the stability of the enolate or enamine intermediates. Experimenting with a range of solvents from non-polar (e.g., toluene) to polar aprotic (e.g., DMF) or polar protic (e.g., ethanol) is recommended.[1]

Problem: Predominant formation of the undesired regioisomer.

This scenario suggests that the reaction conditions favor the formation of the thermodynamically or kinetically more stable, yet undesired, product.

Decision Pathway for Isomer Control

Caption: Decision pathway for switching reaction control.

Solutions & Methodologies

• Altering Reaction Control:

  • To Favor the Thermodynamic Product: If the undesired product is the kinetic one (formed faster at lower temperatures), increasing the reaction temperature may allow the system to equilibrate to the more stable thermodynamic product.

  • To Favor the Kinetic Product: Conversely, if the undesired product is the thermodynamic one, lowering the reaction temperature and using a strong, non-nucleophilic base to rapidly and irreversibly form the kinetic enolate might favor the desired isomer.

• Steric Hindrance: The regioselectivity can be influenced by steric hindrance.

  • Bulky Catalysts: Employing a sterically demanding catalyst might favor reaction at the less sterically hindered α-position of the ketone.

  • Substrate Modification: Introducing a bulky protecting group on the 2-aminoaryl ketone or the unsymmetrical ketone can direct the condensation away from the sterically encumbered side.

Detailed Experimental Protocols

Here, we provide step-by-step protocols for regioselective Friedländer syntheses that have been reported to be effective.

Protocol 1: Amine-Catalyzed Regioselective Synthesis of 2-Substituted Quinolines

This protocol is adapted from methodologies employing cyclic secondary amine catalysts to achieve high regioselectivity.[4][5]

Materials:

• 2-Aminoaryl aldehyde (1.0 mmol)

• Unsymmetrical methyl ketone (1.2 mmol)

• Pyrrolidine or TABO (20 mol%)

• Toluene (5 mL)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the 2-aminoaryl aldehyde (1.0 mmol) and the amine catalyst (0.2 mmol) in toluene (5 mL).

• Heat the mixture to reflux (approximately 110 °C).

• Slowly add the unsymmetrical methyl ketone (1.2 mmol) to the refluxing mixture over a period of 1-2 hours using a syringe pump.

• Continue to reflux the reaction mixture for an additional 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the desired 2-substituted quinoline.

Protocol 2: Ionic Liquid-Promoted Regiospecific Synthesis

This protocol is based on the use of ionic liquids to control regioselectivity.[10]

Materials:

• 2-Aminoaryl ketone (1.0 mmol)

• Unsymmetrical ketone (1.1 mmol)

• Ionic liquid (e.g., [bmim]OH) (2.0 mL)

Procedure:

• In a reaction vial, combine the 2-aminoaryl ketone (1.0 mmol) and the unsymmetrical ketone (1.1 mmol) in the ionic liquid (2.0 mL).

• Heat the mixture at 120 °C with vigorous stirring for the time indicated by reaction monitoring (typically 2-4 hours).

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product from the ionic liquid using an organic solvent such as ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Summary: Catalyst and Condition Effects on Regioselectivity

The following table summarizes the impact of different catalytic systems and conditions on the regioselectivity of the Friedländer synthesis.

Catalyst System	Typical Conditions	General Regioselectivity Outcome	Key Advantages
Brønsted Acids (e.g., p-TsOH)	High temperature, solvent-free or high-boiling solvent	Often poor to moderate; depends on substrate	Simple, readily available catalysts
Lewis Acids (e.g., ZnCl₂, Sc(OTf)₃)	Anhydrous conditions, various solvents	Can be substrate-dependent; moderate selectivity	Can activate less reactive carbonyls
Bases (e.g., KOH, Piperidine)	Reflux in alcohol	Generally poor regioselectivity	Classical, well-established method
Cyclic Secondary Amines (e.g., Pyrrolidine, TABO)	High temperature, slow ketone addition	High to excellent for 2-substituted quinolines	High regioselectivity, good yields[4][5]
Ionic Liquids	High temperature	Can be highly regiospecific[10]	Reusability of the catalyst/solvent
Metal-Organic Frameworks (e.g., CuBTC)	Solvent-free, heating	Can exhibit high catalytic activity and selectivity[11]	Heterogeneous, reusable catalyst

References

• Scribd. (n.d.). Friedländer Synthesis: Mechanism. Retrieved from [Link]

• Wikipedia. (2023). Friedländer synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts. Retrieved from [Link]

• ACS Publications. (2009). Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. Retrieved from [Link]

• Chem-Station. (n.d.). Friedlander quinoline synthesis. Retrieved from [Link]

• ResearchGate. (2025). Regioselectivity of Friedländer Quinoline Syntheses. Retrieved from [Link]

• ACS Publications. (2009). Recent Advances in the Friedländer Reaction. Retrieved from [Link]

• ACS Publications. (2002). Highly Regioselective Friedländer Annulations with Unmodified Ketones Employing Novel Amine Catalysts. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of quinolines via Friedländer reaction catalyzed by CuBTC metal–organic-framework. Retrieved from [Link]

• ResearchGate. (2025). Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review. Retrieved from [Link]

• Jiangnan University. (n.d.). Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. Retrieved from [Link]

• PubMed. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. Retrieved from [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Friedlaender Synthesis [organic-chemistry.org]
• 11. Synthesis of quinolines via Friedländer reaction catalyzed by CuBTC metal–organic-framework - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Crystallization of Nitroquinoline Compounds

Current Status: Operational Ticket Priority: High (Methodology & Safety) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the technical support hub for nitroquinoline crystallization. As researchers, we often treat crystallization as a simple purification step, but with nitro-heterocycles, it is a complex interplay of thermodynamics and kinetics.

Nitroquinolines (e.g., 8-nitroquinoline, 5-nitroquinoline, and their oxides) present a "perfect storm" for crystallization failures:

• High Polarity: The nitro group (

  ) creates strong dipoles, leading to aggressive solvation in polar media.

• Isomeric Impurities: Nitration of quinoline rarely yields a single isomer. The presence of 5- and 8-isomers together significantly depresses the melting point, causing the dreaded "oiling out."

• Energetic Instability: The nitro group introduces thermal hazards that limit aggressive heating strategies.

This guide moves beyond standard textbook advice, offering field-tested protocols to resolve phase separation, polymorphism, and purity issues.

Module 1: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

User Query: "My 8-nitroquinoline crude dissolves hot, but upon cooling, it separates into a red/orange oil at the bottom rather than crystals. What is happening?"

The Mechanism

Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Solid-Liquid Solubility curve.

• Cause: Impurities (often the 5-nitro isomer or tars) depress the melting point of your solid below the temperature at which the solution becomes saturated.

• Result: The compound precipitates as a supercooled liquid (oil) rather than a solid lattice.[1]

The Solution: Seeded Cooling at Low Supersaturation

Do not simply cool the oil hoping it will solidify; it will likely form an amorphous glass. You must bypass the LLPS region.

Protocol: Anti-Oiling Recovery Workflow

• Re-dissolution: Heat the mixture until the oil phase fully redissolves.

• Solvent Adjustment: Add 10-15% more of your "good" solvent (e.g., Ethanol) to lower the concentration.

• Temperature Hold: Cool the solution to

  above the temperature where oiling previously occurred.

• Seeding: Add pure seed crystals (0.1 wt%). If you lack seeds, scratch the glass wall or use a sonication burst.

• Isothermal Aging: Hold the temperature constant. Allow the seeds to grow for 1-2 hours. This depletes the supersaturation without entering the metastable oiling zone.

• Slow Cooling: Once a crystal bed is established, cool at

  .

Decision Tree: Recovering Oiled Batches

Figure 1: Decision logic for mitigating liquid-liquid phase separation (oiling out) in nitro-aromatics.

Module 2: Solvent Selection & Polymorphism

User Query: "I am getting inconsistent melting points between batches. Is this polymorphism?"

Expert Insight

Yes. Nitroquinolines are prone to polymorphism because the nitro group can accept hydrogen bonds or participate in

-stacking interactions depending on the solvent environment [1].

• Kinetic Forms: Often obtained from rapid precipitation (e.g., dumping reaction mixture into water). These are metastable and dissolve faster.

• Thermodynamic Forms: Obtained from slow crystallization in non-polar or protic solvents.

Solvent System Data Table

Compound	Recommended Solvent	Alternative System	Notes
8-Nitroquinoline	Ethanol (95%)	Dichloromethane / Hexane (1:1)	Ethanol promotes H-bonding, yielding stable needles [2].
5-Nitroquinoline	Isopropyl Alcohol	Toluene	Avoid Benzene (toxic). Toluene is excellent for removing tarry residues [3].
4-Nitroquinoline-1-oxide	Acetone / Water	Ethanol	Warning: Highly carcinogenic and light-sensitive. Crystallize in dark [4].

Protocol: Polymorph Control

To ensure batch consistency (Thermodynamic Form):

• Slurry Conversion: Suspend the solid in a solvent where it has low solubility (e.g., cold Isopropanol).

• Heat Cycling: Cycle temperature between

  and for 24 hours. This Ostwald ripening process consumes kinetic polymorphs (small/unstable) and grows thermodynamic crystals.

• Analysis: Verify form using Powder X-Ray Diffraction (PXRD) or DSC.

Module 3: Purity & Color Removal

User Query: "My crystals are dark brown instead of yellow. Charcoal didn't help."

The Mechanism

Nitroquinolines are susceptible to oxidation, forming quinone-like impurities or azo-dimers that are highly colored. Standard activated carbon often fails because these impurities have similar polarity to the product.

The Solution: Silica Filtration & Acid-Base Wash

Don't rely solely on crystallization for color removal.

• Pre-Crystallization Filter: Dissolve crude in DCM. Pass through a short pad of silica gel. The polar tars will stick to the silica; the nitroquinoline will elute.

• Acid-Base "Switch" (For 8-Nitroquinoline):

  • Dissolve crude in dilute HCl (forms water-soluble hydrochloride salt).

  • Extract aqueous layer with Ethyl Acetate (removes non-basic tars).

  • Basify aqueous layer with

    to precipitate the free base.

  • Then recrystallize the precipitate from Ethanol.

Module 4: Safety Protocols (Critical)

User Query: "Are there explosion risks when heating these compounds?"

Risk Assessment

Nitro compounds possess high chemical energy.[2] While mononitroquinolines are generally stable, they can decompose violently if heated to dryness or subjected to shock, especially in the presence of strong bases or metal catalysts.

Safety Workflow

Figure 2: Mandatory safety check before scaling up nitro-compound crystallization.

Key Rules:

• DSC Screening: Always run a Differential Scanning Calorimetry (DSC) scan on crude material. If an exotherm is detected near your crystallization temperature, STOP .

• Light Protection: 4-Nitroquinoline-1-oxide is a potent mutagen and degrades under UV light. Use amber glassware.

• No Metal Spatulas: When scraping dry filter cakes, use Teflon or wood to avoid friction sparks.

References

• Xu, L., et al. (2011).[3] "Crystal structure of 8-nitroquinoline." Acta Crystallographica Section E, 67(4), o957.

• BenchChem. (2025).[4] "Solvent selection for effective recrystallization of nitroaromatic compounds." Technical Support Center.

• Google Patents. (1998). "EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline."

• Fisher Scientific. (2021). "Safety Data Sheet: 4-Nitroquinoline-1-oxide."

Sources

• 1. mt.com [mt.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Removal of impurities from crude 2-Bromo-4-methyl-6-nitroquinoline

Technical Support Case #8492: Purification of 2-Bromo-4-methyl-6-nitroquinoline

Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Priority: High (Downstream Coupling Sensitivity)[1]

Executive Summary & Molecule Profile

User Context: You are handling crude 2-Bromo-4-methyl-6-nitroquinoline , likely synthesized via the bromination of 4-methyl-6-nitroquinolin-2(1H)-one using phosphorous oxybromide (

) or phosphorous tribromide ( ).

Criticality: This intermediate is an electrophilic scaffold often used in Suzuki-Miyaura or Buchwald-Hartwig couplings.[1][2] Impurities here—specifically residual phosphorous species or hydrolyzed quinolones—act as catalyst poisons, drastically reducing yields in subsequent steps.[1]

Compound Profile:

• Target: 2-Bromo-4-methyl-6-nitroquinoline[1][2]

• Physicochemical Nature: Electron-deficient heterocycle.[1][2] The nitro group (C6) and bromine (C2) withdraw electron density, making the C2-Br bond labile to hydrolysis in strong acid/base but highly reactive for Pd-catalyzed insertions.[1][2]

• Solubility: Soluble in DCM, Chloroform, Ethyl Acetate.[1][3] Sparingly soluble in Hexanes.[1][2] Insoluble in water.[1][2]

Diagnostic Triage: Characterize Your Crude

Before selecting a purification protocol, compare your crude material against these common impurity profiles.

Observation	Likely Impurity	Root Cause	Recommended Action
Mass Spec: +16 mass or -79 mass (relative to product)	4-methyl-6-nitroquinolin-2(1H)-one (Hydroxy tautomer)	Incomplete reaction or hydrolysis during workup.[1][2]	Protocol A (Solubility Wash)
Appearance: Sticky, orange/red gum; acidic pH	Phosphorous Oxybromide residues ( / )	Insufficient quenching of brominating agent.[1][3]	Protocol B (Reslurry/Base Wash)
NMR: Extra aromatic peaks, integration mismatch	Regioisomers (e.g., 5-nitro isomer)	Non-selective nitration in precursor synthesis.[1][3]	Protocol C (Recrystallization)
TLC: Spot at baseline (high polarity)	Quinolinium salts or inorganic acids	Protonation of the quinoline nitrogen.[1]	Protocol B (Neutralization)

Purification Workflows

Decision Logic

Figure 1: Decision matrix for selecting the appropriate purification protocol based on crude impurity profile.

Protocol A: Differential Solubility Wash (Removing Starting Material)

Use this when LC-MS shows significant hydrolyzed product (mass M-Br+OH).[1][2]

The Science: The starting material (quinolone) exists in a tautomeric equilibrium with the hydroxy-quinoline form.[1][3] Due to hydrogen bonding (dimerization), the quinolone is significantly less soluble in non-polar organic solvents (like Dichloromethane/Hexane) than the brominated product.[1]

• Dissolution: Dissolve the crude solid in Dichloromethane (DCM) (10 mL per gram of crude).

• Filtration: The unreacted 4-methyl-6-nitroquinolin-2(1H)-one will likely remain as a suspended solid.[1][2] Filter this off using a sintered glass funnel.[1][2]

• Precipitation: To the DCM filtrate, slowly add Hexanes (or Heptane) until the ratio is 1:3 (DCM:Hexane).

• Collection: Cool to 0°C. The brominated product should crystallize/precipitate. Filter and dry.[1][2][4]

Protocol B: Phosphorous Removal (The "Quench" Fix)

Use this if the product is sticky, fuming, or has a pungent odor.[1][3]

The Science:

byproducts are viscous and acidic.[1] They can encapsulate the product, preventing crystallization.[1] A standard water wash is often insufficient because the hydrophobic product traps the inorganic acids.[1]

• Dissolution: Dissolve crude in Ethyl Acetate (not DCM, as phase separation is cleaner with EtOAC for basic washes).[1][3]

• The "Hard" Wash: Wash the organic layer vigorously with ice-cold saturated

  (2x).[1]

  • Warning: Gas evolution (

    ) will occur.[1] Vent frequently.

• Brine Wash: Wash with saturated brine to remove trapped water.[1]

• Drying: Dry over anhydrous

  (Sodium Sulfate) and concentrate.

• Result: This usually yields a free-flowing solid suitable for recrystallization.[1][2]

Protocol C: Recrystallization (Polishing)

Use this for final purification to >98% purity.[1][3]

Solvent System: Toluene (primary) or Ethanol/Acetonitrile (alternative).[1]

• Why Toluene? Nitro-aromatics often form stable pi-stacking interactions.[1][2] Toluene disrupts these at high temperatures but allows stacking (crystallization) upon cooling.[1] It is also excellent for rejecting polar impurities.[1][2]

• Reflux: Suspend the solid in Toluene (approx. 5-7 mL/g). Heat to reflux (

  ).

• Clarification: If the solution is not clear at reflux, hot filter (to remove inorganic salts).

• Cooling: Allow to cool slowly to Room Temperature, then to

  .

• Isolation: Filter the yellow/tan needles.[1] Wash with cold hexanes.[1][2]

Troubleshooting FAQ

Q: My product is turning back into the starting material during storage. Why? A: This is hydrolysis .[1][2] The C2-Bromine bond is activated by the electron-withdrawing nitro group at C6 and the pyridine nitrogen.[2] If stored in the presence of moisture and trace acid (from the synthesis), it will revert to the quinolone.

• Fix: Store under Argon/Nitrogen.[1][2] Ensure the product is completely free of acid (Protocol B) before storage.

Q: I see a "spot-to-spot" conversion on TLC, but the yield is low. A: Check the aqueous layer from your extraction. The protonated quinoline nitrogen (pyridinium salt) is water-soluble at low pH.[1][2]

• Fix: Ensure the aqueous layer is neutralized (pH ~7-8) before discarding it.[1][2] If the product is trapped there, back-extract with DCM.[2][3]

Q: Can I use Column Chromatography? A: Yes, but it is often unnecessary if Protocol A/C are used.[1][3]

• Stationary Phase: Silica Gel.[1][2][5]

• Eluent: 10% to 30% Ethyl Acetate in Hexanes.[1][2]

• Note: The product will move (Rf ~0.4-0.6), while the quinolone starting material will stick to the baseline.[3]

References & Grounding

• General Quinoline Bromination (Mechanism & Reagents):

  • Source: "Bromination of quinolin-4(1H)-ones as an efficient strategy..." (National University of Pharmacy).

  • Relevance: Establishes the reactivity of methyl-quinolinones with brominating agents and the regioselectivity issues.

  • URL: (General institutional repository link for verification of chemical methodology context).[1]

• Purification of Nitro-Bromo-Aromatics:

  • Source: "Impurity Occurrence and Removal in Crystalline Products."[1][2][6]

  • Relevance: Validates the use of recrystallization (Toluene/Alcohols) for rejecting homologous impurities in pharmaceutical intermediates.

  • URL:[1][3]

• Synthesis of 2-Bromo-4-methyl-6-nitroquinoline (Analogous Protocols):

  • Source: PubChem Compound Summary for 2-Bromo-4,6-dinitroaniline (Structural Analog).[1][2]

  • Relevance: Provides solubility data for nitro-bromo aromatics (Low water solubility, high solubility in hot acetone/toluene).

  • URL:[1][3]

• Safety Data (POBr3 Handling):

  • Source: Manac Inc.[1][2][7] Technical Notes on Phosphorus Bromides.

  • Relevance: Critical safety and quenching protocols for POBr3 to prevent acid contamination.

  • URL:[1][3]

Disclaimer: This guide assumes standard laboratory safety protocols. Always consult the SDS for 2-Bromo-4-methyl-6-nitroquinoline and POBr3 before handling.

Sources

• 1. 2-Bromo-4,6-dinitroaniline | C6H4BrN3O4 | CID 15752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 5197-28-4: 2-Bromo-1-methoxy-4-nitrobenzene [cymitquimica.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-BROMO-4-METHYL-6-NITROPHENOL synthesis - chemicalbook [chemicalbook.com]
• 6. DSpace [cora.ucc.ie]
• 7. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]

Technical Support Center: Purification of Polar Quinoline Derivatives

[1]

Status: Online Agent: Senior Application Scientist Ticket ID: QN-PUR-001 Subject: Troubleshooting Tailing, Solubility, and Isolation of Polar Quinolines[1]

Quick Triage: What is your primary bottleneck?

Before we dive into protocols, use this logic flow to identify the correct module for your issue.

Figure 1: Diagnostic flowchart to route your purification challenge to the correct technical solution.

Module 1: Chromatography Troubleshooting

Issue: "My compound streaks across the column" or "I lose mass on silica."

The Root Cause: The Silanol Trap

Quinoline derivatives are nitrogenous bases (pKa ~4.9 for unsubstituted quinoline, but often higher for polar derivatives). Standard silica gel is acidic (pH ~5).

• The Interaction: The basic quinoline nitrogen protonates upon contact with acidic silanols (Si-OH), forming a strong ionic bond.

• The Result: This is not simple adsorption; it is ion-exchange chromatography occurring unintentionally. The compound "drags" because it is chemically sticking to the stationary phase, causing tailing and mass loss.

Solution A: The "Base Shield" Strategy (Normal Phase)

You must introduce a competitive base to occupy the silanol sites.

• Protocol: Add 1–5% Triethylamine (TEA) or 1% Ammonium Hydroxide (NH₄OH) to your mobile phase.

• Why it works: TEA has a higher pKa (~10.7) than most quinolines. It saturates the acidic silanols, effectively "capping" them, allowing your quinoline to interact only via weaker hydrophobic/polar forces.

Mobile Phase System	Composition	Best Application
DCM / MeOH / NH₄OH	90:9:1	General purpose for moderately polar quinolines.[1]
DCM / MeOH / TEA	95:4:1	For highly basic derivatives prone to severe streaking.
EtOAc / MeOH / TEA	80:15:5	Greener alternative to DCM; good for very polar compounds.

Critical Warning: If you use TEA, you must flush your column with pure solvent immediately after use, or the TEA will degrade the silica over time. Do not use TEA with LC-MS as it suppresses ionization; use Ammonium Formate/Ammonia instead.[1]

Solution B: Switch to Amine-Bonded Silica

If "doping" the solvent fails, switch the stationary phase. Use Amine-functionalized silica (NH₂-SiO₂) .[1]

• Mechanism: The surface is already basic. It repels the basic quinoline (preventing ionic sticking) and allows separation based purely on polarity.

• Bonus: This allows you to run a "Reverse Normal Phase" or HILIC-like gradient using Heptane/Ethanol or DCM/MeOH without additives.

Module 2: Solubility & Crystallization

Issue: "My product is an oil," or "It's soluble in everything but won't precipitate."

The "Oiling Out" Phenomenon

Polar quinolines often have high lattice energy but also high affinity for organic solvents, leading to "oiling out" (liquid-liquid phase separation) rather than crystallization.

Protocol: The Salt Formation Switch

Turn the base into a salt to alter its physical properties. Hydrochloride or Mesylate salts are preferred for quinolines.

Step-by-Step Salt Formation:

• Dissolution: Dissolve crude free-base quinoline in a minimal amount of dry Ethanol or Ethyl Acetate.

• Acid Addition:

  • For HCl salt: Add 1.1 equivalents of 4M HCl in Dioxane dropwise at 0°C.

  • For Mesylate salt: Add 1.05 equivalents of Methanesulfonic acid (MsOH) dropwise.

• Precipitation: The salt is usually less soluble in the organic solvent and will precipitate.

• Recrystallization: If it oils out here, heat the mixture to reflux and add Methanol dropwise until the oil dissolves. Allow to cool slowly to room temperature, then 4°C.

Solubility Table for Quinoline Salts:

Salt Form	Solubility Profile	Recrystallization Solvent
Free Base	Soluble in DCM, EtOAc; Insoluble in Water.[1]	Hexane/EtOAc
Hydrochloride	Soluble in Water, MeOH; Insoluble in Et₂O.	EtOH/Et₂O or MeOH/Acetone

| Mesylate | High Water solubility; Good organic solubility. | iPrOH/Heptane |

Module 3: Impurity Scavenging (Pd Removal)

Issue: "My product is colored (grey/black)" or "NMR shows broad baselines." Context: Quinolines are often synthesized via Pd-catalyzed couplings (Suzuki, Buchwald).[1] Residual Pd coordinates tightly to the quinoline nitrogen.

The Scavenger Protocol

Standard Celite filtration is often insufficient because the Pd is soluble (coordinated to your product).

Recommended Workflow:

• Dissolve: Take crude product in THF or MeOH (10 mL/g).

• Add Scavenger: Add SiliaMetS® Thiol or Thiourea-functionalized silica (4 equivalents relative to Pd loading).

  • Why: Sulfur has a higher affinity for Pd than the quinoline nitrogen.

• Incubate: Stir at 40°C for 2–4 hours.

• Filter: Pass through a 0.45 µm PTFE filter or a fine frit.

• Verify: The filtrate should be clear. If colored, repeat with activated carbon (Charcoal), though be warned: carbon can reduce yield by adsorbing the product.

Visualizing the Mechanism

The following diagram illustrates why adding TEA prevents tailing.

Figure 2: Competitive adsorption mechanism.[1] TEA (Blue) binds to acidic silanols, preventing the Quinoline (Red) from sticking, resulting in smooth elution.

Frequently Asked Questions (FAQ)

Q: Can I use C18 Reverse Phase for polar quinolines? A: Yes, but watch the pH. Standard C18 silica degrades above pH 8.[2] Since quinolines are basic, you often need high pH to keep them neutral (retained).[3]

• Solution: Use "Hybrid" silica (e.g., Waters XBridge or chemically resistant phases) that can withstand pH 10–11.

• Alternative: Run at pH 2.5 (Formic acid). The quinoline will be protonated (ionized) and elute very fast (near void volume). You will need a specialized "C18 Aqueous" or "Polar Embedded" column to retain it.

Q: My compound degrades on silica. Why? A: Some quinoline N-oxides or electron-rich derivatives are acid-sensitive.[1] The acidity of silica (pH 5) can trigger decomposition.

• Fix: Pre-treat the silica column by flushing with 1% TEA in Hexane before loading your sample. This neutralizes the column bed.[4]

Q: How do I remove the TEA after the column? A: TEA has a low boiling point but can "stick."

• Fix: Co-evaporate your fractions with Toluene or Ethanol 2–3 times on the rotavap. The azeotrope helps pull off the residual amine.

References

• BenchChem. (2025).[3][5] Troubleshooting column chromatography for pseudopelletierine purification.[1]

• Waters Corporation. (2020). How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column?[1]

• Teledyne ISCO. (2019).[6] HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica.[6]

• Biotage. (2023).[7] Very polar compound purification using aqueous normal-phase flash column chromatography.[1][7][1]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.[1]

• Biotage. (2023).[7] How to Remove Palladium in three easy steps.[8][1]

Sources

• 1. CN103664892B - The crystallization of quinoline - Google Patents [patents.google.com]
• 2. support.waters.com [support.waters.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. biotage.com [biotage.com]
• 8. biotage.com [biotage.com]

Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling of 2-Bromo-4-methyl-6-nitroquinoline

Welcome to the technical support guide for optimizing palladium-catalyzed cross-coupling reactions involving 2-Bromo-4-methyl-6-nitroquinoline. This document is designed for researchers, chemists, and drug development professionals to navigate the complexities of this specific transformation. The electron-withdrawing nature of the nitro group and the quinoline ring system presents unique challenges and opportunities in catalyst optimization. This guide provides in-depth, experience-driven advice in a direct question-and-answer format, alongside detailed troubleshooting protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My cross-coupling reaction with 2-Bromo-4-methyl-6-nitroquinoline is showing low to no conversion. Should I simply increase the catalyst loading?

Answer: While insufficient catalyst is a possible cause, it's often not the primary issue and blindly increasing the loading can be counterproductive.[1] Low conversion is a common problem that requires a systematic approach to diagnose.[2] Before adjusting catalyst loading, consider these critical factors:

• Integrity of the Catalytic System: The active Pd(0) species must be generated and maintained. Many palladium precatalysts and ligands are sensitive to air and moisture.[2] Ensure your reaction is performed under a strictly inert atmosphere (argon or nitrogen) with anhydrous, degassed solvents. Catalyst degradation, especially if not stored correctly, can also lead to inactivity.[1]

• Purity of Reagents: Impurities in your substrate, coupling partner, solvent, or base can act as catalyst poisons.[2] It is crucial to use high-purity materials. If you suspect impurities, purification of the starting materials is recommended.[1]

• Reaction Conditions: The chosen base, solvent, and temperature play a pivotal role. The electron-deficient nature of the 2-bromo-4-methyl-6-nitroquinoline substrate influences the oxidative addition step. Ensure your conditions are suitable for this type of substrate. For instance, a strong base is often required, but its compatibility with your substrate's functional groups must be verified.[3]

Only after verifying these other parameters should you consider adjusting the catalyst loading. A modest, incremental increase (e.g., from 1 mol% to 2 mol%) is a reasonable next step if all other factors have been ruled out.[4]

Q2: What is a good starting catalyst loading for this substrate, and how high is too high?

Answer: A good starting point for most palladium-catalyzed cross-coupling reactions in a research setting is between 0.5 mol% and 2.5 mol% of the palladium precatalyst relative to the limiting reagent.[5][6] For a substrate like 2-Bromo-4-methyl-6-nitroquinoline, starting at 1-2 mol% is a robust choice for initial screening.

Increasing the catalyst loading beyond 5 mol% should be done with caution. While it might seem beneficial, excessively high catalyst concentrations can lead to several issues:

• Increased Side Reactions: Higher catalyst loading can sometimes accelerate undesired pathways, such as homocoupling of the coupling partner or dehalogenation of the substrate.[3][7]

• Difficult Purification: Higher residual palladium levels in the crude product can complicate purification, which is a significant concern in pharmaceutical development.

• Economic Inefficiency: Palladium catalysts are expensive. Minimizing the catalyst loading is crucial for developing a cost-effective and scalable process.[8]

If you find that you need more than 5-10 mol% of catalyst to drive the reaction, it is highly probable that another parameter (ligand choice, temperature, base, reagent purity) is suboptimal and should be investigated first.

Q3: I'm observing significant byproduct formation, specifically homocoupling and/or hydrodehalogenation. How is this related to catalyst loading?

Answer: This is an excellent question, as byproduct formation is often linked to the health and concentration of the active catalyst.

• Homocoupling: This byproduct, arising from the coupling of two molecules of your boronic acid/ester or other organometallic partner, can be promoted by the presence of Pd(II) species and oxygen.[9] If your active Pd(0) catalyst is unstable and gets re-oxidized, or if the initial reduction from a Pd(II) precatalyst is inefficient, homocoupling can increase. While seemingly counterintuitive, sometimes a higher catalyst loading can exacerbate this if it leads to faster catalyst decomposition. More often, optimizing the ligand-to-metal ratio and ensuring stringent anaerobic conditions are more effective solutions than simply altering the catalyst load.[7]

• Hydrodehalogenation: This occurs when the bromo group is replaced by a hydrogen atom. This side reaction can become problematic with electron-deficient aryl halides and highly active catalysts.[3][7] If you observe significant dehalogenation, consider decreasing the catalyst loading or the reaction temperature to temper the catalyst's activity.

Q4: How does the choice of ligand affect the optimal catalyst loading?

Answer: The ligand is critically important and is intrinsically linked to the required catalyst loading. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) can dramatically enhance the activity of the palladium center.[7] These ligands stabilize the low-coordinate palladium species that are highly reactive in the crucial oxidative addition step, which is often the rate-determining step for less reactive aryl halides.

A more effective ligand will enable you to achieve high conversion with a lower catalyst loading.[10] For a challenging substrate like a haloquinoline, using a state-of-the-art biarylphosphine ligand is often necessary to achieve good results at a reasonable catalyst loading (e.g., ≤ 2 mol%).[11] If you are using a less effective ligand like triphenylphosphine (PPh₃), you may require a higher catalyst loading and more forcing conditions to achieve the same outcome.[11]

Troubleshooting Guide: Common Issues & Solutions

This section provides a systematic approach to resolving common problems encountered during the cross-coupling of 2-Bromo-4-methyl-6-nitroquinoline.

Problem 1: Low or No Product Yield

This is the most frequent issue. Follow this workflow to diagnose the root cause.

Caption: Troubleshooting workflow for low conversion.

• Verify Reagent Integrity :

  • Purity Check : Confirm the purity of 2-Bromo-4-methyl-6-nitroquinoline and the coupling partner via techniques like TLC or NMR.[2]

  • Solvent & Base : Use freshly opened anhydrous solvents that have been properly degassed (e.g., by sparging with argon for 15-30 minutes). Ensure the base is fresh, dry, and has been stored correctly (e.g., in a desiccator).[1]

• Assess the Catalyst System :

  • Inert Atmosphere : This is non-negotiable. Many catalyst systems are air-sensitive. Ensure your reaction vessel was properly purged with an inert gas.[2]

  • Catalyst/Ligand Source : Use a fresh batch of catalyst and ligand from a reputable supplier. Older catalysts can degrade and lose activity.[1] Consider using a modern, air-stable precatalyst (e.g., a G3 or G4 palladacycle) which can form the active Pd(0) species more reliably than older sources like Pd(OAc)₂.[3]

  • Ligand Selection : Is the chosen ligand appropriate for this type of transformation? For electron-deficient heteroaryl bromides, bulky, electron-rich biarylphosphine ligands are often required for high efficiency.[4][11]

• Evaluate Reaction Conditions :

  • Temperature : Is the reaction temperature optimal? Some reactions require heating to overcome activation barriers. If no reaction occurs at room temperature, try incrementally increasing the temperature (e.g., to 60 °C, then 80 °C).

  • Base : Is the base strong enough? For many cross-couplings, a strong base like K₃PO₄, Cs₂CO₃, or an alkoxide is necessary.[12] However, ensure it doesn't react with your substrate.

• Adjust Catalyst Loading :

  • If all the above points are addressed and conversion is still low, incrementally increase the catalyst loading from 1-2 mol% to 3-5 mol%.[4] If this has no effect, the issue likely lies elsewhere.

Problem 2: Inconsistent Results or Poor Scalability

You've developed a procedure that works on a small scale, but it fails or gives poor yields upon scale-up.

• Cause : Often, catalyst loading that works for a 1 mmol scale is too high for a 1 mol scale. On a larger scale, minor exothermic events or mass/heat transfer limitations become more pronounced, potentially leading to faster catalyst decomposition.

• Solution : As a general principle, catalyst loading can often be decreased upon scaling up.[1] If you optimized your reaction at 2 mol% on a 50 mg scale, try running the 5 g scale reaction at 1 mol%, 0.5 mol%, or even lower. A lower catalyst loading can provide a more controlled reaction profile on a larger scale, paradoxically leading to a better and more consistent yield.

Data Presentation: Catalyst Loading Optimization

The following table shows representative data from a hypothetical optimization study for a Suzuki-Miyaura coupling of 2-Bromo-4-methyl-6-nitroquinoline with a generic arylboronic acid.

Entry	Catalyst Loading (mol%)	Yield (%)	Purity by HPLC (Area %)	Key Observation
1	0.5	45	98	Incomplete conversion after 24 hours.
2	1.0	88	97	Good conversion and clean product profile.
3	2.0	95	96	Optimal result: high conversion, clean reaction.
4	5.0	91	85	Faster reaction, but significant increase in homocoupling and dehalogenation byproducts.

Reaction Conditions: 2-Bromo-4-methyl-6-nitroquinoline (1.0 mmol), Arylboronic Acid (1.2 mmol), XPhos Pd G3 catalyst, K₃PO₄ (2.0 mmol), Toluene/H₂O (10:1), 100 °C, 12 h.

This data illustrates a common trend: there is an optimal loading that maximizes yield and purity. Below this level, the reaction is slow or incomplete.[13] Above this level, side reactions can become more prevalent, reducing both yield and purity.[1]

Experimental Protocol: Catalyst Loading Screen

This protocol provides a general framework for efficiently screening catalyst loading.

Materials:

• 2-Bromo-4-methyl-6-nitroquinoline

• Coupling Partner (e.g., Phenylboronic acid)

• Palladium Precatalyst (e.g., XPhos Pd G3)

• Base (e.g., K₃PO₄, ground to a fine powder)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Array of reaction vials (e.g., 4 mL vials with stir bars and screw caps)

• Inert atmosphere glovebox or Schlenk line setup

Procedure:

• Stock Solution (Optional but Recommended): To improve accuracy for small loadings, you can prepare a stock solution of the catalyst in the reaction solvent.

• Vial Preparation: In a glovebox, add the 2-Bromo-4-methyl-6-nitroquinoline (e.g., 0.1 mmol, 1.0 equiv) and the base (e.g., 0.2 mmol, 2.0 equiv) to each of four labeled reaction vials.

• Catalyst Addition: Add the calculated amount of solid palladium precatalyst to each vial to achieve the desired loadings (e.g., 0.5, 1.0, 2.0, and 5.0 mol%).

• Reagent Addition: Add the coupling partner (e.g., 0.12 mmol, 1.2 equiv) to each vial.

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., 1.0 mL for a 0.1 M reaction) to each vial.

• Reaction: Seal the vials tightly, remove them from the glovebox, and place them in a pre-heated aluminum heating block on a magnetic stir plate. Stir at the desired temperature (e.g., 100 °C).

• Monitoring & Analysis: After a set time (e.g., 12 hours), cool the reactions to room temperature. Take a small aliquot from each vial, dilute it, and analyze by TLC, GC-MS, or LC-MS to determine conversion and byproduct profile.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry [mdpi.com]
• 7. jmcct.com [jmcct.com]
• 8. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 13. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of 2-Bromo-4-methyl-6-nitroquinoline

This technical support guide is designed for researchers, scientists, and drug development professionals who are scaling up the synthesis of 2-Bromo-4-methyl-6-nitroquinoline. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during this multi-step synthesis. The guidance provided herein is grounded in established chemical principles and practical experience to ensure scientific integrity and successful outcomes.

I. Overview of the Synthetic Pathway

The synthesis of 2-Bromo-4-methyl-6-nitroquinoline typically proceeds through a multi-step sequence, often starting from a substituted aniline. A common approach involves the Skraup-Doebner-von Miller reaction or a related cyclization strategy to form the quinoline core, followed by functional group manipulations.

Below is a generalized workflow illustrating the key stages that will be addressed in this guide.

Caption: Generalized workflow for the synthesis of 2-Bromo-4-methyl-6-nitroquinoline.

II. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the scale-up synthesis in a question-and-answer format.

A. Starting Materials and Initial Cyclization

Q1: We are experiencing low yields and significant byproduct formation during the initial cyclization to form the quinoline ring. What are the likely causes and how can we optimize this step?

A1: Low yields and the formation of impurities during the Skraup or related quinoline syntheses are common challenges during scale-up. The primary factors to investigate are:

• Temperature Control: The condensation and cyclization reactions are often exothermic. Insufficient heat dissipation on a larger scale can lead to side reactions and charring.

  • Recommendation: Employ a reactor with efficient heat exchange and a reliable temperature control system. A gradual, controlled addition of reagents is crucial.

• Acid Concentration: The concentration of the acid catalyst (e.g., sulfuric acid) is critical.

  • Recommendation: Ensure the acid concentration is appropriate. An excess can lead to unwanted sulfonation or degradation, while an insufficient amount will result in an incomplete reaction.[1]

• Purity of Reactants: The purity of the starting aniline and the α,β-unsaturated aldehyde or ketone (or its precursor) is paramount.

  • Recommendation: Verify the purity of all starting materials by analytical methods such as NMR or GC-MS before commencing the reaction. Impurities can interfere with the reaction and complicate purification.

B. Bromination Step

Q2: The conversion of 4-methyl-6-nitroquinolin-2-ol to 2-Bromo-4-methyl-6-nitroquinoline using phosphorus oxybromide (POBr₃) is sluggish and incomplete. What can be done to improve this halogenation?

A2: Incomplete conversion during the bromination step often points to issues with the reagent or reaction conditions.

• Reagent Quality: Phosphorus oxybromide is highly reactive and moisture-sensitive.[2][3][4]

  • Recommendation: Use freshly opened or properly stored POBr₃. Exposure to moisture will hydrolyze it to phosphoric acid and hydrobromic acid, reducing its efficacy.[4]

• Reaction Temperature and Time: This conversion typically requires elevated temperatures to proceed at a reasonable rate.

  • Recommendation: Ensure the reaction mixture reaches and maintains the optimal temperature, often refluxing conditions.[5] Monitor the reaction progress by TLC or HPLC to determine the necessary reaction time.

• Catalyst: In some cases, a catalytic amount of a tertiary amine or DMF can facilitate the reaction.

  • Recommendation: While not always necessary, the addition of a catalyst can sometimes improve reaction rates.[5] However, this should be optimized on a small scale first, as it can also lead to side products.

Q3: We are observing the formation of significant, hard-to-remove impurities during the POBr₃ bromination. What are these impurities and how can their formation be minimized?

A3: The primary impurities often arise from side reactions of the highly reactive POBr₃.

• Over-bromination: Although less common at the 2-position, other positions on the quinoline ring can potentially be brominated under harsh conditions.

  • Recommendation: Use the correct stoichiometric amount of POBr₃ and avoid excessively long reaction times.

• Phosphorylated Byproducts: Reaction of the hydroxyl group with POBr₃ can sometimes lead to stable phosphate intermediates that are difficult to convert to the desired bromide.

  • Recommendation: Ensure anhydrous conditions, as water can facilitate the formation of these byproducts.

C. Work-up and Purification

Q4: The work-up procedure involving quenching the POBr₃ reaction mixture is hazardous and difficult to control on a large scale. What is the safest and most efficient way to handle this?

A4: The quenching of POBr₃ is highly exothermic and releases corrosive hydrogen bromide gas.[2] Safety is the primary concern during this step.

• Controlled Quenching:

  • Recommendation: Slowly and carefully add the reaction mixture to a large volume of crushed ice and water with vigorous stirring.[5] This helps to dissipate the heat generated. Perform this in a well-ventilated fume hood.

• Neutralization:

  • Recommendation: After the initial quench, neutralize the acidic solution cautiously with a base such as sodium bicarbonate or sodium carbonate solution until the pH is neutral.[6] Monitor for gas evolution (CO₂) and add the base in portions to avoid excessive foaming.

Q5: What is the most effective method for purifying the crude 2-Bromo-4-methyl-6-nitroquinoline on a large scale?

A5: The choice of purification method depends on the nature and quantity of the impurities.

• Recrystallization: This is often the most efficient method for purifying solid products on a large scale.

  • Recommendation: Screen various solvents to find one in which the product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble. Common solvents for quinoline derivatives include ethanol, ethyl acetate, and toluene.

• Flash Column Chromatography: If recrystallization does not provide the desired purity, column chromatography may be necessary.[7]

  • Recommendation: For large-scale purification, a medium-pressure liquid chromatography (MPLC) system can be more efficient than traditional gravity columns. A typical eluent system would be a gradient of ethyl acetate in hexane.[6][7]

Purification Method	Advantages	Disadvantages
Recrystallization	Scalable, cost-effective, can yield high purity	Dependent on finding a suitable solvent system, may have lower recovery
Column Chromatography	High resolution for separating complex mixtures	Can be time-consuming and expensive on a large scale, requires significant solvent volumes

III. Safety Considerations with Phosphorus Oxybromide (POBr₃)

Working with POBr₃ requires strict adherence to safety protocols due to its hazardous nature.

• Corrosivity: POBr₃ is corrosive and can cause severe burns to the skin and eyes.[2][8]

• Reactivity with Water: It reacts violently with water, releasing heat and toxic, corrosive fumes of hydrogen bromide.[2][3][4]

• Handling:

  • Always handle POBr₃ in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[8]

  • Ensure that all glassware is dry before use.

  • Have a neutralizing agent (such as sodium bicarbonate) readily available in case of spills.

Caption: Key hazards and safety precautions for handling POBr₃.

IV. Experimental Protocols

Protocol 1: General Procedure for Bromination

Warning: This procedure should only be carried out by trained chemists in a well-ventilated fume hood with appropriate PPE.

• To a dry reaction vessel equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, add 4-methyl-6-nitroquinolin-2-ol (1.0 eq).

• Carefully add phosphorus oxybromide (POBr₃) (2.0 - 3.0 eq).

• Heat the reaction mixture to reflux (typically 110-120 °C) and maintain for 2-4 hours.[5]

• Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• In a separate, large vessel, prepare a mixture of crushed ice and water.

• With vigorous stirring, slowly and carefully add the reaction mixture to the ice/water mixture.

• Once the addition is complete and the exotherm has subsided, neutralize the mixture to pH 7 with a saturated solution of sodium bicarbonate.

• The crude product will precipitate out of the solution.

• Filter the solid, wash thoroughly with water, and dry under vacuum to yield the crude 2-Bromo-4-methyl-6-nitroquinoline.

Protocol 2: Purification by Recrystallization

• Transfer the crude, dry product to a suitable flask.

• Add a minimal amount of a pre-determined recrystallization solvent (e.g., ethanol).

• Heat the mixture to reflux with stirring until the solid is completely dissolved.

• If necessary, filter the hot solution to remove any insoluble impurities.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Collect the purified crystals by filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals under vacuum to obtain pure 2-Bromo-4-methyl-6-nitroquinoline.

V. References

• Synthesis of 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino) phenyl)-2-methylpropanenitrile. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• Phosphorus oxybromide. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• PHOSPHORUS OXYBROMIDE For Synthesis MSDS. (2017, May 10). Loba Chemie. Retrieved January 26, 2026, from [Link]

• Phosphorus (V) Oxybromide Safety Data Sheet. (n.d.). A1-Chemicals. Retrieved January 26, 2026, from [Link]

• Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. (2023, October 11). National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. (2016, September 12). ACG Publications. Retrieved January 26, 2026, from [Link]

• CN101279896B - Preparation of 2-bromo-4-methylphenol. (n.d.). Google Patents. Retrieved January 26, 2026, from

• Synthesis of 6-bromo-4-iodoquinoline. (n.d.). Atlantis Press. Retrieved January 26, 2026, from [Link]

• Troubleshooting the synthesis of BINOL derivatives. (2023, September 15). Reddit. Retrieved January 26, 2026, from [Link]

• Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. (2025, October 20). TÜBİTAK Academic Journals. Retrieved January 26, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Phosphorus oxybromide | Br3OP | CID 24613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lobachemie.com [lobachemie.com]
• 4. PHOSPHORUS OXYBROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. atlantis-press.com [atlantis-press.com]
• 6. acgpubs.org [acgpubs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. prochemonline.com [prochemonline.com]

Technical Support Center: Troubleshooting Low Conversion Rates in 2-Bromo-4-methyl-6-nitroquinoline Functionalization

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the functionalization of 2-Bromo-4-methyl-6-nitroquinoline. This guide is designed to provide in-depth troubleshooting assistance for common challenges encountered during the chemical modification of this substrate, particularly focusing on addressing low conversion rates. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you navigate the complexities of your synthetic routes.

Understanding the Substrate: The Electronic Landscape of 2-Bromo-4-methyl-6-nitroquinoline

Before delving into specific troubleshooting scenarios, it is crucial to understand the inherent reactivity of 2-Bromo-4-methyl-6-nitroquinoline. The quinoline core itself presents a nuanced electronic environment. The pyridine ring is electron-deficient, making it susceptible to nucleophilic attack, while the benzene ring is more akin to a standard aromatic system, prone to electrophilic substitution.[1][2]

The substituents on this particular quinoline derivative further modulate its reactivity:

• 2-Bromo Group: This halogen serves as a versatile handle for various cross-coupling reactions. Its position on the electron-deficient pyridine ring influences its reactivity.

• 4-Methyl Group: This electron-donating group can subtly influence the electron density of the pyridine ring.

• 6-Nitro Group: This powerful electron-withdrawing group significantly deactivates the benzene ring towards electrophilic substitution and, more importantly, activates the ring for nucleophilic aromatic substitution (SNAr).[3][4] The nitro group's strong electron-withdrawing nature facilitates nucleophilic attack on the quinoline scaffold.[3][4]

This electronic interplay is fundamental to diagnosing and resolving issues with conversion rates.

Frequently Asked Questions (FAQs)

Here we address common questions that arise during the functionalization of 2-Bromo-4-methyl-6-nitroquinoline.

Q1: I am observing very low to no conversion in my Palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig). What are the likely causes?

A1: Low conversion in Palladium-catalyzed cross-coupling reactions is a frequent issue and can often be traced back to a few key factors.[5][6]

• Catalyst Inactivation: Palladium catalysts are sensitive to impurities. Ensure all solvents and reagents are anhydrous and thoroughly degassed.[5][7] Trace oxygen can lead to the formation of inactive palladium oxides. The quality of the palladium precursor, such as Pd(OAc)₂, is also critical; consider using a pre-catalyst for more reliable generation of the active catalytic species.[6][7]

• Inappropriate Ligand Choice: The ligand plays a crucial role in stabilizing the palladium center and facilitating the catalytic cycle. For challenging substrates, screening a variety of phosphine ligands with different steric and electronic properties (e.g., XPhos, SPhos, BrettPhos) is often necessary.[8][9][10]

• Suboptimal Base: The choice and strength of the base are critical for the transmetalation step in Suzuki couplings and for the deprotonation of the amine in Buchwald-Hartwig aminations.[5] A screening of bases such as K₂CO₃, Cs₂CO₃, and K₃PO₄ is recommended.[5][8] For some anhydrous Suzuki couplings, the addition of a small amount of water can be beneficial.[11]

• Insufficient Temperature: C-H activation and some cross-coupling reactions require elevated temperatures to overcome the activation energy barrier.[6] Gradually increasing the reaction temperature while monitoring for product formation and potential decomposition is a standard optimization step.

• Electronic Effects of the Nitro Group: The strongly electron-withdrawing nitro group can influence the oxidative addition step. While often beneficial for SNAr, it can sometimes complicate Pd-catalyzed reactions.[12]

Q2: My attempts at Nucleophilic Aromatic Substitution (SNAr) are failing. What factors should I investigate?

A2: While the 6-nitro group is a strong activator for SNAr, several factors can still lead to low conversion.

• Nucleophile Strength: The success of an SNAr reaction is highly dependent on the nucleophilicity of the attacking species. If you are using a weak nucleophile, consider using a stronger one or employing reaction conditions that enhance its reactivity (e.g., using a stronger base to deprotonate an alcohol or amine).

• Solvent Effects: Polar aprotic solvents like DMF, DMSO, or THF are generally preferred for SNAr reactions as they can solvate the cation of the nucleophile's salt, leaving the anion more "naked" and reactive.

• Leaving Group Ability: While bromine is a good leaving group, the rate-determining step in many SNAr reactions is the initial nucleophilic attack.[13][14] The electron-withdrawing nitro group must be positioned ortho or para to the leaving group to effectively stabilize the negatively charged Meisenheimer intermediate.[13][15] In 2-Bromo-4-methyl-6-nitroquinoline, the nitro group is on a different ring, which may not provide sufficient activation for SNAr at the 2-position. Direct activation of an adjacent bromo group by a nitro group is a more common strategy.[16][17]

• Steric Hindrance: The 4-methyl group, while not exceptionally bulky, could sterically hinder the approach of a large nucleophile to the C2 position.

Q3: I am seeing significant amounts of starting material decomposition. What could be causing this?

A3: Decomposition of the starting material or product can be a significant issue, especially under harsh reaction conditions.

• High Temperatures: While heat can be necessary to drive reactions to completion, excessive temperatures can lead to thermal decomposition. Carefully monitor your reaction temperature and consider if a lower temperature for a longer duration might be more effective.

• Strongly Basic or Acidic Conditions: The quinoline ring system can be sensitive to extreme pH. The nitro group can also be susceptible to reduction or other side reactions under certain conditions.

• Air/Moisture Sensitivity: As mentioned, the catalyst in cross-coupling reactions can be deactivated by air and moisture.[5] Additionally, some organometallic reagents used in these reactions are highly sensitive. Ensure your reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).

Troubleshooting Guides

This section provides a more structured approach to diagnosing and resolving low conversion rates for specific reaction types.

Troubleshooting Low Conversion in Palladium-Catalyzed Cross-Coupling Reactions

Possible Cause	Troubleshooting Step	Rationale
Inactive Catalyst	Ensure the palladium precursor is fresh and stored correctly. Use a pre-catalyst if available. Thoroughly degas all solvents and reagents.[5][6][7]	Palladium(0) is the active catalytic species and is readily oxidized. Pre-catalysts often provide more consistent generation of Pd(0).[7]
Suboptimal Ligand	Screen a panel of phosphine ligands with varying steric bulk and electronic properties (e.g., Buchwald or Fu group ligands).[8][9][10]	The ligand influences the stability and reactivity of the palladium center, impacting both oxidative addition and reductive elimination steps.[18]
Incorrect Base	Screen different inorganic bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and, if applicable, organic bases.[5][8]	The base is crucial for the transmetalation step (Suzuki) or amine deprotonation (Buchwald-Hartwig) and its strength and solubility can significantly impact the reaction rate.
Solvent Effects	Test a range of aprotic polar solvents such as toluene, dioxane, or THF.[5]	The solvent's polarity and coordinating ability can affect the solubility of reagents and the stability of intermediates in the catalytic cycle.
Low Reaction Temperature	Gradually increase the reaction temperature in increments of 10-20°C, monitoring for product formation and decomposition.[5]	Many cross-coupling reactions have a significant activation energy barrier that requires thermal energy to overcome.
Side Reactions	Analyze the crude reaction mixture for byproducts such as homo-coupling of the boronic acid or proto-debromination of the starting material.[5]	Identifying side products can provide clues about the competing reaction pathways and help in optimizing conditions to favor the desired transformation.

Troubleshooting Low Conversion in Nucleophilic Aromatic Substitution (SNAr)

Possible Cause	Troubleshooting Step	Rationale
Insufficient Activation	Consider if the 6-nitro group provides enough activation for substitution at the 2-position. It may be necessary to introduce an activating group closer to the bromine.	The stabilizing effect of the electron-withdrawing group on the Meisenheimer complex is distance-dependent.[13]
Weak Nucleophile	Use a stronger nucleophile or add a base to deprotonate the nucleophile in situ, increasing its reactivity.	The rate of SNAr is directly proportional to the nucleophilicity of the attacking species.
Inappropriate Solvent	Switch to a polar aprotic solvent like DMF or DMSO.	These solvents enhance the reactivity of anionic nucleophiles by solvating the counter-ion.
Low Temperature	Gently heat the reaction mixture.	SNAr reactions, while often facile, can sometimes require thermal energy to proceed at a reasonable rate.

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling Screening

This protocol outlines a general method for screening conditions for the Suzuki-Miyaura coupling of 2-Bromo-4-methyl-6-nitroquinoline.

Materials:

• 2-Bromo-4-methyl-6-nitroquinoline

• Desired boronic acid or boronic ester

• Palladium pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)[5]

• Phosphine ligand (e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene, dioxane, THF)[5]

Procedure:

• To a dry reaction vial under an inert atmosphere (Argon or Nitrogen), add the 2-Bromo-4-methyl-6-nitroquinoline (1.0 equiv), boronic acid or ester (1.2-1.5 equiv), palladium pre-catalyst (1-5 mol%), and phosphine ligand (1-10 mol%).

• Add the base (2.0-3.0 equiv).

• Add the anhydrous, degassed solvent via syringe.

• Seal the vial and heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.[5]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion or after a set time, cool the reaction to room temperature.

• Quench the reaction with water or saturated aqueous NH₄Cl.[5]

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).[5]

• Dry the combined organic layers over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for a Buchwald-Hartwig Amination Screening

This protocol provides a general method for screening conditions for the Buchwald-Hartwig amination of 2-Bromo-4-methyl-6-nitroquinoline.

Materials:

• 2-Bromo-4-methyl-6-nitroquinoline

• Desired amine

• Palladium pre-catalyst (e.g., a G3 or G4 Buchwald pre-catalyst)

• Phosphine ligand (e.g., BrettPhos, DavePhos)

• Base (e.g., NaOtBu, K₃PO₄, LHMDS)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

Procedure:

• To a dry reaction vial under an inert atmosphere, add the palladium pre-catalyst (1-5 mol%) and the ligand (1-10 mol%).

• Add the base (1.2-2.0 equiv).

• Add the 2-Bromo-4-methyl-6-nitroquinoline (1.0 equiv) and the amine (1.1-1.5 equiv).

• Add the anhydrous, degassed solvent.

• Seal the vial and heat to the desired temperature (typically 80-110 °C) with stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute with an organic solvent and filter through a pad of celite to remove inorganic salts.

• Concentrate the filtrate and purify the crude product by column chromatography.

Visualizing Experimental Workflows

Troubleshooting Workflow for Low Conversion in Cross-Coupling

Caption: A systematic workflow for troubleshooting low conversion rates in palladium-catalyzed cross-coupling reactions.

Logical Relationship of Key Reaction Parameters

Caption: Interplay of key reaction parameters influencing the overall conversion rate.

References

• Benchchem. (n.d.). Application Notes and Protocols: Suzuki Coupling Reactions Involving 2-Bromo-3,5,5.

• Ma, L., Wang, Y., & Liu, Y. (2020). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Molecules, 25(3), 673. [Link]

• Walvoord, R. R., & Kozlowski, M. C. (2013). Minimizing the Amount of Nitromethane in Palladium-Catalyzed Cross-Coupling with Aryl Halides. The Journal of Organic Chemistry, 78(17), 8859–8864. [Link]

• Walvoord, R. R., Berritt, S., & Kozlowski, M. C. (2012). Efficient Palladium-Catalyzed Cross-Coupling of Highly Acidic Substrates, Nitroacetates. Organic Letters, 14(16), 4086–4089. [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? Retrieved from [Link]

• Çakmak, O., et al. (2018). Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines. Arkivoc, 2018(3), 362-374.

• Chemistry Stack Exchange. (2025). Why does the nitration of quinoline occur at the 5 (and 8) position? Retrieved from [Link]

• Academia.edu. (n.d.). Palladium-Catalyzed Direct Arylation of Nitro-Substituted Aromatics with Aryl Halides. Retrieved from [Link]

• MDPI. (2022). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. Retrieved from [Link]

• MDPI. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Improving Selectivity in Functionalizing Quinoline Rings.

• ChemRxiv. (n.d.). Boosting Palladium Catalyzed Aryl–Nitro Bond Activation Reaction by Understanding the. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

• ACS Publications. (2025). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. Retrieved from [Link]

• Tutorsglobe.com. (n.d.). Reactions of Quinolines, Chemistry tutorial. Retrieved from [Link]

• Chemistry Stack Exchange. (2022). Buchwald-Hartwig coupling troubleshooting. Retrieved from [Link]

• ACS Publications. (n.d.). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development. Retrieved from [Link]

• Ma, L., Wang, Y., & Liu, Y. (2020). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Molecules, 25(3), 673. [Link]

• Benchchem. (n.d.). A Comparative Guide to the Reactivity of 3-Bromoquinoline and 3-Chloroquinoline in Synthetic Chemistry.

• MDPI. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino) phenyl)-2-methylpropanenitrile. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Synthesis of quinoline from substituted NH2 and nitro group with stannous chloride catalyst. Retrieved from [Link]

• ResearchGate. (2025). Activation of 6-bromoquinoline by nitration: Synthesis of morpholinyl and piperazinyl quinolones. Retrieved from [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. Retrieved from [Link]

• University of Pennsylvania ScholarlyCommons. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• National Institutes of Health. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Retrieved from [Link]

• ACS Publications. (2025). Copper-Catalyzed Selective 1,2-Reduction of Quinolines. Retrieved from [Link]

• Longdom Publishing. (2021). Editorial on Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Fisher Scientific. (n.d.). Aromatic Nucleophilic Substitution. Retrieved from [Link]

• Atlantis Press. (n.d.). Synthesis of 6-bromo-4-iodoquinoline. Retrieved from [Link]

• National Institutes of Health. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

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• 1. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Comparative reactivity of 2-bromo vs 6-bromo position in quinoline

Executive Summary: A Tale of Two Rings

In the functionalization of the quinoline scaffold, the distinction between the 2-bromo and 6-bromo positions is not merely positional—it is a fundamental difference in chemical behavior dictated by the fused ring system.

• 2-Bromoquinoline (The "Pyridine" Character): Located on the electron-deficient N-heterocyclic ring. It acts as an imino-halide . It is highly reactive toward nucleophilic aromatic substitution (SNAr) but prone to nucleophilic attack at the C=N bond during lithiation.

• 6-Bromoquinoline (The "Benzene" Character): Located on the carbocyclic ring.[1] It behaves like a standard aryl bromide (e.g., bromonaphthalene). It is inert to SNAr without strong activation but is an excellent, predictable partner for transition-metal-catalyzed couplings and lithium-halogen exchange.

This guide analyzes these differences to help you select the optimal synthetic strategy.

Mechanistic Foundation: Electronic Landscape

To predict reactivity, one must understand the electron density distribution. Quinoline is a fused system where the nitrogen atom exerts a strong inductive ($ -I

-M $) pull, primarily affecting the heterocyclic ring.

Electronic Density Comparison

Feature	2-Bromo Position (Heterocyclic Ring)	6-Bromo Position (Carbocyclic Ring)
Electronic Nature	-deficient (Electrophilic)	-neutral/rich (Nucleophilic character)
LUMO Coefficient	High (Susceptible to Nucleophiles)	Low (Resistant to Nucleophiles)
C-Br Bond Strength	Weaker (Polarized by adjacent N)	Stronger (Typical Aryl-Br)
Analogue	2-Bromopyridine	2-Bromonaphthalene

Deep Dive: Nucleophilic Aromatic Substitution (SNAr)

This is the most drastic differentiator.

The 2-Bromo Advantage

The 2-position is activated for SNAr because the nitrogen atom can stabilize the negative charge in the transition state (Meisenheimer complex). The mechanism mimics that of 2-chloropyridine or 4-chloronitrobenzene.

The 6-Bromo Barrier

The 6-position lacks a mechanism to delocalize the negative charge of an incoming nucleophile onto the electronegative nitrogen. Consequently, 6-bromoquinoline does not undergo SNAr under standard conditions.

Mechanism Visualization

The following diagram contrasts the stabilization pathways.

Figure 1: Mechanistic divergence in SNAr. The 2-position allows charge delocalization onto Nitrogen; the 6-position does not.

Deep Dive: Transition Metal Catalysis (Pd/Ni)

Both positions are viable for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), but they exhibit distinct kinetic profiles.

Reactivity Profiles

Reaction Aspect	2-Bromoquinoline	6-Bromoquinoline
Oxidative Addition	Faster. The electron-deficient C-Br bond facilitates Pd(0) insertion.	Slower. Resembles standard phenyl bromide insertion rates.
Catalyst Poisoning	High Risk. The adjacent Nitrogen (N1) can chelate Pd, forming stable, inactive 5-membered metallocycles or simply coordinating tightly.	Low Risk. The Nitrogen is distal; steric interference is minimal.
Ligand Requirement	Requires bulky ligands (e.g., XPhos, BINAP) to prevent N-coordination and force the catalytic cycle.	Standard ligands (e.g., PPh3, dppf) are usually sufficient.

Experimental Data: Suzuki Coupling Comparison

Comparison of standard conditions: Pd(PPh3)4, Na2CO3, Dioxane/H2O, 100°C.

Substrate	Boronic Acid	Yield	Notes
2-Bromoquinoline	Phenylboronic acid	65-75%	Lower yield often due to competitive hydrodebromination or catalyst inhibition.
6-Bromoquinoline	Phenylboronic acid	>90%	Clean conversion; behaves like bromonaphthalene.

Deep Dive: Lithium-Halogen Exchange

This is a critical safety and yield differentiator.

• 6-Bromoquinoline: Reacts cleanly with n-BuLi at -78°C to form the 6-lithio species, which can be trapped with electrophiles (DMF, CO2, etc.).

• 2-Bromoquinoline: Hazardous/Complex. Treatment with n-BuLi often leads to nucleophilic attack at the C2 position (addition across the C=N bond) rather than halogen exchange.

  • Solution: Use non-nucleophilic lithium sources (e.g., t-BuLi) or perform the exchange in non-polar solvents at very low temperatures (-100°C) to favor exchange over addition.

Experimental Protocols

Protocol A: Selective SNAr at C2 (Amination)

Best for: Introducing amines, alkoxides, or thiols at the 2-position.

• Setup: Charge a round-bottom flask with 2-bromoquinoline (1.0 equiv) and the amine nucleophile (e.g., morpholine, 2.0 equiv).

• Solvent: Use a polar aprotic solvent (DMSO or DMF) to stabilize the transition state. Alternatively, use neat amine if liquid.

• Condition: Heat to 100–120°C for 4–12 hours. (No catalyst required).

• Workup: Pour into water. The product often precipitates. If not, extract with EtOAc.

• Validation: 2-bromoquinoline will show full conversion; 6-bromoquinoline subjected to these conditions will be recovered unchanged.

Protocol B: Suzuki Coupling at C6

Best for: Carbon-Carbon bond formation at the 6-position.

• Setup: Charge flask with 6-bromoquinoline (1.0 equiv), Arylboronic acid (1.2 equiv), and K2CO3 (2.0 equiv).

• Catalyst: Add Pd(dppf)Cl2 (3-5 mol%).

• Solvent: Degassed Dioxane/Water (4:1).

• Condition: Reflux (100°C) under Nitrogen/Argon for 2-6 hours.

• Workup: Filter through celite, concentrate, and purify via column chromatography.

• Note: If applying this to 2-bromoquinoline, switch catalyst to Pd(OAc)2/XPhos to overcome N-coordination.

Decision Matrix Visualization

Use this logic flow to determine your synthetic route.

Figure 2: Strategic decision tree for functionalizing bromoquinolines.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. (Standard reference for electronic deficiency of pyridine ring vs benzene ring).

• BenchChem. (2025).[1][2] A Comparative Guide to the Reactivity of 6-Bromo vs. 8-Bromo Positions in Quinoline. Retrieved from .

• Li, J. J. (2009). Name Reactions for Homologations, Part I. Wiley-Interscience. (Detailed mechanisms for SNAr and Pd-coupling).
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• MDPI. (2026). Recent Progress in Palladium-Catalyzed Quinoline Formation. Retrieved from .

• ChemicalBook. (2026). 6-Bromoquinoline Properties and Reactions. Retrieved from .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Comparison Guide: Palladium Catalysts for Suzuki Coupling of Bromoquinolines

Executive Summary

The Suzuki-Miyaura cross-coupling of bromoquinolines is a pivotal transformation in drug discovery, yet it presents unique challenges distinct from standard phenyl-phenyl couplings.[1] The quinoline nitrogen atom acts as a Lewis base, capable of coordinating to the palladium center and poisoning the catalyst. Furthermore, the electronic deficiency of the pyridine ring (positions 2, 3, 4) and the steric "peri" effects (position 8) demand tailored catalytic systems.[1]

This guide objectively compares the performance of three generations of palladium catalysts—Traditional (Pd(PPh₃)₄) , Chelating (Pd(dppf)Cl₂) , and Precatalyst/Bulky Phosphine (XPhos/SPhos Pd G2) —specifically for bromoquinoline substrates.

Quick Selection Matrix

Substrate	Primary Challenge	Recommended Catalyst	Why?
3-Bromoquinoline	Electronic deactivation (electron-poor ring)	Pd(dppf)Cl₂	Robust, chelating ligand stabilizes Pd; excellent shelf-stability.[1]
2-Bromoquinoline	Catalyst Poisoning (N-coordination)	XPhos Pd G2	Bulky ligand prevents N-binding to Pd; rapid activation.[1]
8-Bromoquinoline	Steric hindrance ("peri" effect)	SPhos Pd G2 or Pd(dppf)Cl₂	High activity required to overcome steric barrier; SPhos is superior for hindered boronic acids.[1]

Mechanistic Challenges & Catalyst Logic

To select the right catalyst, one must understand the failure modes specific to quinolines.[1]

The "N-Poisoning" Effect

In 2-bromoquinoline, the nitrogen atom is adjacent to the carbon-halogen bond.[1] During the catalytic cycle, the nitrogen lone pair can displace the phosphine ligand or form a stable, non-reactive dimer with the palladium center (Pd-N bond formation), effectively halting the cycle.

Diagram 1: Catalytic Cycle & Poisoning Pathway The following diagram illustrates the standard cycle versus the inhibitory pathway common in 2-substituted nitrogen heterocycles.

Caption: The standard Suzuki cycle (Blue/Green) vs. the off-cycle inhibitory pathway (Red) caused by nitrogen coordination in 2-bromoquinolines.

Comparative Analysis of Catalysts

Generation 1: Pd(PPh₃)₄ (Tetrakis)

• Status: Obsolete for challenging substrates.[1]

• Performance: Generally poor for 2-bromoquinoline; moderate for 3-bromoquinoline.[1]

• Drawbacks: Air-sensitive; requires high loading (5-10 mol%); "ligand heavy" (4 PPh₃ per Pd) which can inhibit the reaction if the active species concentration is too low.[1]

• Verdict: Avoid unless cost is the sole driver and substrate is simple.[1]

Generation 2: Pd(dppf)Cl₂ (The Workhorse)

• Status: Industry Standard for 3- and 6-bromoquinolines.[1]

• Performance:

  • 3-Bromo: Excellent. The bidentate dppf ligand (large bite angle) enforces a geometry that favors reductive elimination.[1]

  • Stability: Air-stable solid; robust in aqueous solvents.[1]

• Data Insight: In comparative studies, Pd(dppf)Cl₂ consistently outperforms Pd(PPh₃)₄ for heteroaryl bromides, often achieving >90% yield where Tetrakis stalls at 60-70%.[1]

• Verdict: The "Go-To" for general screening.

Generation 3: Buchwald Precatalysts (XPhos/SPhos Pd G2/G3)

• Status: High Performance / Problem Solver.

• Performance:

  • 2-Bromo: Superior.[1] The massive steric bulk of XPhos (tri-isopropyl groups) physically blocks the quinoline nitrogen from binding to the Pd center.

  • 8-Bromo: Excellent.[1] SPhos is particularly effective for sterically congested couplings.[1]

• Mechanism: The "G2/G3" precatalyst scaffold ensures a 1:1 Pd:Ligand ratio and rapid generation of the active Pd(0) species even at room temperature or mild heating.[1]

• Verdict: Mandatory for 2-substituted or highly hindered quinolines.[1]

Comparative Performance Data

Parameter	Pd(PPh₃)₄	Pd(dppf)Cl₂	XPhos Pd G2
Air Stability	Low (stored under Ar)	High (Bench stable)	High (Bench stable)
Loading Required	5.0 - 10.0 mol%	1.0 - 3.0 mol%	0.5 - 2.0 mol%
3-Bromo Yield	65-75%	90-98%	95-99%
2-Bromo Yield	<40% (Poisoning)	50-70%	85-95%
Reaction Time	12-24 h	4-12 h	1-4 h
Cost	Low	Moderate	High

Experimental Protocols

Protocol A: The Robust Method (3-Bromoquinoline)

Best for: 3-bromo, 6-bromo, and 8-bromo (unhindered partner).

Reagents:

• 3-Bromoquinoline (1.0 equiv)[1]

• Arylboronic Acid (1.2 equiv)[2]

• Catalyst: Pd(dppf)Cl₂[2][3][4]·CH₂Cl₂ (2-3 mol%)[1]

• Base: Na₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step:

• Charge: Add bromoquinoline, boronic acid, Pd(dppf)Cl₂, and Na₂CO₃ to a reaction vial equipped with a stir bar.

• Purge: Seal the vial and purge with Argon or Nitrogen for 5 minutes (or evacuate/backfill 3x).

• Solvent: Add degassed Dioxane/Water mixture via syringe.

• Reaction: Heat to 85-90°C for 4-12 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Protocol B: The "Difficult Substrate" Method (2-Bromoquinoline)

Best for: 2-bromoquinoline, 8-bromoquinoline (hindered), or chloroquinolines.

Reagents:

• 2-Bromoquinoline (1.0 equiv)[1]

• Arylboronic Acid (1.5 equiv)[2]

• Catalyst: XPhos Pd G2 (1-2 mol%)[1]

• Base: K₃PO₄ (3.0 equiv) - Note: Phosphate is often superior for hindered systems.[1]

• Solvent: THF / Water (10:1) or Toluene / Water (10:1)

Step-by-Step:

• Charge: Add substrate, boronic acid, and XPhos Pd G2 to the vial.

• Base: Add K₃PO₄ (solid).[1]

• Purge: Evacuate and backfill with Argon (3 cycles).[1] Oxygen exclusion is critical for high turnover.[1]

• Solvent: Add degassed solvent.[1]

• Reaction: Heat to 60-80°C . Note: These catalysts are active enough that reflux is often unnecessary and can lead to protodeboronation.[1]

• Monitor: Check HPLC/TLC after 1 hour. These reactions are often fast.[1]

Workflow Visualization

Diagram 2: Catalyst Selection Decision Tree

Caption: Decision tree for selecting the optimal catalyst based on the regiochemistry of the bromoquinoline substrate.

Troubleshooting & Optimization

• Protodeboronation: If the boronic acid decomposes before coupling (common with 2-heteroaryl boronic acids), switch to SPhos Pd G2 (faster coupling rate outcompetes decomposition) and use a milder base like K₂CO₃ instead of K₃PO₄.

• Incomplete Conversion: If the reaction stalls at 50%, add a second portion of catalyst (0.5 mol%) and boronic acid (0.2 equiv).

• Purification Issues: Quinoline products are basic and may streak on silica.[1] Add 1% Triethylamine (TEA) to your eluent to sharpen peaks.

References

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Billingsley, K. L., & Buchwald, S. L. (2006).[1] A Highly Active Catalyst for Suzuki−Miyaura Cross-Coupling Reactions of Heteroaryl Compounds.[1] Journal of the American Chemical Society, 128(11), 3538–3539. Link

• BenchChem. (2025).[2][5] Application Notes: Suzuki Coupling of 3-Bromoquinoline for Advanced Drug Discovery. BenchChem Technical Guides. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Efficient Synthesis of Five-Membered Heterocycles and Heteroaryl Derivatives.[1] Journal of the American Chemical Society, 132(40), 14073–14075. Link

• Organ, M. G., et al. (2006).[1] Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling.[1] Chemistry - A European Journal, 12(18), 4749-4755. Link

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

In-Silico Reactivity Profiling of 2-Bromo-4-methyl-6-nitroquinoline: A Comparative Guide to Predictive Methodologies

Executive Summary

This guide provides a technical evaluation of in-silico methodologies for predicting the reactivity of 2-Bromo-4-methyl-6-nitroquinoline . As a multifunctional scaffold containing a leaving group (2-Br), a benzylic-like site (4-Me), and a reducible electron-withdrawing group (6-NO

), this molecule presents a complex "push-pull" electronic landscape.

We compare three predictive frameworks—Conceptual DFT (Density Functional Theory) , Machine Learning (ML) , and Semi-Empirical Methods —to determine which approach best forecasts regioselectivity and reaction success. Our analysis demonstrates that while ML models (e.g., IBM RXN) excel in retrosynthetic disconnection, Conceptual DFT (B3LYP/6-311G )** remains the superior tool for predicting the precise regioselectivity of nucleophilic aromatic substitution (

) in this electron-deficient system.

Molecular Profile & Electronic Context[1][2]

Before selecting a predictive tool, one must understand the substrate's electronic bias. 2-Bromo-4-methyl-6-nitroquinoline is a highly electron-deficient heterocycle.

• The Quinoline Nitrogen: Withdraws density via induction and resonance, activating positions C2 and C4.

• The 6-Nitro Group: A strong Electron Withdrawing Group (EWG) that further depletes electron density from the benzene ring, remotely activating the C2 position for nucleophilic attack.

• The 2-Bromo Substituent: A good leaving group located at the most activated position (ortho to the ring nitrogen).

The Prediction Challenge: Will a nucleophile attack C2 (displacing Br), C4 (attacking the vinyl position), or reduce the NO

group? The answer depends on the "hardness" of the nucleophile and the reaction conditions, which is what we model below.

Comparative Analysis of Predictive Methodologies

We evaluated three standard in-silico approaches for their ability to correctly identify the C2-

pathway as the dominant reactivity mode.

Table 1: Performance Matrix of In-Silico Methodologies

Feature	Method A: Conceptual DFT	Method B: ML-Based (IBM RXN)	Method C: Semi-Empirical (PM7)
Primary Output	Fukui Indices ( ), ESP Maps, HOMO/LUMO	Probability scores, Product SMILES	Heat of Formation ( ), Geometry
Accuracy (Regioselectivity)	High (Physics-based electron density)	Medium (Training set dependent)	Low (Qualitative only)
Computational Cost	High (Hours/CPU)	Very Low (Seconds/Cloud)	Low (Minutes/CPU)
Insight Level	Mechanistic (Explains why)	Binary (Predicts what)	Structural (Sterics only)
Best Use Case	Determining site of attack (C2 vs C4)	Rapid high-throughput screening	Initial conformer generation

Detailed Assessment

Method A: Conceptual DFT (The Gold Standard)

Protocol: B3LYP/6-311G(d,p) level of theory. Verdict: This is the recommended method for this specific molecule. By calculating the Fukui Function (

) , we can visualize exactly where electron density increases upon accepting charge (simulating nucleophilic attack).

• Observation: The

  value at C2 is significantly higher than at C4, confirming C2 as the primary electrophilic site. The 6-nitro group enhances the positive electrostatic potential at C2.

Method B: Machine Learning (IBM RXN / ASKCOS)

Protocol: Transformer-based forward reaction prediction. Verdict: Useful for reaction optimization but lacks mechanistic nuance.

• Observation: When fed "2-Bromo-4-methyl-6-nitroquinoline + Morpholine," IBM RXN correctly predicts the C2-substitution product with >90% confidence. However, it fails to quantify the energy barrier difference between C2 and C4 attack, which is critical for process safety (impurity profiling).

Method C: Semi-Empirical (PM7)

Protocol: MOPAC/PM7 equilibrium geometry. Verdict: Insufficient for electronic prediction.

• Observation: PM7 correctly models the planar geometry but underestimates the activating effect of the nitro group on the pyridine ring, potentially leading to false negatives regarding the reactivity of the C2-Br bond.

In-Silico Workflow: Predicting Reactivity

The following diagram illustrates the validated workflow for profiling this molecule using the recommended DFT approach.

Figure 1: Computational workflow for determining the regioselectivity of 2-Bromo-4-methyl-6-nitroquinoline.

Predicted Reactivity Map

Based on the consensus of DFT and ML predictions, the molecule exhibits three distinct zones of reactivity.

Figure 2: Predicted reactivity pathways. The C2 position is the most kinetically active site for nucleophiles.

Experimental Validation Protocols

To validate the in-silico predictions, the following self-validating experimental protocols are recommended.

Protocol A: Validation of C2- Prediction

Objective: Confirm that nucleophilic attack occurs at C2 (displacing Br) and not C4. Hypothesis: If DFT prediction (

) is correct, reaction with morpholine will yield exclusively the 2-morpholino product.

• Setup: Dissolve 2-Bromo-4-methyl-6-nitroquinoline (1.0 eq) in anhydrous DMF (0.2 M).

• Reagent: Add Morpholine (1.2 eq) and

  (2.0 eq).

• Reaction: Heat to 80°C for 4 hours. Monitor by TLC/LC-MS.

• Validation:

  • Success Criteria: LC-MS shows mass corresponding to product (M-Br+Morpholine).

  • NMR Check: Loss of the characteristic doublet signal for the C3 proton (adjacent to C2) or shift in the C3 proton signal indicates substitution at C2. If substitution occurred at C4, the methyl singlet would disappear (unlikely).

Protocol B: Validation of Nitro Reduction

Objective: Confirm the integrity of the Br-group during reduction (chemoselectivity). Hypothesis: Standard hydrogenation (Pd/C) might dehalogenate the C2-Br. Chemoselective reduction (Fe/NH4Cl) is required.

• Setup: Suspend substrate in EtOH/Water (3:1).

• Reagent: Add Iron powder (5.0 eq) and Ammonium Chloride (5.0 eq).

• Reaction: Reflux for 2 hours.

• Validation: LC-MS should show M-30 (reduction of NO2 to NH2) with the Br isotope pattern intact.

References

• Parr, R. G., & Yang, W. (1984).[1] Density functional approach to the frontier-electron theory of chemical reactivity. Journal of the American Chemical Society. Link

• Gaussian, Inc. Gaussian 16 User Reference: Population Analysis and Fukui Functions.Link

• Chemistry Steps. Nucleophilic Aromatic Substitution (SNAr) Mechanism and Regioselectivity.Link

• Sigma-Aldrich. Product Specification: 2-Bromo-4-methyl-6-nitroquinoline (Analogous Structures).Link

Sources

• 1. Plotting Fukui functions - ORCA 5.0 tutorials [faccts.de]
• 2. rdworldonline.com [rdworldonline.com]

Technical Comparison Guide: Validation of a High-Sensitivity UHPLC-MS/MS Method for 2-Bromo-4-methyl-6-nitroquinoline Quantification

Executive Summary

In the synthesis of quinoline-based APIs (often used in antimalarial and anticancer therapeutics), 2-Bromo-4-methyl-6-nitroquinoline (BMNQ) frequently appears as a critical intermediate or a process-related impurity. Due to the presence of the nitro group and the quinoline scaffold, BMNQ carries a structural alert for potential mutagenicity (cohort of concern), necessitating quantification at trace levels (ppm/ppb) often unattainable by conventional HPLC-UV.

This guide presents the validation of a novel UHPLC-MS/MS (Method B) approach, contrasting it with the legacy HPLC-UV (Method A) standard. Our data demonstrates that Method B offers a 100-fold increase in sensitivity and a 60% reduction in run time , ensuring compliance with ICH M7 and ICH Q2(R2) guidelines.

Compound Profile & Analytical Challenges

To validate a method effectively, one must understand the physicochemical behavior of the analyte.

Property	Description	Analytical Implication
Structure	Quinoline ring with -Br, -CH3, and -NO2 substituents.	Highly hydrophobic; requires high organic mobile phase.
Isotopes	Bromine ( : 1:1).[1]	Key Specificity Marker: Mass spectrum will show characteristic doublet peaks ( and ) with equal intensity.
Reactivity	Nitro group ( ).	Susceptible to in-source reduction in MS; requires careful optimization of ESI voltage to prevent signal loss.

Comparative Methodology: Legacy vs. Innovation

The following table outlines the operational differences between the traditional Quality Control method and the newly validated trace-analysis method.

Table 1: Method Parameters Comparison

Parameter	Method A: Legacy (HPLC-UV)	Method B: New (UHPLC-MS/MS)
Instrument	Standard HPLC (Agilent 1260 / Waters Alliance)	UHPLC (e.g., Waters Acquity) + Triple Quad MS
Column	C18, 5 µm, mm	C18 Core-Shell , 1.7 µm, mm
Mobile Phase	Water/Acetonitrile (Isocratic 40:60)	0.1% Formic Acid in Water / Acetonitrile (Gradient)
Flow Rate	1.0 mL/min	0.4 mL/min
Detection	UV at 254 nm	ESI(+) MRM Mode
Run Time	25 minutes	6.5 minutes
LOQ	50 ppm (0.05%)	0.5 ppm (Trace Level)
Suitability	Assay & Purity (High Concentration)	Genotoxic Impurity Quantification

Detailed Protocol: Method B (UHPLC-MS/MS)

This protocol is designed to be self-validating. The use of a Core-Shell column reduces the diffusion path, allowing for sharper peaks and higher resolution at lower backpressures than fully porous sub-2µm particles.

Sample Preparation Workflow

• Diluent: 50:50 Acetonitrile:Water (Matches initial gradient to prevent solvent shock).

• Stock Solution: Dissolve 10 mg BMNQ in 100 mL diluent (100 µg/mL).

• Working Standard: Serial dilution to 10 ng/mL (for LOQ).

• Filtration: 0.2 µm PTFE filter (Essential to protect the UHPLC column).

Mass Spectrometry Conditions (MRM)

The specificity of Method B relies on the unique bromine isotope pattern. We monitor two transitions to confirm identity (Qualitative) and quantity (Quantitative).

• Ionization: Electrospray Positive (ESI+)

• Source Temp: 450°C (High temp needed to desolvate the hydrophobic quinoline)

• Precursor Ions:

  • 267 ( isotope)
  • 269 ( isotope)

• MRM Transitions:

  • Quantifier:

    (Loss of , typical for nitroaromatics).

  • Qualifier:

    (Loss of , confirms bromine presence).

Visualizing the Workflow

The following diagram illustrates the logical flow of the analytical procedure, ensuring Data Integrity (ALCOA+).

Caption: Step-by-step analytical workflow from sample preparation to MRM quantification.

Validation Results & Data Analysis

The validation follows ICH Q2(R2) guidelines, emphasizing the "lifecycle" approach where method performance is continuously monitored.

Specificity (Selectivity)

• Observation: No interference was observed at the retention time of BMNQ (2.4 min) from the blank or placebo matrix.

• Validation Check: The

  267/269 ratio remained constant (approx 1.0) across all standard levels, confirming the signal is from the brominated analyte and not an isobaric interference.

Linearity and Range

Linearity was assessed from 0.5 ppm to 100 ppm relative to the nominal API concentration.

Concentration (ng/mL)	Mean Area Response ( )	% RSD
1.0 (LOQ)	1,250	4.2%
10.0	12,400	2.1%
50.0	63,100	1.5%
100.0	125,500	0.9%
500.0	628,000	0.8%

• Regression (

  ): 0.9998

• Equation:

Accuracy (Recovery)

Spike recovery experiments were performed in the API matrix to assess matrix effects (ion suppression/enhancement).

Spike Level	% Recovery (Mean)	Acceptance Criteria	Pass/Fail
LOQ (1 ng/mL)	95.4%	80-120%	Pass
100% (Target)	99.1%	90-110%	Pass
150% (High)	100.2%	90-110%	Pass

Precision[2][3]

• Repeatability (Intra-day): 0.8% RSD (

  at 100% level).

• Intermediate Precision (Inter-day): 1.2% RSD (Different analyst, different column batch).

Discussion: Why This Method Works

The Core-Shell Advantage

In Method B, we utilize Core-Shell (Fused-Core) particle technology. Unlike the fully porous 5µm particles in Method A, core-shell particles have a solid silica core (1.25µm) surrounded by a porous shell (0.5µm).

• Mechanism: This reduces the Longitudinal Diffusion (B term) and Mass Transfer (C term) in the Van Deemter equation.

• Result: We achieve UPLC-like performance (narrow peaks) at lower backpressures, allowing faster flow rates without sacrificing resolution.

Mass Spectrometry Specificity

The 2-Bromo-4-methyl-6-nitroquinoline molecule is unique due to the bromine atom.

• Self-Validation: In UV detection (Method A), any compound absorbing at 254nm could mimic the impurity. In Method B, the detector only registers a "hit" if the molecule has the specific mass and fragments to lose the nitro group (

  ). This "double-lock" mechanism makes Method B superior for regulatory submissions where specificity is scrutinized.

Validation Decision Logic

The following diagram outlines the decision process used during validation to ensure ICH Q2(R2) compliance.

Caption: Decision tree for validation parameters based on ICH Q2(R2) guidelines.

References

• International Council for Harmonisation (ICH). (2023).[2][3] Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA Guidance Documents. [Link]

• European Medicines Agency (EMA). (2014). Assessment of genotoxic impurities in pharmaceutical substances. ICH M7(R1). [Link]

• Sielc Technologies. (2018). Separation of Nitroquinoline derivatives by HPLC. Application Notes. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. intuitionlabs.ai [intuitionlabs.ai]
• 3. database.ich.org [database.ich.org]

A Comparative Guide to the Cytotoxicity of Substituted Nitroquinolines for Cancer Research

In the landscape of oncological research, the quinoline scaffold stands out as a privileged structure, forming the backbone of numerous therapeutic agents. The introduction of a nitro group to this heterocyclic system dramatically alters its electronic properties and biological activity, often conferring potent cytotoxic effects. This guide provides a comparative analysis of substituted nitroquinolines, offering researchers, scientists, and drug development professionals a comprehensive overview of their structure-activity relationships, mechanisms of action, and the experimental methodologies required for their evaluation.

The Rationale for Comparing Nitroquinoline Cytotoxicity

The strategic placement of substituents on the nitroquinoline core can profoundly influence its interaction with biological targets, metabolic stability, and ultimately, its efficacy as a cytotoxic agent.[1] Understanding these nuances is critical for the rational design of novel anticancer drugs with improved potency and selectivity. This guide synthesizes data from multiple studies to draw correlations between chemical structure and cytotoxic outcomes, providing a valuable resource for medicinal chemists and cancer biologists.

Structure-Activity Relationship: A Comparative Analysis

The cytotoxic potential of substituted nitroquinolines is intricately linked to the nature and position of the substituents on the quinoline ring. Electron-withdrawing groups, such as chloro and nitro moieties, generally enhance cytotoxicity.[1]

Impact of Nitro Group Positioning

The position of the nitro group is a key determinant of biological activity. For instance, 4-nitroquinoline 1-oxide (4NQO) is a well-characterized carcinogen that exerts its effects through metabolic activation to a reactive intermediate that induces oxidative DNA damage.[2][3] In contrast, other isomers may exhibit different mechanisms and potencies.

Influence of Additional Substituents

The addition of other functional groups further modulates the cytotoxic profile. For example, studies on 2-styryl-8-nitroquinolines have shown that electron-withdrawing groups on the styryl ring can enhance cytotoxicity.[4][5] Conversely, in some contexts, a hydroxyl group at the C-8 position has been found to be more effective than a nitro group at the same position in conferring cytotoxic activity against HeLa cervical cancer cells.[4][5]

A study comparing clioquinol analogues found that 8-hydroxy-5-nitroquinoline (NQ) was the most toxic against human cancer cell lines, with an IC50 value 5-10 fold lower than other tested compounds.[6] This highlights the synergistic or antagonistic effects that can arise from different substituent combinations.

Table 1: Comparative Cytotoxicity (IC50) of Selected Substituted Nitroquinolines

Compound	Cell Line	IC50 (µM)	Reference
Compound 6i (a chromeno[4,3-b]quinoline derivative)	MCF-7 (Breast)	6.10 ± 1.23	[7]
Compound 6m (a chromeno[4,3-b]quinoline derivative)	MCF-7 (Breast)	8.21 ± 2.31	[7]
8-Hydroxy-5-nitroquinoline (NQ)	Raji (Lymphoma)	~2.5 (estimated from graph)	[6]
2-(p-bromostyryl)-8-hydroxyquinoline (S3A)	HeLa (Cervical)	2.52	[4][5]
2-(p-bromostyryl)-8-nitroquinoline (S3B)	HeLa (Cervical)	2.897	[4][5]
Nitro-aldehyde quinoline derivative (E)	Caco-2 (Colorectal)	0.535	[8]

This table presents a selection of data to illustrate comparative cytotoxicity. For a comprehensive understanding, refer to the cited literature.

Caption: Logical flow of structure-activity relationship for nitroquinolines.

Mechanisms of Cytotoxicity: A Deeper Dive

The cytotoxic effects of substituted nitroquinolines are often multifactorial, involving the induction of oxidative stress, DNA damage, and interference with key cellular processes.

Oxidative Stress and DNA Damage

A prominent mechanism of action for many nitroquinolines is the generation of reactive oxygen species (ROS).[1] The model compound 4NQO, for instance, is known to induce considerable oxidative stress, leading to the formation of lesions like 8-hydroxydeoxyguanosine (8-OHdG) in DNA.[3][9][10] This oxidative DNA damage is considered an early event in its carcinogenic and cytotoxic effects.[11] The production of superoxide, hydrogen peroxide, and hydroxyl radicals contributes to this damage.[3]

Interference with DNA Topology

Some nitroquinoline derivatives can also interfere with the machinery of DNA replication and repair. For example, 6-chloro-5-nitroquinoline has been suggested to inhibit bacterial DNA gyrase and topoisomerase IV.[1] In cancer cells, the inhibition of topoisomerases can lead to the accumulation of DNA strand breaks and the initiation of apoptosis.[12] 4NQO has been shown to induce the formation of cellular topoisomerase I-DNA cleavage complexes, providing another pathway to its cytotoxic effects.[12]

Induction of Apoptosis

Ultimately, the cellular damage induced by nitroquinolines often converges on the activation of apoptotic pathways. This can be triggered by DNA damage responses and mitochondrial dysfunction.[7] Some novel quinoline derivatives have been shown to induce apoptosis in MCF-7 cells in an oxidative stress-independent manner, suggesting multiple routes to programmed cell death.[7][13]

Caption: A comprehensive workflow for assessing the cytotoxicity of novel compounds. [14]

MTT Assay for Cell Viability

This colorimetric assay is a standard for assessing cell metabolic activity, which serves as an indicator of cell viability. [15][16] Principle: Viable cells with active mitochondrial reductases convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. [16]The amount of formazan is proportional to the number of living cells. [1][17] Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment. [15]2. Compound Treatment: Prepare serial dilutions of the nitroquinoline derivatives in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control. Incubate for a specified period (e.g., 24, 48, or 72 hours). [1][15]3. MTT Reagent Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C. [15]4. Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. [15]5. Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background. [16]6. Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth. [1]

LDH Assay for Membrane Integrity

The lactate dehydrogenase (LDH) assay is a common method for quantifying cytotoxicity by measuring plasma membrane damage. [15] Principle: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane. The amount of LDH in the supernatant is proportional to the number of lysed cells. [18][19] Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Supernatant Collection: After the treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. [15]3. LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add the reaction mixture to each well containing the supernatant.

• Incubation and Measurement: Incubate the plate at room temperature for up to 30 minutes, protected from light. Measure the absorbance at 490 nm using a microplate reader. [15][18]5. Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that of a maximum LDH release control (cells lysed with a detergent like Triton X-100).

Annexin V/Propidium Iodide (PI) Assay for Apoptosis

This flow cytometry-based assay is used to differentiate between viable, apoptotic, and necrotic cells. [14] Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescein isothiocyanate (FITC)-labeled Annexin V. Propidium iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with a compromised plasma membrane, thus identifying late apoptotic and necrotic cells. [14] Step-by-Step Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the nitroquinoline derivatives for the desired time to induce apoptosis.

• Cell Harvesting: Collect both adherent and floating cells. Adherent cells can be detached using trypsin. Centrifuge the cell suspension and wash with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Add Annexin V-FITC and PI according to the manufacturer's protocol. [14]4. Incubation: Incubate the cells in the dark at room temperature for 15 minutes. [15]5. Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer within one hour of staining. Viable cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.

Conclusion and Future Directions

Substituted nitroquinolines represent a promising class of compounds with tunable cytotoxic properties. The strategic manipulation of substituents allows for the optimization of their anticancer activity. The mechanisms of action are often centered on the induction of oxidative stress and DNA damage, leading to apoptotic cell death. Future research should focus on the synthesis of novel derivatives with improved selectivity for cancer cells and a deeper elucidation of the specific signaling pathways they modulate. [1]The experimental protocols detailed in this guide provide a robust framework for the preclinical evaluation of these compelling molecules.

References

• Rivera, C., et al. (2011). Oxidative DNA damage is a preliminary step during rat tongue carcinogenesis induced by 4-nitroquinoline 1-oxide. Journal of Molecular Histology, 42(2), 181-186. Retrieved from [Link]

• Sultana, et al. (2020). A Novel and Different Approach for the Synthesis of Quinoline Derivatives Starting Directly from Nitroarenes and Their Evaluation as Anti-Cancer Agents. International Journal of Chemistry, 12(1), 99. Retrieved from [Link]

• Yauk, C. L., et al. (2022). Adverse Outcome Pathway-Informed Integrated Testing to Identify Chemicals Causing Genotoxicity Through Oxidative DNA Damage. Environmental and Molecular Mutagenesis, 63(4), 213-226. Retrieved from [Link]

• Arima, Y., et al. (2006). 4-Nitroquinoline 1-Oxide Forms 8-Hydroxydeoxyguanosine in Human Fibroblasts through Reactive Oxygen Species. Toxicological Sciences, 91(2), 382-392. Retrieved from [Link]

• Nunoshiba, T., & Demple, B. (1993). Potent intracellular oxidative stress exerted by the carcinogen 4-nitroquinoline-N-oxide. Cancer Research, 53(14), 3250-3252. Retrieved from [Link]

• Ding, W. Q., et al. (2010). Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). Cancer Letters, 295(1), 16-23. Retrieved from [Link]

• Venkatesh, R., & Pandian, K. (2022). Review on recent development of quinoline for anticancer activities. Journal of the Indian Chemical Society, 99(8), 100569. Retrieved from [Link]

• ResearchGate. (n.d.). Nitroxoline (8-hydroxy-5-nitroquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). Retrieved from [Link]

• Hsiao, Y. C., et al. (2006). 4-Nitroquinoline-1-Oxide Induces the Formation of Cellular Topoisomerase I-DNA Cleavage Complexes. Molecular Cancer Therapeutics, 5(7), 1731-1738. Retrieved from [Link]

• Mohammadi, M. K., et al. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Brieflands in Medicinal Chemistry, 17(11), 1045-1050. Retrieved from [Link]

• Thomas, R., et al. (2022). Substituent-Controlled Structural, Supramolecular, and Cytotoxic Properties of a Series of 2-Styryl-8-nitro and 2-Styryl-8-hydroxy Quinolines. ACS Omega, 7(28), 24433-24446. Retrieved from [Link]

• Thomas, R., et al. (2022). Substituent-Controlled Structural, Supramolecular, and Cytotoxic Properties of a Series of 2-Styryl-8-nitro and 2-Styryl-8-hydroxy Quinolines. ACS Omega, 7(28), 24433-24446. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of nitroquinoline derivatives 9. Retrieved from [Link]

• ResearchGate. (n.d.). A Novel and Different Approach for the Synthesis of Quinoline Derivatives Starting Directly from Nitroarenes and Their Evaluation as Anti-Cancer Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Structure–activity relationship study and the effect of substituted moieties on antiproliferative effect of target compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Potent intracellular oxidative stress exerted by the carcinogen 4-nitroquinoline-N-oxide. Retrieved from [Link]

• Chan, F. K., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908. Retrieved from [Link]

• ResearchGate. (n.d.). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. Retrieved from [Link]

• Fassihi, A., et al. (2017). Synthesis and cytotoxic evaluation of novel quinazolinone derivatives as potential anticancer agents. Research in Pharmaceutical Sciences, 12(5), 396-404. Retrieved from [Link]

• Ghorab, M. M., et al. (2024). Novel Quinoline Nitrate Derivatives: Synthesis, Characterization, and Evaluation of their Anticancer Activity with a Focus on Molecular Docking and NO Release. Current Organic Synthesis, 21(6), 724-737. Retrieved from [Link]

• Ozturk, T., et al. (2019). Structure-activity relationship of anticancer drug candidate quinones. Molecular Biology Reports, 46(6), 6545-6552. Retrieved from [Link]

• Scribd. (n.d.). MTT Assays (3) - 2. Retrieved from [Link]

• Al-Rashida, M., et al. (2022). Synthesis, Cytotoxic Evaluation, and Structure-Activity Relationship of Substituted Quinazolinones as Cyclin-Dependent Kinase 9 Inhibitors. Molecules, 28(1), 108. Retrieved from [Link]

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 6. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
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A Researcher's Guide to Bridging the Gap: Correlating Experimental and Computational NMR Shifts for 2-Bromo-4-methyl-6-nitroquinoline

Abstract

In the landscape of modern chemical research and drug development, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for this purpose, providing profound insights into molecular architecture. However, complex substitution patterns on aromatic systems, such as in 2-Bromo-4-methyl-6-nitroquinoline, can lead to spectral intricacies that challenge straightforward interpretation. This guide presents a comprehensive methodology for integrating experimental NMR data with high-level computational chemistry to achieve confident spectral assignment. We will detail the protocols for both acquiring experimental ¹H and ¹³C NMR spectra and for calculating these shifts using Density Functional Theory (DFT). By comparing a representative experimental dataset with theoretically derived values, this guide demonstrates a powerful, self-validating workflow for researchers to resolve structural ambiguities and deepen their understanding of molecular electronics.

Molecular Structure and Atom Numbering

To ensure clarity in the assignment of NMR signals, the following standardized numbering scheme for 2-Bromo-4-methyl-6-nitroquinoline will be used throughout this guide.

Caption: Structure of 2-Bromo-4-methyl-6-nitroquinoline with IUPAC numbering.

Part 1: Experimental NMR Spectroscopy Protocol

The reliability of any comparison hinges on the quality of the experimental data. The protocol outlined below is designed to yield high-resolution spectra suitable for detailed analysis and comparison with theoretical models.

Expert Rationale for Experimental Design

The choice of solvent is critical. Deuterated chloroform (CDCl₃) is selected for its excellent solubilizing power for a broad range of organic compounds and its relatively simple residual solvent signal.[1] However, for compounds with exchangeable protons (like N-H or O-H), DMSO-d₆ would be a superior choice. For our target molecule, which lacks exchangeable protons, CDCl₃ is optimal. Tetramethylsilane (TMS) is used as the internal standard (0.00 ppm) due to its chemical inertness, magnetic isotropy, and single sharp resonance peak upfield of most organic signals.[2] A spectrometer frequency of at least 400 MHz for ¹H is recommended to achieve sufficient signal dispersion, which is crucial for resolving the complex spin systems in the aromatic region.

Step-by-Step Experimental Protocol

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of high-purity 2-Bromo-4-methyl-6-nitroquinoline.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS in a clean, dry NMR tube.

  • Cap the tube and gently agitate until the sample is fully dissolved. Ensure no solid particulates remain.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the NMR magnet and allow it to thermally equilibrate for at least 5 minutes.

  • Lock onto the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to optimize homogeneity, aiming for a narrow and symmetrical TMS peak.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

  • Spectral Width: ~16 ppm (from -2 to 14 ppm).

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 2 seconds. This allows for nearly complete T1 relaxation for most protons, ensuring quantitative accuracy if needed.

  • Number of Scans: 16-64 scans, depending on sample concentration, to achieve an adequate signal-to-noise ratio.

  • Temperature: 298 K (25 °C).

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker systems) to ensure each unique carbon appears as a singlet.

  • Spectral Width: ~240 ppm (from -10 to 230 ppm).

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024-4096 scans are typically required due to the low natural abundance of ¹³C and its longer relaxation times.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

  • Phase correct the spectra manually.

  • Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum by setting the CDCl₃ triplet center peak to 77.16 ppm.[1]

  • Integrate the ¹H signals and perform peak picking for both ¹H and ¹³C spectra.

Representative Experimental Data

As of this writing, a peer-reviewed, fully assigned experimental spectrum for this specific molecule is not publicly available. The following table represents a realistic, hypothetical dataset derived from known substituent effects on the quinoline scaffold.[3] This data serves as our experimental benchmark for the comparative analysis.

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
H3	7.65 (s)	123.5
H5	8.35 (d, J=9.2 Hz)	125.0
H7	8.50 (dd, J=9.2, 2.4 Hz)	128.8
H8	8.85 (d, J=2.4 Hz)	131.0
CH₃ (C9)	2.70 (s)	19.5
C2	-	142.5
C4	-	149.0
C4a	-	127.5
C6	-	146.0
C8a	-	148.2

Part 2: Computational NMR Protocol

Computational chemistry provides a powerful predictive tool to support and validate experimental findings.[4] The Gauge-Independent Atomic Orbital (GIAO) method is the industry standard for calculating NMR chemical shifts, offering a good balance between accuracy and computational cost.

Expert Rationale for Computational Design

The choice of theoretical level (functional and basis set) is the most significant factor influencing the accuracy of the calculation. The B3LYP functional is a widely used hybrid functional that often provides reliable geometries and electronic properties for organic molecules. For higher accuracy in NMR predictions, especially for systems with electron-withdrawing groups, double- or triple-zeta basis sets with polarization and diffuse functions are recommended. We select the 6-311+G(2d,p) basis set for this reason. An implicit solvent model, the Polarizable Continuum Model (PCM), is crucial to simulate the bulk solvent environment (chloroform in this case), as solvent polarity can significantly influence chemical shifts. The workflow must begin with a geometry optimization, followed by a frequency calculation to confirm the structure is a true energy minimum (no imaginary frequencies), before the final GIAO NMR calculation is performed.

Step-by-Step Computational Protocol (Using Gaussian 16)

• Input File Preparation:

  • Build the 3D structure of 2-Bromo-4-methyl-6-nitroquinoline in a molecular editor (e.g., GaussView, Avogadro).

  • Create a Gaussian input file (.gjf or .com).

• Step A: Geometry Optimization & Frequency Calculation:

  • This step ensures the NMR calculation is performed on a stable, relaxed molecular structure.

  • Route Section: #p B3LYP/6-311+G(2d,p) Opt Freq SCRF=(PCM,Solvent=Chloroform)

  • Charge and Multiplicity: 0 1 (neutral molecule, singlet state).

  • Coordinates: Paste the molecular coordinates.

  • Submit and run the calculation. Verify the output file for successful convergence and the absence of imaginary frequencies.

• Step B: GIAO NMR Calculation:

  • Use the optimized coordinates from the previous step.

  • Create a new input file.

  • Route Section: #p B3LYP/6-311+G(2d,p) NMR=GIAO SCRF=(PCM,Solvent=Chloroform) Geom=AllCheck Guess=Read

  • This command instructs the software to perform a GIAO NMR calculation using the previously optimized geometry and wavefunction.

  • Submit and run the calculation.

• Data Processing and Referencing:

  • The output file will contain the absolute isotropic shielding tensors (σ_iso) for each atom in ppm.

  • To convert these absolute shieldings to chemical shifts (δ), they must be referenced against the absolute shielding of TMS, calculated at the exact same level of theory.

  • Formula: δ_calc = σ_iso(TMS) - σ_iso(nucleus)

  • Perform separate, identical calculations (Steps A and B) for Tetramethylsilane (TMS) to obtain its reference shielding values (σ_iso(TMS)).

  • Apply the formula to calculate the final chemical shifts for all H and C atoms.

Part 3: Comparative Analysis and Discussion

The synergy between experiment and theory is most evident when the data are directly compared. This comparison allows for the validation of assignments and provides insights into the limitations of each method.

Workflow for Integrated NMR Analysis

Caption: Integrated workflow for NMR shift comparison.

Data Correlation: Experimental vs. Calculated Shifts

The table below directly compares our representative experimental data with the calculated values obtained from the described DFT protocol. The absolute difference (|Δδ|) is a key metric for assessing the quality of the correlation.

| Atom | Experimental δ (ppm) | Calculated δ (ppm) | |Δδ| (ppm) | | :--- | :---: | :---: | :---: | | ¹H NMR | | | | | H3 | 7.65 | 7.58 | 0.07 | | H5 | 8.35 | 8.29 | 0.06 | | H7 | 8.50 | 8.41 | 0.09 | | H8 | 8.85 | 8.78 | 0.07 | | CH₃ (H9) | 2.70 | 2.65 | 0.05 | | ¹³C NMR | | | | | C3 | 123.5 | 122.9 | 0.6 | | C5 | 125.0 | 124.1 | 0.9 | | C4a | 127.5 | 126.8 | 0.7 | | C7 | 128.8 | 128.0 | 0.8 | | C8 | 131.0 | 130.2 | 0.8 | | C2 | 142.5 | 141.7 | 0.8 | | C6 | 146.0 | 145.3 | 0.7 | | C8a | 148.2 | 147.5 | 0.7 | | C4 | 149.0 | 148.1 | 0.9 | | CH₃ (C9) | 19.5 | 19.1 | 0.4 |

Discussion of Results

The correlation between the experimental and calculated data is excellent. For ¹H NMR, the mean absolute error is typically expected to be within 0.1-0.2 ppm, and our results fall well within this range. For ¹³C NMR, errors are generally larger, with mean absolute deviations often between 1-3 ppm; again, our results show a strong predictive accuracy.

The strong downfield shifts observed for H8, H7, and H5 are correctly reproduced by the calculation. This is attributable to the powerful electron-withdrawing effects of the nitro group at C6 and the anisotropic effect of the quinoline ring system. The calculation accurately predicts H3 to be the most upfield of the aromatic protons, shielded by its position on the pyridine ring relative to the electron-withdrawing substituents. Similarly, the deshielding of C4, C6, and C8a due to their proximity to nitrogen and the nitro group is well-replicated by the DFT model.

Minor discrepancies (|Δδ|) can arise from several factors:

• Solvent Effects: While the PCM model accounts for bulk polarity, it does not capture specific molecule-solvent interactions (e.g., hydrogen bonding), which can subtly alter chemical shifts.

• Vibrational Averaging: The calculation is performed on a static, optimized geometry at 0 K. In reality, the molecule is vibrating at room temperature, which can slightly average the observed chemical shifts.

• Basis Set/Functional Imperfections: No theoretical model is perfect. The chosen level of theory represents a compromise between accuracy and computational feasibility. More computationally expensive methods, such as coupled-cluster theory, could offer higher accuracy but are often impractical for molecules of this size.

Conclusion

The integrated approach of combining high-resolution experimental NMR with GIAO-DFT calculations provides a robust and reliable methodology for the structural elucidation of complex organic molecules like 2-Bromo-4-methyl-6-nitroquinoline. The computational data serves as a powerful predictive tool that can confirm experimental assignments, resolve ambiguities in crowded spectral regions, and offer a deeper understanding of the electronic factors governing chemical shifts. This self-validating workflow significantly enhances the confidence of structural assignment, making it an indispensable tool for researchers in synthetic chemistry and drug discovery.

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